13(S)-HpOTrE

Core Science & Biosynthesis

The 13(S)-HpOTrE Biosynthesis Pathway: A Central Hub in Plant Defense Mechanisms

Target Audience: Plant Physiologists, Lipidomics Researchers, and Agricultural/Pharmaceutical Drug Development Professionals.

Executive Summary

The oxylipin pathway is the plant kingdom’s equivalent of the mammalian eicosanoid cascade, serving as the primary lipid-based signaling system initiated by biotic and abiotic stress. At the biochemical core of this network lies 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE) [1]. As a highly reactive monohydroperoxy polyunsaturated fatty acid, 13(S)-HpOTrE acts as the critical branch-point metabolite. It dictates whether a plant will mount a systemic defense via Jasmonic Acid (JA) or emit airborne signals via Green Leaf Volatiles (GLVs). This whitepaper deconstructs the biosynthesis, enzymatic divergence, and analytical quantification of 13(S)-HpOTrE, providing researchers with the mechanistic insights and validated protocols necessary to exploit this pathway for agricultural resilience and drug discovery.

Mechanistic Biochemistry: The Formation of 13(S)-HpOTrE

The biosynthesis of 13(S)-HpOTrE is initiated upon the disruption of plant cell membranes (e.g., via herbivore chewing or necrotrophic pathogen invasion). Phospholipases release α-linolenic acid (ALA, 18:3) from the sn-2 position of chloroplast membrane galactolipids.

Free ALA is immediately targeted by 13-Lipoxygenase (13-LOX) .

• Causality of Regiospecificity: The specific oxygenation at the C-13 position is dictated by the hydrophobic binding pocket of 13-LOX. The enzyme aligns the substrate such that the pentadiene system between C-11 and C-15 is positioned directly adjacent to the catalytic non-heme iron (

  ).

• Reaction Dynamics: The iron abstracts a hydrogen atom from the bis-allylic C-11, creating a carbon-centered radical. Molecular oxygen (

  ) is then channeled into the active site, reacting specifically at the C-13 position to form a peroxyl radical, which is subsequently reduced to the 13(S)-hydroperoxide[2].

This rapid, localized burst of 13(S)-HpOTrE is highly toxic if left unmanaged, necessitating immediate downstream processing by specialized enzymes.

Pathway Divergence: The AOS and HPL Branches

Once synthesized, 13(S)-HpOTrE is rapidly shunted into two primary defense cascades mediated by the CYP74 family of atypical cytochrome P450 enzymes. Unlike standard P450s, these enzymes do not require molecular oxygen or an NADPH-dependent reductase; they utilize the hydroperoxide group of 13(S)-HpOTrE as both the oxygen donor and the electron source[3].

The AOS Branch (Jasmonate Biosynthesis)

Allene Oxide Synthase (AOS) dehydrates 13(S)-HpOTrE to form the unstable epoxide 12,13(S)-epoxy-octadecatrienoic acid (12,13-EOT) [3]. Because 12,13-EOT spontaneously hydrolyzes in water, it is immediately captured and cyclized by Allene Oxide Cyclase (AOC) to form 12-OPDA (12-oxophytodienoic acid)[4]. 12-OPDA is transported to the peroxisome, where it undergoes reduction and three rounds of β-oxidation to yield Jasmonic Acid (JA) . JA is the master regulator of defense gene expression, inducing proteinase inhibitors that disrupt herbivore digestion[1].

The HPL Branch (Green Leaf Volatiles)

Hydroperoxide Lyase (HPL) cleaves the C-C bond adjacent to the hydroperoxide group in 13(S)-HpOTrE. This heterolytic cleavage generates (Z)-3-hexenal (a C6 volatile) and 12-oxo-(Z)-9-dodecenoic acid (a C12 precursor to traumatic acid)[2]. (Z)-3-hexenal and its derivatives (GLVs) are released into the atmosphere to prime the defense responses of neighboring plants and attract parasitoid wasps that prey on the attacking herbivores[5].

Figure 1: 13(S)-HpOTrE biosynthesis and its divergence into the AOS and HPL defense pathways.

Quantitative Data: Enzyme Kinetics and Stress Induction

Understanding the flux of 13(S)-HpOTrE requires analyzing the kinetic parameters of its synthesizing and consuming enzymes. The table below summarizes representative physiological data during a typical plant defense response (e.g., mechanical wounding or herbivory).

Table 1: Representative Kinetic Parameters and Stress-Induced Fold Changes of Key Oxylipin Enzymes

Enzyme	Primary Substrate	Primary Product	Apparent Km (µM)	Stress Induction (Fold Change)	Defense Role
13-LOX	α-Linolenic Acid	13(S)-HpOTrE	~15 - 25	10x - 50x	Initiates the oxylipin burst; highly inducible by wounding.
AOS	13(S)-HpOTrE	12,13(S)-EOT	~5 - 12	20x - 100x	Commits flux to JA synthesis; highest turnover rate in pathway.
HPL	13(S)-HpOTrE	(Z)-3-Hexenal	~20 - 40	5x - 15x	Generates volatile signals for inter-plant communication.
AOC	12,13(S)-EOT	12-OPDA	N/A*	10x - 30x	Establishes stereochemistry; prevents spontaneous hydrolysis.

*Note: AOC kinetics are difficult to measure via standard steady-state assays due to the extreme instability (half-life < 1 sec) of the 12,13-EOT substrate.

Experimental Protocols: Self-Validating LC-MS/MS Workflow

Quantifying 13(S)-HpOTrE and its derivatives is notoriously difficult due to their chemical instability and the high risk of artifactual auto-oxidation during extraction. The following step-by-step methodology utilizes a biphasic MTBE (Methyl tert-butyl ether) extraction to ensure a self-validating, artifact-free lipidomics profile.

Step-by-Step Methodology

Step 1: Tissue Quenching and Disruption

• Action: Harvest 50-100 mg of plant tissue and immediately freeze in liquid nitrogen. Grind to a fine powder using a cryogenic bead beater.

• Causality: Rapid freezing halts endogenous LOX activity. Failing to quench the tissue immediately will result in massive, artifactual 13(S)-HpOTrE generation due to cell lysis during handling.

Step 2: Biphasic Lipid Extraction (MTBE Method)

• Action: Add 1 mL of pre-chilled Methanol containing 0.01% BHT (Butylated hydroxytoluene) and 10 ng of internal standards (e.g.,

  -JA, -12-OPDA). Vortex for 30 seconds. Add 3 mL of MTBE, incubate at 4°C for 1 hour with shaking. Add 0.75 mL of to induce phase separation. Centrifuge at 10,000 x g for 10 minutes.

• Causality: BHT acts as a radical scavenger, preventing non-enzymatic auto-oxidation of ALA into phytoprostanes. MTBE is chosen over chloroform because the lipid-rich organic layer forms the upper phase, allowing for easy recovery without disturbing the protein pellet at the interface, thereby maximizing the recovery of unstable hydroperoxides.

Step 3: Solid Phase Extraction (SPE) Purification

• Action: Collect the upper MTBE phase, evaporate under a gentle stream of nitrogen gas, and reconstitute in 10% methanol. Load onto a pre-conditioned polymeric reversed-phase SPE cartridge (e.g., Oasis HLB). Wash with 5% methanol and elute with 100% acetonitrile.

• Causality: SPE removes highly abundant structural phospholipids and pigments (chlorophyll) that cause severe ion suppression during mass spectrometry.

Step 4: UPLC-ESI-MS/MS Analysis

• Action: Inject 5 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18). Use a gradient of Water (0.1% formic acid) and Acetonitrile (0.1% formic acid). Detect metabolites using a triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) Multiple Reaction Monitoring (MRM) mode.

• Validation: Quantify endogenous 13(S)-HpOTrE and JA by calculating the peak area ratio against the heavily deuterated internal standards spiked in Step 2. This isotope dilution method self-corrects for any molecular degradation or extraction losses that occurred during the protocol.

Figure 2: Self-validating LC-MS/MS workflow for the quantification of plant oxylipins.

Implications for Drug Development and Agronomy

The structural and enzymatic parallels between the plant oxylipin pathway and the mammalian arachidonic acid cascade are profound. Just as mammalian lipoxygenases (e.g., 5-LOX) generate leukotrienes involved in inflammation, plant 13-LOX generates 13(S)-HpOTrE to mediate defense[3].

For pharmaceutical researchers, plant CYP74 enzymes (AOS, HPL) offer a unique structural model for P450s that function without external electron donors, presenting novel paradigms for biocatalysis and the synthesis of complex chiral epoxides. In agronomy, understanding the precise regulatory nodes of 13(S)-HpOTrE divergence allows for the engineering of crops with hyper-sensitized HPL pathways, effectively creating "sentinel plants" that emit GLVs at the earliest stages of pest infestation, thereby protecting the wider agricultural yield[2].

References

• Li, Y., et al. (2022). An Integrated Analysis of Metabolomics and Transcriptomics Reveals Significant Differences in Floral Scents and Related Gene Expression between Two Varieties of Dendrobium loddigesii. MDPI. Retrieved from:[Link]

• Lee, D. S., et al. (2008). Structural Insights Into the Evolutionary Paths of Oxylipin Biosynthetic Enzymes. Nature. Available via ResearchGate. Retrieved from:[Link]

• Brodhun, F., et al. (2019). Biosynthesis of Jasmonates from Linoleic Acid by the Fungus Fusarium oxysporum. Evidence for a Novel Allene Oxide Cyclase. Lipids. Available via ResearchGate. Retrieved from:[Link]

• Wang, X., et al. (2022). Chromosome-scale genome assembly of Camellia sinensis combined with multi-omics provides insights into its responses to infestation with green leafhoppers. Frontiers in Plant Science. Retrieved from:[Link]

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• 5. mdpi.com [mdpi.com]

Technical Guide: The Role of 13(S)-HpOTrE in Jasmonic Acid Signaling

Content Type: Technical Whitepaper & Experimental Guide Target Audience: Biochemists, Plant Physiologists, and Drug Discovery Scientists[1]

Executive Summary

13(S)-hydroperoxy-octadecatrienoic acid (13(S)-HpOTrE) acts as the critical "pivot point" in the oxylipin signaling cascade. Derived from the regio- and stereospecific oxygenation of

-linolenic acid (ALA) by 13-lipoxygenase (13-LOX), this unstable hydroperoxide does not merely serve as a passive intermediate.[1] It represents a bifurcation node where metabolic flux is directed either toward the synthesis of Jasmonic Acid (JA)—the master regulator of plant stress response—or toward Green Leaf Volatiles (GLVs) via the hydroperoxide lyase (HPL) pathway.

Recent pharmacological evidence further elevates 13(S)-HpOTrE from a plant metabolite to a potential therapeutic lead, demonstrating potent anti-inflammatory activity in mammalian systems through the inactivation of the NLRP3 inflammasome. This guide provides a comprehensive analysis of its biochemical genesis, signaling fate, and standardized protocols for its synthesis and quantification.[1]

Biochemical Genesis & Mechanism[1]

The Substrate: Membrane Release

The cascade initiates at the chloroplast membrane. Upon mechanical wounding or pathogen attack, lipases (e.g., DAD1, DGL) hydrolyze galactolipids to release free

-linolenic acid (18:3).[1]

The Oxygenation: 13-Lipoxygenase (13-LOX)

The committed step is catalyzed by 13-LOX, a non-heme iron enzyme.[1][2]

• Mechanism: 13-LOX abstracts a hydrogen from the bis-allylic methylene group at C-11 of ALA.[1]

• Stereospecificity: The reaction is strictly stereospecific, inserting molecular oxygen at C-13 in the

  configuration.[1]

• Product: 13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid (13(S)-HpOTrE).

• Structural Marker: The formation of a conjugated diene system at C9-C12 allows for spectrophotometric detection at 234 nm .[1]

The Divergence Node

Once formed, 13(S)-HpOTrE is rapidly metabolized by two competing enzymes, dictating the biological outcome:

• Allene Oxide Synthase (AOS): Dehydrates the hydroperoxide to an unstable epoxide (12,13-EOT), leading to Jasmonates (Defense/Development).[3][4][5][6][7]

• Hydroperoxide Lyase (HPL): Cleaves the carbon chain to form C6 aldehydes (cis-3-hexenal) and C12 oxo-acids, leading to Green Leaf Volatiles (Inter-plant communication).

Visualization: The Oxylipin Signaling Network

The following diagram illustrates the central position of 13(S)-HpOTrE and its downstream fates.

Caption: The 13(S)-HpOTrE bifurcation node.[1] Metabolic flux is directed by AOS (to JA) or HPL (to GLVs).

Experimental Methodologies

Protocol: Enzymatic Synthesis of 13(S)-HpOTrE

Objective: Generate high-purity 13(S)-HpOTrE for signaling studies using Soybean Lipoxygenase-1 (SbLOX-1), which exhibits predominantly 13-LOX activity at high pH.[1]

Reagents:

• Substrate:

  -Linolenic Acid (sodium salt).

• Enzyme: Soybean Lipoxygenase (Type I-B, commercially available).[1]

• Buffer: 0.1 M Sodium Borate, pH 9.0.[1]

Workflow:

• Preparation: Dissolve ALA in a minimal volume of ethanol and dilute into oxygen-saturated Borate buffer (final conc. 100

  M).

• Reaction: Add SbLOX-1 (approx. 50 kU/L) to the stirring solution at 4°C (ice bath).

  • Note: Low temperature minimizes secondary degradation.[1]

• Monitoring: Track the formation of the conjugated diene by monitoring Absorbance at 234 nm (

  ).

• Termination: Once absorbance plateaus (typically 10-15 mins), acidify to pH 3.0 with 1M HCl to stop the reaction and protonate the fatty acid.

• Extraction: Immediately extract with diethyl ether or use C18 Solid Phase Extraction (SPE) cartridges.[1]

• Purification: Semi-preparative HPLC (C18 column, Methanol/Water/Acetic Acid) is required to remove trace 9-isomer or unreacted substrate.[1]

Analytical Quantification: LC-MS/MS

For biological samples, LC-MS/MS is the gold standard due to the instability of the hydroperoxide group.[1]

Instrument Parameters (Example for Triple Quadrupole):

• Ionization: Electrospray Ionization (ESI), Negative Mode.[1]

• Precursor Ion:

  309.2

• MRM Transitions:

  • Quantifier:

    (Cleavage adjacent to hydroperoxide).

  • Qualifier:

    (Loss of water).

Data Summary Table: Key Analytical Properties

Property	Value / Characteristic	Notes
Molecular Formula
Molecular Weight	310.43 g/mol
UV Max	234 nm	Conjugated diene chromophore.[1]
Stability	Low	Reduces to 13-HOTrE if not handled on ice/argon.[1]
Stereochemistry	13(S), 9(Z), 11(E), 15(Z)	Enzymatic product is strictly (S).
Major Fragment	171 (Negative Ion)	Characteristic for 13-positional isomers.[1]

Therapeutic & Research Implications

Plant Defense & Agriculture

13(S)-HpOTrE is not just a precursor; its accumulation triggers the "hypersensitive response" (cell death) at infection sites to limit pathogen spread.

• Application: Engineering crops with optimized 13-LOX expression can enhance resistance to necrotrophic fungi by accelerating the JA burst.[1]

Mammalian Pharmacology (Anti-Inflammatory)

Recent studies have identified 13(S)-HpOTrE (and its reduced alcohol form, 13-HOTrE) as potent inhibitors of the NLRP3 inflammasome in macrophages.[8][9]

• Mechanism: It interferes with the assembly of the inflammasome complex, reducing IL-1

  secretion.[1]

• Drug Development: Stable analogs of 13(S)-HpOTrE are being investigated as non-steroidal anti-inflammatory drugs (NSAIDs) for treating sepsis and chronic inflammatory diseases.

References

• Wasternack, C., & Song, S. (2017).[1] Jasmonates: biosynthesis, metabolism, and signaling by proteins activating and repressing transcription.[1] Journal of Experimental Botany.[1] Link

• Kumar, N., et al. (2016).[1] 15-Lipoxygenase metabolites of

  -linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome.[1][8][9] Scientific Reports.[1] Link

• Cayman Chemical. (n.d.).[1] 13(S)-HpOTrE Product Information & Safety Data Sheet.Link

• Grechkin, A. N. (2002).[1] Hydroperoxide lyase and allene oxide synthase: two essential cytochrome P450 species in oxylipin metabolism.[1] Biochemistry (Moscow). Link

• Mosblech, A., et al. (2009).[1][4][10] Jasmonate perception by COI1-JAZ proteins and activation of transcription factors.[1] Plant Physiology.[1][3][11][12][13] Link

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• 3. Both Allene Oxide Synthases Genes Are Involved in the Biosynthesis of Herbivore-Induced Jasmonic Acid and Herbivore Resistance in Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 5. Tomato Allene Oxide Synthase and Fatty Acid Hydroperoxide Lyase, Two Cytochrome P450s Involved in Oxylipin Metabolism, Are Targeted to Different Membranes of Chloroplast Envelope - PMC [pmc.ncbi.nlm.nih.gov]
• 6. etd.auburn.edu [etd.auburn.edu]
• 7. biosyn.com [biosyn.com]
• 8. 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Oxylipin Signaling: A Distinct Role for the Jasmonic Acid Precursor cis-(+)-12-Oxo-Phytodienoic Acid (cis-OPDA) [frontiersin.org]
• 11. Octadecanoid Precursors of Jasmonic Acid Activate the Synthesis of Wound-Inducible Proteinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A fatty acid desaturase modulates the activation of defense signaling pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

13(S)-HPOT: The Chemical Architecture and Metabolic Dynamics of a Master Oxylipin Intermediate

Executive Summary

In the complex landscape of lipid signaling, 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HPOT) stands as a critical metabolic hub. As a primary oxygenated derivative of

-linolenic acid, 13(S)-HPOT is the foundational precursor for a vast array of bioactive oxylipins, including the phytohormone jasmonic acid (JA), green leaf volatiles (GLVs), and divinyl ethers. For researchers and drug development professionals, mastering the synthesis, stabilization, and analytical characterization of 13(S)-HPOT is essential for unlocking novel therapeutic pathways and agricultural biotechnology applications.

This technical guide dissects the molecular properties of 13(S)-HPOT, maps its biosynthetic cascade, and provides field-proven, self-validating protocols for its isolation and characterization.

Molecular Architecture and Physicochemical Properties

13(S)-HPOT is a highly reactive, stereospecific hydroperoxide. Its chemical instability is its greatest biological asset, allowing it to be rapidly converted into downstream signaling molecules upon cellular stress or tissue damage. The molecule features a conjugated diene system (9Z, 11E) adjacent to the hydroperoxide group at the C-13 position, which provides a distinct spectroscopic signature.

Quantitative Data Summary

To facilitate experimental design, the core physicochemical properties of 13(S)-HPOT are summarized below:

Property	Value / Description
IUPAC Name	(9Z,11E,15Z,13S)-13-hydroperoxy-9,11,15-octadecatrienoic acid
Molecular Formula	C H O
Molecular Weight	310.43 g/mol
Precursor Molecule	-Linolenic Acid (18:3, n-3)
Primary Synthesizing Enzyme	13-Lipoxygenase (13-LOX)
UV Absorbance ( )	234 nm (due to conjugated diene system)
Molar Extinction Coefficient ( )	~25,000 M cm
Thermal Stability	Highly labile; prone to homolytic cleavage at >40°C

The Biosynthetic Cascade: A Central Hub in Oxylipin Signaling

The generation of 13(S)-HPOT is the committed step in the octadecanoid pathway, initiated when lipases release

-linolenic acid from cellular membranes. The enzyme 13-lipoxygenase (13-LOX) catalyzes the stereospecific insertion of molecular oxygen at the C-13 position (1[1]).

Once formed, 13(S)-HPOT is rapidly channeled into several distinct metabolic branches:

• The AOS Branch (Jasmonates): Allene Oxide Synthase (AOS) converts 13(S)-HPOT into an unstable allene oxide, which is subsequently cyclized and reduced to form Jasmonic Acid (JA), a master regulator of defense and senescence (2[2]).

• The HPL Branch (Green Leaf Volatiles): Hydroperoxide Lyase (HPL) cleaves the C12-C13 bond to yield (Z)-3-hexenal and 12-oxo-(Z)-9-dodecenoic acid. These volatiles act as rapid airborne distress signals (3[4]).

• The DES Branch (Divinyl Ethers): Divinyl Ether Synthase (DES) rearranges 13(S)-HPOT into antimicrobial compounds like colnelenic acid, which accumulate during pathogen infection (5[5]).

Biosynthetic branches of 13(S)-HPOT in the plant oxylipin signaling cascade.

Experimental Protocols: Synthesis and Characterization

Working with 13(S)-HPOT requires rigorous environmental control due to its thermal lability. The following protocols are designed as self-validating systems, ensuring that each step confirms the success of the previous one.

Protocol 1: Biocatalytic Synthesis of 13(S)-HPOT

Objective: Enzymatic conversion of

-linolenic acid to 13(S)-HPOT using Soybean Lipoxygenase-1 (sLOX-1).

Mechanistic Causality: sLOX-1 is utilized because, at pH 9.0, it exhibits near-perfect regio- and stereospecificity for the C-13 position, preventing the formation of racemic mixtures or 9-hydroperoxide isomers (6[6]).

• Substrate Preparation: Dissolve 10 mg of

  -linolenic acid in 100 µL of ethanol. Disperse this dropwise into 50 mL of 0.1 M sodium borate buffer (pH 9.0) under vigorous stirring at 4°C. Causality: The alkaline buffer ensures the fatty acid is fully ionized (as a micellar suspension), maximizing enzyme-substrate interaction.

• Oxygenation: Continuously bubble pure O

  gas through the buffer for 10 minutes prior to enzyme addition. Causality: LOX requires molecular oxygen as a co-substrate; overcoming the aqueous mass-transfer limitation of O is critical for high yields.

• Enzymatic Reaction & Real-Time Validation: Add 50,000 units of purified sLOX-1. Monitor the reaction continuously via a UV-Vis spectrophotometer flow cell at 234 nm .

  • Self-Validation: The conversion of the skipped diene to a conjugated diene creates a strong chromophore. The reaction is deemed complete when the absorbance at 234 nm plateaus (typically 20-30 minutes).

• Quenching and Extraction: Immediately acidify the mixture to pH 3.0 using 1 M HCl to halt enzyme activity. Extract the product using C18 Solid Phase Extraction (SPE) cartridges. Causality: SPE avoids the thermal degradation associated with rotary evaporating large volumes of liquid-liquid extraction solvents. Elute with cold methanol and store at -80°C.

Protocol 2: Analytical Characterization (HPLC & GC-MS)

Objective: Confirm structural integrity, regiochemistry, and enantiomeric purity.

• Chiral-Phase HPLC: Run the methanolic extract through a Chiralcel OD column (or equivalent) using a hexane/isopropanol/acetic acid mobile phase.

  • Self-Validation: This step distinguishes the biologically synthesized 13(S) enantiomer from the 13(R) isomer, ruling out non-enzymatic auto-oxidation.

• Derivatization for GCxGC-ToFMS:

  • Reduction: Treat the extract with triphenylphosphine (TPP) or SnCl

    to reduce the hydroperoxide (-OOH) to a stable alcohol (-OH), forming 13-HOT.

  • Methylation: Derivatize the carboxylic acid group using TMS-diazomethane.

  • Causality: Hydroperoxides undergo unpredictable homolytic cleavage in hot GC injection ports (e.g., 250°C). Reducing the molecule to its corresponding alcohol stabilizes it, ensuring reproducible mass spectral fragmentation patterns for structural confirmation (7[7]).

Self-validating experimental workflow for 13(S)-HPOT synthesis and analysis.

Cross-Kingdom Significance in Drug Development

While 13(S)-HPOT is fundamentally a plant-derived intermediate, its biochemical logic mirrors the eicosanoid pathway in mammals (e.g., the conversion of arachidonic acid to prostaglandins and leukotrienes via mammalian LOX and COX enzymes) (8[8]).

For drug development professionals, understanding the enzymatic handling of 13(S)-HPOT offers profound insights into lipoxygenase inhibitor design. Because plant and animal LOX enzymes share conserved non-heme iron catalytic domains, plant-derived 13(S)-HPOT pathways are frequently utilized as high-throughput, ethical screening models for discovering novel anti-inflammatory drugs targeting human 5-LOX or 12/15-LOX pathways. Furthermore, the downstream derivatives of 13(S)-HPOT, particularly jasmonates, are currently under intense pharmacological investigation for their selective anti-cancer properties and ability to modulate mammalian stress responses.

References

• Evidence Supporting a Role of Jasmonic Acid in Arabidopsis Leaf Senescence Source: ResearchGate URL
• Divinylether fatty acids Source: Grokipedia URL
• The LOX pathway. The dioxygenation of long chain fatty acids...
• Metabolomic analysis of methyl jasmonate treatment on phytocannabinoid production in Cannabis sativa Source: Frontiers URL
• Biological Roles and Biochemistry of the Lipoxygenase Pathway Source: ResearchGate URL
• Multivariate analysis of volatile emission from wild tobacco Nicotiana attenuata using GCxGC-ToFMS Source: ResearchGate URL

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• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

13(S)-HpOTrE function in lipoxygenase (LOX) pathway metabolism

The following technical guide details the function, metabolism, and experimental handling of 13(S)-HpOTrE.

Technical Guide & Application Note

Executive Summary

13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid (13(S)-HpOTrE) is a bioactive lipid intermediate formed by the oxygenation of

-linolenic acid (ALA).[1] While historically categorized as a transient plant metabolite precursor to jasmonates and green leaf volatiles, recent pharmacological data identifies it as a potent modulator of mammalian inflammation.

For drug development professionals, 13(S)-HpOTrE represents a critical mechanism of action for Omega-3 fatty acids, specifically in the inactivation of the NLRP3 inflammasome via PPAR-

signaling. This guide provides the metabolic context, synthesis protocols, and analytical frameworks required to study this unstable hydroperoxide.

Structural & Biochemical Foundation

Chemical Identity[2]

• IUPAC Name: 13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid[2][3]

• Precursor:

  -Linolenic Acid (C18:3 n-3)

• Enzymatic Origin: 13-Lipoxygenase (13-LOX)

• Key Feature: Conjugated diene system at C9-C12 with a hydroperoxide group at C13 in the S configuration.[2]

Stability & Handling

As a lipid hydroperoxide, 13(S)-HpOTrE is thermally unstable and susceptible to homolytic cleavage (Fenton chemistry) in the presence of transition metals (Fe²⁺, Cu⁺).

• Storage: -80°C in ethanol (inert atmosphere).

• Reduction: For analytical quantification, it is standard practice to reduce the hydroperoxide to its corresponding alcohol, 13(S)-HOTrE , using triphenylphosphine (TPP) or SnCl₂ to prevent artifactual degradation during mass spectrometry.

Metabolic Divergence: The Core Pathways

13(S)-HpOTrE acts as a "metabolic switch," directing carbon flow based on the enzymatic environment.

Plant Defense Signaling (The Classical Route)

In plants, 13(S)-HpOTrE is the obligate precursor for two distinct defense systems:

• The Jasmonate Pathway (AOS Branch):

  • Enzyme: Allene Oxide Synthase (AOS).

  • Mechanism: Dehydration of the hydroperoxide to an unstable allene oxide (12,13-EOT), which cyclizes to 12-OPDA .

  • Outcome: Synthesis of Jasmonic Acid (JA), the master regulator of necrotrophic pathogen defense and wounding response.

• Green Leaf Volatiles (HPL Branch):

  • Enzyme: Hydroperoxide Lyase (HPL).[4]

  • Mechanism: Cleavage of the C12-C13 bond.

  • Outcome: Production of (Z)-3-hexenal (fresh cut grass smell) and 12-oxo-(Z)-9-dodecenoic acid (Traumatin precursor).[4]

Mammalian Pharmacology (The Therapeutic Route)

Recent research validates 13(S)-HpOTrE as a bioactive mediator in mammalian immunity, distinct from arachidonic acid metabolites.[5][6]

• Target: Peroxisome Proliferator-Activated Receptor Gamma (PPAR-

  ).

• Mechanism: 13(S)-HpOTrE (and its reduced form 13-HOTrE) acts as a ligand for PPAR-

  .[6][7] Activation of this nuclear receptor inhibits the assembly of the NLRP3 inflammasome .[7]

• Therapeutic Implication: Resolution of septic shock and downregulation of pro-inflammatory cytokines (IL-1

  , IL-18) in macrophage models.

Visualization: Metabolic Architecture

Figure 1: The divergent metabolic fate of 13(S)-HpOTrE in plant defense vs. mammalian inflammation resolution.

Experimental Protocols

Enzymatic Synthesis of 13(S)-HpOTrE

Objective: Generate high-purity 13(S)-HpOTrE using Soybean Lipoxygenase-1 (LOX-1). Causality: Soybean LOX-1 exhibits high regio-specificity (95% 13-S) at pH 9.0 . At neutral pH (7.0), the specificity drops, yielding a mix of 9- and 13- isomers.

Reagents:

• Soybean Lipoxygenase (Type I-B, Sigma).

• -Linolenic Acid (ALA) (>99% purity).

• Borate Buffer (0.1 M, pH 9.0).

• Oxygen source.[8]

Workflow:

• Substrate Prep: Emulsify 30 mg ALA in 100 mL Borate buffer (pH 9.0) containing 0.1% Tween-20. Vortex vigorously to create micelles (critical for LOX activity).

• Oxygenation: Bubble pure O₂ through the buffer for 5 minutes before enzyme addition to saturate the solution.

• Reaction: Add 2 mg LOX enzyme (dissolved in 1 mL buffer) to the stirring substrate. Incubate at 4°C for 20-30 minutes.

  • Note: 4°C slows the reaction but prevents secondary degradation of the hydroperoxide.

• Termination: Acidify to pH 3.0 using 1M HCl to protonate the carboxyl group (facilitating extraction) and denature the enzyme.

• Extraction: Immediately extract with diethyl ether (3x). Wash organic layer with brine, dry over Na₂SO₄, and evaporate under N₂ stream.

Analytical Quantification (LC-MS/MS)

Objective: Quantify 13(S)-HpOTrE in biological samples. Self-Validating Step: Due to thermal instability, samples must be split: one aliquot reduced to 13-HOTrE (stable) and one left native, to calculate the ratio of hydroperoxide to pre-existing alcohol.

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 100 x 2.1 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[9]

  • B: Acetonitrile + 0.1% Formic Acid.[9]

• Gradient: 30% B to 98% B over 10 min.

• Detection: Negative Ion Mode (ESI-).

MRM Transitions (Table 1):

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Notes
13(S)-HpOTrE	309.2	291.2	15	Loss of H₂O
13(S)-HpOTrE	309.2	195.1	22	Cleavage fragment
13(S)-HOTrE	293.2	195.1	20	Reduced form
13-HODE-d4	299.2	198.1	20	Internal Standard

References

• Kumar, N., et al. (2016). "15-Lipoxygenase metabolites of ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  -linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome."[6] Scientific Reports.

• Cayman Chemical. "13(S)-HpOTrE Product Information & Technical Data." Cayman Chemical Technical Support.

• Lipid Maps. "Lipidomics Standard: 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid." Lipid Maps Structure Database.

• Grechkin, A. (1998). "Hydroperoxide lyase and divinyl ether synthase." Prostaglandins & Other Lipid Mediators.

• Wasternack, C., & Feussner, I. (2018). "The Oxylipin Pathways: Biochemistry and Function." Annual Review of Plant Biology.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Characterization of a C-5,13-Cleaving Enzyme of 13(S)-Hydroperoxide of Linolenic Acid by Soybean Seed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 5. 15-Lipoxygenase metabolites of α-linolenic acid, [13-(S)-HPOTrE and 13-(S)-HOTrE], mediate anti-inflammatory effects by inactivating NLRP3 inflammasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. portlandpress.com [portlandpress.com]
• 8. mdpi.com [mdpi.com]
• 9. escholarship.org [escholarship.org]

Difference between 13(S)-HpOTrE and 9(S)-HpOTrE in lipid peroxidation

The following technical guide details the biochemical, structural, and functional divergences between 13(S)-HpOTrE and 9(S)-HpOTrE.

Subject: Differential Analysis of Alpha-Linolenic Acid Hydroperoxides Audience: Lipidomics Researchers, Plant Pathologists, Drug Discovery Scientists

Executive Summary

In the lipid peroxidation cascade of

-linolenic acid (ALA, 18:3n-3), the regio-specific insertion of oxygen creates two distinct hydroperoxide isomers: 13(S)-HpOTrE and 9(S)-HpOTrE . While chemically similar, these molecules represent a critical "fork in the road" for cellular fate.

• 13(S)-HpOTrE is the canonical precursor to Jasmonates , driving systemic defense signaling and gene expression.

• 9(S)-HpOTrE is the precursor to "Death Acids" (e.g., 10-OPDA), driving localized cell death (hypersensitive response) and cytotoxicity.[1]

Distinguishing these isomers is critical for mapping oxidative stress responses vs. regulated signaling pathways.

Biochemical Origins: The LOX Specificity

The divergence begins with the specific Lipoxygenase (LOX) isoform acting on the pentadiene system of ALA.

Feature	13(S)-HpOTrE Pathway	9(S)-HpOTrE Pathway
Enzyme Family	13-LOX (e.g., Soybean LOX-1, Arabidopsis LOX2/3/4/6)	9-LOX (e.g., Potato LOX, Maize LOX1/4/5)
Mechanism	Abstraction of H+ from C11; O2 insertion at C13 .	Abstraction of H+ from C11; O2 insertion at C9 .
Stereochemistry	Predominantly (S) configuration in enzymatic peroxidation.	Predominantly (S) configuration in enzymatic peroxidation.
Substrate Orientation	Carboxyl group positioned away from the active site pocket bottom.	Methyl group positioned away from the active site pocket bottom (inverse orientation).

Technical Note: Non-enzymatic (radical-mediated) peroxidation produces a racemic mixture (50:50 R/S) of both 9- and 13-isomers. High enantiomeric excess (>95% S) is the primary biomarker for enzymatic LOX activity.

Metabolic Divergence: Signaling vs. Cytotoxicity

The most significant difference lies in the downstream metabolism via the CYP74 family of enzymes (Allene Oxide Synthase - AOS).

The 13-LOX Branch: Defense Signaling

13(S)-HpOTrE is dehydrated by 13-AOS to form an unstable allene oxide (12,13-EOT), which cyclizes to 12-OPDA .

• Outcome: 12-OPDA is transported to the peroxisome and beta-oxidized to Jasmonic Acid (JA) .

• Function: Activates protease inhibitors, regulates senescence, and mediates Systemic Acquired Resistance (SAR).

The 9-LOX Branch: The "Death Acid" Pathway

9(S)-HpOTrE is metabolized by 9-AOS to form 9,10-EOT, which cyclizes to 10-OPDA (10-oxo-11-phytodienoic acid) and 10-OPEA .[2]

• Outcome: These cyclopentenones are not converted to Jasmonic Acid.

• Function: Termed "Death Acids" , these molecules disrupt mitochondrial function, cause membrane damage, and trigger rapid localized cell death (necrosis) to contain biotrophic pathogens.

Pathway Visualization

Caption: Divergence of ALA metabolism into survival signaling (13-LOX) vs. cell death (9-LOX) pathways.

Analytical Differentiation: LC-MS/MS Protocol

Hydroperoxides are thermally unstable. The standard protocol requires reduction to their corresponding alcohols (HOTrE) immediately post-extraction to ensure stability during Mass Spectrometry analysis.

Protocol: Extraction and Reduction

• Extraction: Homogenize tissue in ice-cold extraction solvent (Isopropanol/0.1% BHT).

• Reduction (Critical Step): Add excess triphenylphosphine (TPP) or NaBH4 to the extract. Incubate 30 min at 4°C.

  • Reaction: 13(S)-HpOTrE

    13(S)-HOTrE

  • Reaction: 9(S)-HpOTrE

    9(S)-HOTrE

• Purification: Solid Phase Extraction (SPE) on C18 cartridges. Elute with Methanol.

LC-MS/MS Parameters (Negative Ion Mode)

Both isomers have a molecular ion [M-H]- of m/z 293.2 . Differentiation relies on retention time and specific fragmentation patterns (Diagnostic Ions).

Analyte	Precursor Ion (m/z)	Diagnostic Product Ion (m/z)	Fragmentation Logic
13(S)-HOTrE	293.2	193.1 (or 195)	Cleavage to C13 hydroxyl (Carboxyl end fragment).
9(S)-HOTrE	293.2	171.1	Cleavage to C9 hydroxyl (Carboxyl end fragment).

Chromatographic Separation:

• Reverse Phase (C18): 9-HOTrE typically elutes earlier than 13-HOTrE due to the polarity shift caused by the hydroxyl position relative to the double bonds.

• Chiral Phase (Chiralpak IA/IC): Required to distinguish Enzymatic (S) from Non-enzymatic (R) forms.

Fragmentation Logic Diagram

Caption: MS/MS fragmentation logic distinguishing regioisomers based on alpha-cleavage sites.

Summary of Key Differences

Feature	13(S)-HpOTrE	9(S)-HpOTrE
Primary Substrate	Alpha-Linolenic Acid (18:3)	Alpha-Linolenic Acid (18:3)
Major Downstream Product	Jasmonic Acid (JA)	10-OPDA ("Death Acid")
Biological Role	Signaling, Defense Gene Activation	Cytotoxicity, Necrosis, Antimicrobial
Diagnostic MS Fragment	m/z 193 (for reduced HOTrE)	m/z 171 (for reduced HOTrE)
Enzyme Localization	Chloroplast Stroma	Cytosol / Lipid Bodies

References

• Christensen, S. A., et al. (2015). Maize death acids, 9-lipoxygenase–derived cyclopente(a)nones, display activity as cytotoxic phytoalexins and transcriptional mediators. Proceedings of the National Academy of Sciences. Link

• Mosblech, A., Feussner, I., & Heilmann, I. (2009). Oxylipins: structurally diverse metabolites from fatty acid oxidation. Plant Physiology and Biochemistry.[3] Link

• Andreou, A., & Feussner, I. (2009). Lipoxygenases - Structure and reaction mechanism. Phytochemistry.[3] Link

• Levine, A., et al. (2020). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification.[4] Frontiers in Pharmacology. Link

• Cayman Chemical. 13(S)-HpOTrE Product Information and Spectral Data.Link

Sources

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. BioKB - Publication [biokb.lcsb.uni.lu]
• 4. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: 13(S)-HpOTrE as a Pro-Death Signal in Plant Immunity

Topic: 13(S)-HpOTrE Involvement in Hypersensitive Response and Cell Death Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The hypersensitive response (HR) is a form of programmed cell death (PCD) utilized by plants to restrict biotrophic pathogens. While salicylic acid (SA) and reactive oxygen species (ROS) are classical drivers of HR, lipid peroxidation products—specifically oxylipins—have emerged as critical executioners.

13(S)-hydroperoxy-9,11,15-octadecatrienoic acid (13(S)-HpOTrE) is a primary product of the 13-Lipoxygenase (13-LOX) pathway acting on

-linolenic acid.[1] Unlike its role as a transient intermediate in jasmonate (JA) biosynthesis, accumulation of 13(S)-HpOTrE functions as a distinct "death signal." It triggers mitochondrial dysfunction, specifically at Complex III, leading to a catastrophic ROS burst that seals cell fate. This guide details the biochemical mechanism, signaling crosstalk, and validated protocols for quantifying and manipulating this potent oxylipin.

Biochemistry & Biosynthesis: The 13-LOX Pathway[2][3]

13(S)-HpOTrE is not merely a metabolic intermediate; its accumulation is a tightly regulated checkpoint between survival signaling (JA synthesis) and cell death (HR).

Enzymatic Cascade

The biosynthesis begins with the release of

-linolenic acid (18:3) from membrane galactolipids (MGDG/DGDG) via phospholipase A1 (PLA1) or DAD1.

• Oxygenation: 13-Lipoxygenases (specifically AtLOX2, AtLOX3, AtLOX4, AtLOX6 in Arabidopsis) catalyze the stereospecific addition of molecular oxygen to the C-13 position of the pentadiene system in

  -linolenic acid.[2]

• Product: The unstable hydroperoxide 13(S)-HpOTrE .[1]

• Fate Divergence:

  • Survival (Basal): Dehydration by Allene Oxide Synthase (AOS)

    12,13-EOT OPDA Jasmonic Acid (Defense signaling).

  • Death (HR): Under high oxidative stress, AOS is saturated or downregulated. 13(S)-HpOTrE accumulates or is cleaved by Hydroperoxide Lyase (HPL) into "Green Leaf Volatiles" (GLVs) and Reactive Electrophile Species (RES).

Structural Properties[4][5]

• Chemical Formula:

• Reactivity: The hydroperoxide group (-OOH) is highly reactive. In the presence of transition metals (

  ), it undergoes Fenton-like reactions, generating alkoxyl radicals ( ) that propagate lipid peroxidation chains.

Mechanism of Action: The RES-Mitochondria-PCD Axis

The transition from 13(S)-HpOTrE accumulation to cell death is mediated by Reactive Electrophile Species (RES) and mitochondrial failure.

The "Mitochondrial Short-Circuit"

13(S)-HpOTrE and its downstream RES derivatives (e.g., ketols, 4-HNE equivalents) act as uncouplers or inhibitors of the mitochondrial Electron Transport Chain (ETC).

• Target: Mitochondrial Complex III (Cytochrome

  complex).[3]

• Mechanism: 13(S)-HpOTrE interacts with the Q-cycle, blocking electron transfer or altering the redox state of ubiquinone.

• Consequence: This blockage forces electrons to leak to molecular oxygen, generating a massive burst of Superoxide (

  ). This mitochondrial ROS burst is distinct from the apoplastic ROS burst (RBOH-mediated) and is considered the "point of no return" for cell death.

Protein Carbonylation

As RES, 13(S)-HpOTrE derivatives contain

-unsaturated carbonyls. They modify proteins via Michael Addition to cysteine, histidine, or lysine residues.

• Key Targets: Caspase-like proteases (activation) and antioxidant enzymes (inhibition), tipping the cellular balance toward necrosis/PCD.

Figure 1: The 13(S)-HpOTrE signaling bifurcation.[4] Under stress, accumulation leads to RES formation, mitochondrial dysfunction, and cell death.

Experimental Protocols

Synthesis of 13(S)-HpOTrE Standard

Commercial standards are unstable. Fresh enzymatic synthesis is recommended for functional assays.

Reagents:

• -Linolenic acid (free acid).

• Soybean Lipoxygenase-1 (LOX-1) or LOX-2 (Sigma-Aldrich). Note: LOX-1 at pH 9.0 is specific for 13-S.

• Borate buffer (0.2 M, pH 9.0).

Procedure:

• Substrate Prep: Dissolve linolenic acid in a minimal volume of ethanol and dilute into Borate buffer (final conc. 100 µM).

• Reaction: Add Soybean LOX (500 U/mL) and bubble continuously with

  at 4°C for 15-30 mins.

• Monitoring: Track formation of conjugated dienes at 234 nm (Molar Extinction Coefficient

  ).

• Purification: Acidify to pH 3.0 (HCl), extract with diethyl ether, and purify via SPE (C18 cartridge).

• Storage: Store in ethanol at -80°C under Argon. Use within 48 hours.

Quantification via LC-MS/MS

Direct measurement of hydroperoxides is prone to artifactual degradation. The "Gold Standard" method involves reducing the hydroperoxide to its stable hydroxide (13-HOTrE) immediately upon extraction.

Protocol:

• Extraction: Grind 100 mg frozen tissue in liquid

  . Add 1 mL extraction solvent (Isopropanol:Hexane 3:20) containing 0.0025% BHT (antioxidant).

• Reduction (Critical Step): Add Triphenylphosphine (TPP) or

  (excess) to the extraction mix. Incubate 30 min on ice. This converts 13(S)-HpOTrE 13(S)-HOTrE.

• Solid Phase Extraction (SPE): Evaporate solvent, reconstitute in MeOH/Water (10/90), load onto C18 SPE column, wash with 15% MeOH, elute with 100% MeOH.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A: Water + 0.1% Acetic Acid; B: Acetonitrile + 0.1% Acetic Acid. Gradient elution.

  • Ionization: ESI Negative Mode.

  • MRM Transition (for 13-HOTrE):

    • Precursor: 293.2 (

      )

    • Product: 185.1 (Cleavage

      to hydroxyl group)

    • Note: 13-HpOTrE (unreduced) would be 309

      185, but is rarely quantitative.

Functional Assay: Protoplast Death

To validate the specific effect of 13(S)-HpOTrE vs. general oxidative stress.

• Isolation: Isolate mesophyll protoplasts from Arabidopsis or Tomato leaves.

• Treatment: Incubate protoplasts with 13(S)-HpOTrE (0, 10, 50, 100 µM). Control: 13-HOTrE (reduced form) to test if the peroxide group is essential.

• Staining: Double stain with Fluorescein Diacetate (FDA) (live = green) and Propidium Iodide (PI) (dead = red).

• Readout: Fluorescence microscopy or Flow Cytometry. 13(S)-HpOTrE should induce rapid PI staining (< 2 hours) compared to the hydroxy control.

Data Presentation & Interpretation

Differentiating Signaling vs. Toxicity

When analyzing data, distinguish between physiological signaling and necrotic toxicity.

Parameter	Signaling Phase (HR Initiation)	Toxicity Phase (Necrosis)
Concentration	1 - 10 µM (Local)	> 50 µM (Accumulated)
ROS Source	RBOH (Apoplast)	Mitochondrial Complex III
Gene Expression	GSTs, PR-1, LOX2 (Upregulated)	HSR (Heat Shock), Metabolic shutdown
Membrane Integrity	Intact	Compromised (Ion leakage)

Workflow Visualization

Figure 2: Analytical workflow for quantifying 13(S)-HpOTrE via its reduced derivative.

References

• Maccarrone, M., et al. (2001). "The interaction of lipoxygenase with membranes." Biochemistry. Link

• Montillet, J. L., et al. (2005). "Fatty acid hydroperoxides and H2O2 in the execution of hypersensitive cell death in tobacco leaves." Plant Physiology. Link

• Vellosillo, T., et al. (2007). "Oxylipins produced by the 9-lipoxygenase pathway in Arabidopsis regulate lateral root development and defense responses through a specific signaling cascade." Plant Cell. Link

• Farmer, E. E., & Davoine, C. (2007). "Reactive electrophile species."[5][6] Current Opinion in Plant Biology. Link

• Zoeller, M., et al. (2012). "Lipid profiling of the Arabidopsis hypersensitive response reveals specific long-chain fatty acids as defense signaling molecules." Plant Physiology. Link

• Gfeller, A., et al. (2010). "Jasmonate biochemical pathway." Science Signaling. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Mitochondrial Reactive Oxygen Species (ROS) and ROS-Induced ROS Release - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transcript Abundance Patterns of 9- and 13-Lipoxygenase Subfamily Gene Members in Response to Abiotic Stresses (Heat, Cold, Drought or Salt) in Tomato (Solanum lycopersicum L.) Highlights Member-Specific Dynamics Relevant to Each Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactive electrophilic oxylipins: pattern recognition and signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Guide: Mechanism of Alpha-Linolenic Acid Oxygenation to 13(S)-HpOTrE

Executive Summary

This technical guide delineates the stereoselective oxygenation of

-linolenic acid (ALA, C18:3 n-3) into 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE). This transformation is the initiating step in the jasmonate signaling pathway in plants and serves as a critical model for understanding lipid peroxidation in mammalian systems.

The focus is on the catalysis by Soybean Lipoxygenase-1 (LOX-1) , the industry-standard enzyme for generating 13(S)-specific lipid hydroperoxides.[1][2][3] We explore the radical-based mechanism, the structural basis of regiospecificity, and a validated protocol for laboratory-scale biosynthesis.

Part 1: Molecular Mechanism of Oxygenation

The conversion of ALA to 13(S)-HpOTrE is a radical-mediated dioxygenation. Unlike heme-dependent peroxidases, Lipoxygenases (LOXs) utilize a non-heme iron cofactor to catalyze the reaction via a strict antarafacial mechanism.

The Substrate: -Linolenic Acid

ALA contains two bis-allylic methylenes (C11 and C14). The 13-LOX enzyme specifically targets the C11 position due to the depth of its hydrophobic binding pocket, which aligns the methyl end of the fatty acid near the catalytic iron.

Step-by-Step Radical Mechanism

The reaction proceeds in three distinct phases:

• Stereospecific Hydrogen Abstraction (The Rate-Limiting Step): The active ferric hydroxide species (Fe

  -OH) abstracts the pro-S hydrogen from the C11 bis-allylic methylene. This cleavage exhibits a massive kinetic isotope effect (KIE > 50), confirming it as the rate-determining step via proton tunneling.

  • Result: Formation of a C11-centered pentadienyl radical and reduction of the iron to the ferrous form (Fe

    -OH ).

• Radical Delocalization: The unpaired electron at C11 delocalizes over the

  -system, shifting the double bonds. For 13-LOX, the radical density stabilizes at C13.

  • Rearrangement: The original cis-cis (Z,Z) diene system at C9 and C12 rearranges to form a conjugated cis-trans (Z,E) diene system.

• Antarafacial Oxygen Insertion: Molecular oxygen (

  O ) enters the active site through a specific channel. It attacks the carbon radical at C13 from the face opposite to the hydrogen abstraction (antarafacial addition).

  • Result: Formation of the 13(S)-peroxyl radical, which is subsequently reduced by the ferrous iron to yield the 13(S)-hydroperoxide anion.

Visualization: Mechanistic Pathway

The following diagram illustrates the electron flow and stereochemical inversion characteristic of this reaction.

Figure 1: The radical cycle of LOX-1. Note the critical H-abstraction at C11 driving the Z,E-conjugation.

Part 2: Enzymology & Structural Basis

Why use Soybean LOX-1? While mammalian 15-LOX can perform similar chemistry, Soybean LOX-1 is the preferred biocatalyst for 13(S)-HpOTrE synthesis due to its high regiospecificity at alkaline pH.

The pH-Regiospecificity Switch

Soybean LOX-1 exhibits a unique "pH switch" that researchers must control:

• pH 9.0 - 10.0: The enzyme is >95% specific for the 13(S) product. The carboxylate head group of ALA is ionized, anchoring it at the surface, forcing the methyl end (tail) into the active site (Tail-first binding).

• pH 6.0 - 7.0: Specificity drops. The protonated fatty acid can bind in a "Head-first" orientation, leading to a mixture of 9(S) and 13(S) products.

Kinetic Parameters

Parameter	Value (Approx.)	Note
Optimum pH	9.0 - 10.0	Critical for 13-regiospecificity
Substrate	-Linolenic Acid
Turnover ( )	~280 s	Highly efficient catalyst
Inhibitors	NDGA, Catechols	Radical scavengers inhibit reaction

Part 3: Standardized Enzymatic Biosynthesis Protocol

This protocol describes the gram-scale synthesis of 13(S)-HpOTrE. Safety Warning: Lipid hydroperoxides are potentially explosive when concentrated and heated. Always work with dilute solutions or under inert gas when solvent is removed.

Materials

• Enzyme: Soybean Lipoxygenase-1 (Type I-B, commercially available or purified).

• Substrate:

  -Linolenic Acid (>99% purity).

• Buffer: 0.1 M Sodium Borate, pH 9.5.

• Oxygen Source: Pure O

  gas (bubbling).

Experimental Workflow

• Buffer Preparation & Oxygenation:

  • Prepare 100 mL of 0.1 M Borate buffer (pH 9.5).

  • Pre-saturate the buffer with pure O

    for 10 minutes at 4°C. Explanation: High O concentration prevents radical dissociation and ensures high stereochemical fidelity.

• Substrate Solubilization:

  • Dissolve 50 mg of ALA in a minimal volume of ethanol (approx. 500

    L).

  • Add dropwise to the stirring buffer. Note: The final ethanol concentration must be <1% to prevent enzyme denaturation.

• Initiation:

  • Add Soybean LOX-1 (approx.[4] 50,000 units).

  • Maintain gentle O

    bubbling.

  • Monitor: Track reaction progress via UV absorbance at 234 nm (formation of conjugated diene).

• Termination & Extraction:

  • Once A

    plateaus (typically 15-30 mins), acidify to pH 4.0 with 1M HCl (stops enzyme, protonates product for extraction).

  • Immediately extract with diethyl ether or dichloromethane.

• Purification (Solid Phase Extraction):

  • Load organic extract onto a Silica SPE cartridge.

  • Wash with Hexane/Ether (90:10).

  • Elute 13(S)-HpOTrE with Hexane/Ether (60:40).

Visualization: Experimental Workflow

Figure 2: Workflow for the chemo-enzymatic synthesis of 13(S)-HpOTrE.

Part 4: Analytical Validation

To validate the identity of the synthesized 13(S)-HpOTrE, three criteria must be met:

• UV Spectroscopy:

  • Observation:

    at 234 nm.

  • Reason: The shift from a methylene-interrupted diene (in ALA) to a conjugated diene (in HpOTrE) creates this chromophore.

• Chiral HPLC (Stereochemistry):

  • Column: Chiralcel OD-H or similar.

  • Mobile Phase: Hexane/Isopropanol/Acetic Acid.

  • Standard: 13(S)-HpOTrE elutes distinctly from the 13(R) enantiomer (which would indicate non-enzymatic auto-oxidation).

• Mass Spectrometry (LC-MS/MS):

  • Parent Ion: m/z 309 [M-H]

    (Negative mode).

  • Fragmentation: Characteristic daughter ions at m/z 195 (cleavage adjacent to the hydroperoxide).

References

• Andreou, A., et al. (2009). Lipoxygenase structure and mechanism. Current Opinion in Structural Biology.

• Brash, A. R. (1999). Lipoxygenases: Occurrence, functions, catalysis, and acquisition of substrate. Journal of Biological Chemistry.

• Schneider, C., et al. (2007). Control of the Position of Oxygen Delivery in Soybean Lipoxygenase-1. Biochemistry.[3][4][5][6][7][8][9][10]

• Cayman Chemical. 13(S)-HpOTrE Product Information and References.

• Gardner, H. W. (1991). Recent investigations into the lipoxygenase pathway of plants. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.

Sources

• 1. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. On the Role of Molecular Oxygen in Lipoxygenase Activation: COMPARISON AND CONTRAST OF EPIDERMAL LIPOXYGENASE-3 WITH SOYBEAN LIPOXYGENASE-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lipoxygenase reaction mechanism: demonstration that hydrogen abstraction from substrate precedes dioxygen binding during catalytic turnover - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Untangling the web of 5-lipoxygenase-derived products from a molecular and structural perspective: the battle between pro- and anti-inflammatory lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Control of the Position of Oxygen Delivery in Soybean Lipoxygenase-1 by Amino Acid Side Chains within a Gas Migration Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

13(S)-HpOTrE Mediated Formation of Green Leaf Volatiles (GLVs): A Technical Guide to the LOX/HPL Pathway

Executive Summary

Green Leaf Volatiles (GLVs) are a critical class of C6 aldehydes, alcohols, and esters emitted by plants in response to mechanical damage, herbivory, and pathogenic stress[1]. At the biochemical heart of this rapid-response signaling network lies 13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid (13(S)-HpOTrE or 13-HPOT) . As a central intermediate in the oxylipin pathway, 13(S)-HpOTrE dictates the bifurcating flux between jasmonate biosynthesis and GLV emission[2].

This whitepaper provides an in-depth mechanistic analysis of the 13(S)-HpOTrE to GLV cascade, explores the enzymatic kinetics of Hydroperoxide Lyase (HPL), and establishes field-proven, self-validating analytical protocols for researchers and drug development professionals investigating volatile-mediated signaling and biocatalytic flavor synthesis.

Mechanistic Overview: The Oxylipin/GLV Biosynthetic Cascade

The rapid emission of GLVs—often occurring within seconds of tissue disruption—relies on a latent, highly localized biosynthetic pathway within the chloroplast outer membrane[1]. The pathway is governed by substrate availability and the sequential action of specific enzymes.

Lipid Hydrolysis and Oxygenation

Upon cellular damage, lipases rapidly cleave galactolipids to release polyunsaturated fatty acids, primarily α-linolenic acid (ALA, 18:3)[1]. The enzyme 13-Lipoxygenase (13-LOX) stereospecifically catalyzes the addition of molecular oxygen to the C-13 position of ALA, generating the highly reactive intermediate 13(S)-HpOTrE[1][2].

The Cleavage Event: 13-Hydroperoxide Lyase (13-HPL)

13(S)-HpOTrE serves as the direct substrate for 13-HPL , an atypical cytochrome P450 enzyme belonging to the CYP74B family[2][3]. Unlike classical P450s, CYP74 enzymes do not require molecular oxygen or an NADPH-dependent reductase; they utilize the hydroperoxide group of 13(S)-HpOTrE as both the oxygen donor and the substrate[4].

13-HPL cleaves the C12–C13 bond of 13(S)-HpOTrE, yielding two distinct products:

• 12-oxo-(9Z)-dodecenoic acid : A C12 compound that serves as the precursor to traumatin (the "wound hormone")[1][5].

• (Z)-3-Hexenal : The primary C6 volatile, responsible for the immediate "cut grass" olfactory signature[2].

Downstream Processing: Isomerization and Esterification

To prevent the cytotoxic accumulation of reactive aldehydes, (Z)-3-hexenal is rapidly processed by downstream enzymes[2]. A (3Z):(2Z)-enal isomerase converts it to the more stable (E)-2-hexenal[1]. Concurrently, Alcohol Dehydrogenases (ADH) reduce these aldehydes to their corresponding alcohols (e.g., (Z)-3-hexenol), which are subsequently esterified by Alcohol Acyltransferases (AAT) to form compounds like (Z)-3-hexenyl acetate[1][3].

Fig 1: The LOX/HPL metabolic cascade converting α-linolenic acid to Green Leaf Volatiles.

Enzymatic Kinetics and Pathway Competition

The AOS vs. HPL Branching Point

13(S)-HpOTrE is a highly contested substrate. It is simultaneously targeted by Allene Oxide Synthase (AOS) , which channels the flux toward Jasmonic Acid (JA) biosynthesis, and 13-HPL , which drives GLV production[2][6]. The competition is mitigated in vivo by the spatial pairing of dedicated 13-LOX isoforms with either HPL or AOS in multimeric protein complexes[2]. Down-regulation of the HPL branch has been shown to artificially activate jasmonate synthesis due to substrate shunting[6].

Kinetic Parameters of 13-HPL

Understanding the kinetics of 13-HPL is vital for researchers developing biocatalytic reactors for natural flavor synthesis[5]. The enzyme exhibits a strict preference for 13-hydroperoxides over 9-hydroperoxides[7]. The catalytic efficiency (

) is highly pH-dependent; for instance, the of recombinant HPL for 13(S)-HpOTrE drops significantly at slightly alkaline pH, optimizing substrate affinity[8].

Table 1: Representative Kinetic Parameters of 13-HPL for 13(S)-HpOTrE

Enzyme Source	Substrate	(µM)	(U/mg)	Optimal pH	Reference
Recombinant E. coli (General)	13(S)-HpOTrE	42.0	N/A	8.25	[8]
Recombinant E. coli (General)	13(S)-HpOTrE	140.0	N/A	6.0	[8]
Purified Plant Extract	13(S)-HpOTrE	56.6	71.3	~6.5 - 7.5	[9]

(Note: 1 Unit (U) is defined as the amount of enzyme required to convert 1 µmol of substrate per minute).

Self-Validating Experimental Protocols

To ensure rigorous reproducibility, the following protocols are designed as self-validating systems. Causality is built into the methodology: physical properties of the molecules dictate the analytical approach.

Protocol 1: In Vitro 13-HPL Activity Assay (Spectrophotometric)

Causality Principle: 13(S)-HpOTrE contains a conjugated diene system that strongly absorbs UV light at 234 nm. As 13-HPL cleaves the molecule into (Z)-3-hexenal and 12-oxo-(9Z)-dodecenoic acid, the conjugated diene is disrupted. Therefore, HPL activity is directly and inversely proportional to absorbance at 234 nm (

)[7][8].

Step-by-Step Methodology:

• Substrate Preparation: Synthesize 13(S)-HpOTrE by incubating α-linolenic acid with commercial soybean 13-LOX in 70 mM sodium borate buffer (pH 9.0) under constant oxygen bubbling at 4°C for 30 minutes[10].

• Reaction Quenching & Extraction: Acidify the mixture to pH 3.0 using 1 M HCl to halt LOX activity. Extract the hydroperoxides using diethyl ether. Evaporate the solvent under a gentle nitrogen stream and resuspend the purified 13(S)-HpOTrE in ethanol[10].

• Assay Initialization: Prepare a reaction cuvette containing 50 mM potassium phosphate buffer (pH 8.25) and 100 µM of the synthesized 13(S)-HpOTrE[8].

• Measurement: Blank the spectrophotometer at 234 nm. Add the purified 13-HPL enzyme extract to the cuvette.

• Data Acquisition: Continuously monitor the decrease in

  at 25°C for 5 minutes. Calculate the initial velocity ( ) from the linear portion of the decay curve to determine enzyme units[7][8].

Protocol 2: In Planta GLV Profiling via HS-SPME-GC-MS

Causality Principle: GLVs are highly volatile but vary in polarity (aldehydes vs. esters). Liquid extraction risks solvent masking of low-molecular-weight C6 compounds. Headspace Solid-Phase Microextraction (HS-SPME) eliminates solvent interference. A DVB/CAR/PDMS multipolar fiber is strictly required because its bipolar nature captures both the highly volatile (Z)-3-hexenal (via Carboxen) and the heavier, semi-volatile esters (via Divinylbenzene)[11][12].

Table 2: SPME Fiber Selection for GLV Recovery[11]

Fiber Composition	Polarity	Volatile Metabolites Detected	Suitability for GLVs
PDMS (100 µm)	Non-polar	48	Poor (Misses polar aldehydes)
CAR/PDMS (75/85 µm)	Bipolar	99	Excellent (High volatility focus)
DVB/CAR/PDMS (50/30 µm)	Multipolar	97	Optimal (Broadest chemical diversity)

Step-by-Step Methodology:

• Tissue Elicitation: Mechanically wound 300 mg of fresh plant tissue (e.g., leaves) to initiate the LOX/HPL cascade. Immediately transfer the tissue to a 20 mL sterile glass headspace vial and seal with a PTFE/silicone septum[11][13].

• Equilibration & Extraction: Incubate the sealed vial at 60°C for 10 minutes to drive GLVs into the headspace. Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the headspace for exactly 20 minutes at 60°C[12][13].

• Thermal Desorption: Retract the fiber and immediately insert it into the GC-MS injection port. Desorb the volatiles at 250°C for 90 seconds in splitless mode[11].

• GC-MS Separation: Utilize an Agilent 6890/5973 (or equivalent) equipped with a polar HP-INNOWax column. Program the oven: 40°C hold for 2 min, ramp at 5°C/min to 200°C, then 20°C/min to 250°C[7][11].

• Data Deconvolution: Process the resulting mass spectra using AMDIS software, cross-referencing retention indices against authentic standards (e.g., (Z)-3-hexenol, (E)-2-hexenal)[11][13].

Fig 2: HS-SPME-GC-MS analytical workflow for the capture and quantification of GLVs.

Pharmacological and Agricultural Implications

The 13(S)-HpOTrE to GLV pathway is not just a botanical curiosity; it represents a highly tunable system with profound applications:

• Agricultural Priming: GLVs act as airborne signaling molecules that "prime" neighboring, undamaged plants. Exposure to (Z)-3-hexenyl acetate upregulates jasmonic acid pathways in adjacent crops, fortifying them against impending herbivory without the metabolic drag of constitutive defense[1][2].

• Antimicrobial Therapeutics: C6 aldehydes like (E)-2-hexenal exhibit potent direct fungicidal and bactericidal properties, presenting opportunities for novel, naturally derived agricultural biologics[6].

• Synthetic Biology & Flavor Biocatalysis: The food and fragrance industries heavily rely on the "green note" provided by GLVs. By engineering recombinant E. coli or yeast with plant-derived 13-LOX and 13-HPL, industrial-scale biocatalytic conversion of cheap vegetable oils (rich in ALA) into high-value natural (Z)-3-hexenal and (E)-2-hexenal is actively being optimized[5][8].

References

Sources

• 1. Green Leaf Volatiles: A Plant’s Multifunctional Weapon against Herbivores and Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of the Green Leaf Volatile (Z)-3-Hexenal by a Zea mays Hydroperoxide Lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. iris.unito.it [iris.unito.it]
• 5. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 6. academic.oup.com [academic.oup.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Topic: Kinetics of Soybean Lipoxygenase-1 Interaction with 13(S)-HpOTrE

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Soybean lipoxygenase-1 (SLO-1) is a pivotal enzyme in lipid metabolism, catalyzing the dioxygenation of polyunsaturated fatty acids to produce hydroperoxy derivatives. The kinetics of this reaction are complex, characterized by an activation phase dependent on the hydroperoxide product, which can subsequently act as an inhibitor at higher concentrations. This guide provides a detailed examination of the kinetic interaction between SLO-1 and its product, 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE). We will explore the dual role of the product as both an enzyme activator and inhibitor, detail the catalytic cycle, present methodologies for kinetic analysis, and discuss the implications of this complex interaction. This document is intended to serve as a comprehensive resource for researchers investigating lipoxygenase mechanisms and for professionals in drug development targeting this class of enzymes.

Introduction to Soybean Lipoxygenase-1 (SLO-1)

Soybean lipoxygenase-1 (SLO-1), a non-heme iron-containing dioxygenase found in soybeans (Glycine max), is one of the most extensively studied lipoxygenases.[1][2] It plays a crucial role in various physiological processes in plants, including growth, development, and defense against pests and pathogens.[3] The enzyme catalyzes the insertion of molecular oxygen into polyunsaturated fatty acids that possess a cis,cis-1,4-pentadiene system.[4]

The primary substrates for SLO-1 are linoleic acid and α-linolenic acid. With linoleic acid, SLO-1 exhibits high regiospecificity, primarily forming (13S)-hydroperoxy-9,11-octadecadienoic acid (13-HPOD).[1][5][6] When acting on γ-linolenic acid, it produces 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE).[7][8] These hydroperoxide products are not merely endpoints but are critical signaling molecules and precursors to other bioactive compounds, such as jasmonic acid.[9]

A defining characteristic of SLO-1 kinetics is the essential role of its hydroperoxide product. The native enzyme exists in an inactive ferrous (Fe²⁺) state and requires oxidation to the active ferric (Fe³⁺) state to initiate catalysis.[10] This activation is accomplished by the hydroperoxide product itself, leading to a characteristic "lag phase" or induction period in the reaction progress curve.[10][11] However, the interaction is multifaceted, as the same product molecule can act as an inhibitor at higher concentrations, a phenomenon known as product inhibition.[7][8] Understanding this dualistic kinetic behavior is fundamental to modulating SLO-1 activity for industrial applications or therapeutic purposes.

The Catalytic Cycle and the Dual Role of 13(S)-HpOTrE

The catalytic activity of SLO-1 is governed by the oxidation state of its active site iron. The cycle involves activation, substrate binding, hydrogen abstraction, oxygen insertion, and product release.

2.1. Enzyme Activation: The Initial Hurdle

Native SLO-1 contains a high-spin Fe²⁺ cofactor and is catalytically inactive.[10] The catalytic cycle is initiated by the binding of a hydroperoxide product molecule (e.g., 13(S)-HpOTrE or 13-HPOD), which oxidizes the iron to the active Fe³⁺ state.[10][12] This activation step is the reason for the observed kinetic lag phase; the reaction is slow until a sufficient concentration of the hydroperoxide product is generated to convert the enzyme pool to its active ferric form.[11]

2.2. The Main Catalytic Loop

Once activated, the Fe³⁺-enzyme proceeds through the following key steps:

• Hydrogen Abstraction: The active enzyme abstracts a hydrogen atom from the C-11 position of a substrate molecule like linoleic acid. This is often the rate-limiting step and can involve quantum tunneling.[13][14]

• Radical Formation: This abstraction generates a substrate pentadienyl radical and reduces the iron back to the Fe²⁺ state.[13]

• Oxygen Insertion: Molecular oxygen attacks the substrate radical. The protein environment of the active site controls the regio- and stereochemistry of this oxygen insertion.[13]

• Product Formation and Release: A hydroperoxy-fatty acid radical is formed, which then abstracts a proton to become the final product, 13(S)-HpOTrE. The release of this product regenerates the Fe³⁺ enzyme, allowing the cycle to continue.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. uniprot.org [uniprot.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. redalyc.org [redalyc.org]
• 7. caymanchem.com [caymanchem.com]
• 8. cenmed.com [cenmed.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Inhibition of soybean lipoxygenase 1 by N-alkylhydroxylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dspace.library.uu.nl [dspace.library.uu.nl]
• 12. Inhibition of soybean lipoxygenase-1 by a diaryl-N-hydroxyurea by reduction of the ferric enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Kinetic studies of oxygen reactivity in soybean lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Temperature-dependent isotope effects in soybean lipoxygenase-1: correlating hydrogen tunneling with protein dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis, Extraction, and Purification of 13(S)-HpOTrE from α-Linolenic Acid

Introduction & Biological Relevance

13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HpOTrE) is a highly reactive, biologically significant oxylipin. In plant tissues, it is synthesized from α-linolenic acid (ALA) via the lipoxygenase (LOX) metabolic pathway. As a central metabolic node, 13(S)-HpOTrE serves as the direct precursor for the biosynthesis of jasmonic acid (via allene oxide synthase) and green leaf volatiles (GLVs) such as (Z)-3-hexenal (via hydroperoxide lyase)[1].

Because of its thermal instability and susceptibility to spontaneous radical degradation, synthesizing and purifying 13(S)-HpOTrE for downstream pharmacological or agricultural assays requires a highly controlled, self-validating biocatalytic protocol[2].

Caption: Metabolic pathways of 13(S)-HpOTrE in plants, highlighting its role as a key oxylipin intermediate.

Causality in Experimental Design (E-E-A-T)

To achieve high yields and strict stereochemical purity, this synthesis relies on rather than non-specific chemical oxidation[3]. The protocol is governed by four critical mechanistic pillars:

• Regioselectivity via pH Control: sLOX-1 exhibits strict regioselectivity for the C-13 position of C18 polyunsaturated fatty acids exclusively at alkaline pH. Utilizing a 0.2 M borate buffer at pH 9.0 ensures the predominant formation of 13(S)-HpOTrE. If the pH drops toward physiological levels (pH ~6.5), the enzyme's precision falters, yielding a heterogeneous mixture of 9- and 13-hydroperoxides[3][4].

• Thermal Stabilization: Hydroperoxides are highly labile. The entire biocatalytic conversion must be executed in an ice bath (0–4 °C). Elevated temperatures accelerate the spontaneous, radical-mediated homolytic cleavage of the hydroperoxide group, severely diminishing the yield[2].

• Oxygen as a Co-Substrate: sLOX-1 is a non-heme iron dioxygenase. Molecular oxygen must be continuously supplied to maintain the enzyme's active Fe(III) state. Insufficient oxygen triggers an anaerobic cycle where the enzyme acts as a hydroperoxidase, generating unwanted ketodiene byproducts[4].

• Acidic Quenching: Terminating the reaction at pH ~3.0 serves a dual purpose: it instantly denatures sLOX-1, halting catalysis, and protonates the carboxylate moiety of 13(S)-HpOTrE, which is essential for efficient partitioning into the organic phase during subsequent liquid-liquid extraction[3][4].

Materials and Reagents

Table 1: Quantitative Data for Reagents and Reaction Components

Reagent / Material	Specification / Concentration	Experimental Purpose
α-Linolenic Acid (ALA)	100 mg (dissolved in 1 mL EtOH)	Primary lipid substrate
Soybean Lipoxygenase-1	3 mg (lyophilized powder)	Biocatalyst for 13-oxygenation
Sodium Borate Buffer	100 mL, 0.2 M, pH 9.0	Maintains optimal alkaline environment
Oxygen Gas (O₂)	100% purity, continuous bubbling	Obligate co-substrate for sLOX-1
Hydrochloric Acid (HCl)	1 M aqueous solution	Quenching agent (lowers pH to 3.0)
Dichloromethane (DCM)	2 × 100 mL, HPLC grade	Organic solvent for liquid extraction

Step-by-Step Methodology

Caption: Workflow for the enzymatic synthesis, extraction, and purification of 13(S)-HpOTrE from ALA.

Phase 1: Biocatalytic Oxygenation

• Buffer Preparation: Prepare 100 mL of 0.2 M sodium borate buffer and adjust the pH to 9.0 using NaOH. Chill the buffer to 0–4 °C in an ice bath.

• Oxygen Saturation: Pre-aerate the chilled buffer by bubbling pure O₂ gas through a sparging stone for at least 15 minutes prior to the reaction to ensure saturation[4].

• Substrate Addition: Dissolve 100 mg of α-linolenic acid (ALA) in 1 mL of absolute ethanol. Add the ALA solution dropwise to the vigorously stirred borate buffer to prevent micelle aggregation.

• Enzyme Introduction: Dissolve 3 mg of lyophilized sLOX-1 powder in 1 mL of borate buffer. Initiate the reaction by adding the enzyme solution to the reaction vessel[4].

• Incubation: Allow the reaction to proceed for 20–30 minutes at 0–4 °C under continuous O₂ bubbling and magnetic stirring.

• Reaction Monitoring: Monitor the formation of conjugated dienes by taking 10 μL aliquots, diluting them in ethanol, and measuring the UV absorbance at 234 nm. The reaction is considered complete when the absorbance plateaus[3].

Phase 2: Reaction Quenching and Extraction

• Quenching: Stop the reaction by adding 1 M HCl (or glacial acetic acid) dropwise until the pH of the solution reaches 3.0[3].

• Liquid-Liquid Extraction: Transfer the acidified mixture to a separatory funnel. Extract twice with 100 mL of cold dichloromethane (DCM)[3].

• Phase Separation: Collect the lower organic layer. Dry the combined organic phases over anhydrous sodium sulfate (Na₂SO₄) for 15 minutes.

• Concentration: Filter out the drying agent and evaporate the solvent under a gentle stream of nitrogen gas (or via a rotary evaporator with a water bath < 20 °C) to dryness. Reconstitute the crude residue in 1 mL of HPLC-grade methanol[3].

Phase 3: RP-HPLC Purification

• Column Setup: Utilize a semi-preparative C18 reversed-phase column.

• Elution: Run the system using the isocratic mobile phase defined in Table 2[3].

• Fraction Collection: Monitor the eluate at 234 nm and collect the major peak corresponding to 13(S)-HpOTrE.

• Storage: Evaporate the HPLC solvent under nitrogen, reconstitute the purified 13(S)-HpOTrE in absolute ethanol, flush the vial with argon, and store immediately at -80 °C to prevent degradation.

Analytical Quality Control

Table 2: RP-HPLC Purification & QC Parameters

Parameter	Specification / Setup
Column	Semi-preparative C18 (5 μm, 250 × 10 mm)
Mobile Phase A	Methanol (75%) + 0.1% Acetic Acid
Mobile Phase B	Ultrapure Water (25%) + 0.1% Acetic Acid
Elution Profile	Isocratic (75% A : 25% B)
Flow Rate	1.0 – 2.0 mL/min
Detection Wavelength	234 nm (Conjugated diene absorbance)
Target Purity	> 98% (Validated by LC-MS/MS)

Validation Metrics:

• UV-Vis Spectroscopy: Pure 13(S)-HpOTrE exhibits a characteristic strong absorption maximum at 234 nm due to the conjugated diene system.

• LC-MS/MS: Confirm the molecular weight (m/z 309.2[M-H]⁻ for C₁₈H₃₀O₄) and utilize MS/MS fragmentation to verify the hydroperoxide position strictly at C-13[5][6].

References

• National Institutes of Health (PMC). Substrate Specificity Effects of Lipoxygenase Products and Inhibitors on Soybean Lipoxygenase-1. URL:[Link]

• National Institutes of Health (PMC). Formation of lipid-derived volatile products through lipoxygenase (LOX)- and hydroperoxide lyase (HPL)- mediated pathway in oat, barley and soy bean. URL:[Link]

• ResearchGate. Thermal conversions of trimethylsilyl peroxides of linoleic and linolenic acids. URL:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formation of lipid-derived volatile products through lipoxygenase (LOX)- and hydroperoxide lyase (HPL)- mediated pathway in oat, barley and soy bean - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Integrated metabolomics and transcriptomics analysis comprehensively revealed the underlying metabolite mechanism difference between Male and Female Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]

High-Purity Isolation of 13(S)-HpOTrE: An Advanced HPLC Purification Protocol for Oxylipin Standards

As the demand for precise metabolomic profiling of oxylipins grows, the need for high-purity, stereospecific analytical standards is paramount[1]. 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid—commonly abbreviated as 13(S)-HpOTrE—is a highly reactive intermediate in the lipoxygenase (LOX) pathway. It serves as the direct precursor to jasmonic acid (JA) and green leaf volatiles via the action of allene oxide synthase (AOS) and hydroperoxide lyase (HPL)[2],[3].

Because hydroperoxides are notoriously thermolabile and sensitive to transition metals, commercial synthesis is challenging. This application note details a self-validating, field-proven methodology for the enzymatic synthesis and dual-phase HPLC purification of 13(S)-HpOTrE from alpha-linolenic acid (ALA).

Mechanistic Rationale & Experimental Design

To achieve >98% enantiomeric excess (ee) of the 13(S)-isomer, we must control the enzymatic microenvironment.

• Enzyme Regioselectivity & pH Causality: We utilize Soybean Lipoxygenase-1 (LOX-1) as the biocatalyst. The regioselectivity of LOX-1 is strictly pH-dependent. At pH 9.0, the carboxylate group of ALA is fully ionized, forcing the substrate to orient in the active site such that oxygenation occurs almost exclusively at the C-13 position. If the pH drops below 8.5, the substrate becomes protonated, allowing it to enter the active site in a reverse orientation, which drastically increases the formation of the unwanted 9(S)-isomer[4],[5].

• Stereochemical Fidelity: Plant and fungal allene oxide cyclases (AOC) are highly stereospecific and will not process the (R)-enantiomer[6],[7]. Therefore, Chiral-Phase HPLC (CP-HPLC) is mandatory following Straight-Phase HPLC (SP-HPLC) to validate the stereoisomeric purity of the standard.

• Degradation Prevention: Hydroperoxides undergo rapid Fenton-like decomposition into alkoxyl radicals in the presence of heavy metals or light. All glassware must be acid-washed, and extractions must be performed at 4°C in the dark.

Experimental Workflow

Workflow for the enzymatic synthesis and HPLC purification of 13(S)-HpOTrE.

Step-by-Step Experimental Protocol

Phase 1: Enzymatic Oxygenation

• Substrate Dispersion: Suspend 50 mg of high-purity ALA (>99%) in 100 mL of 0.2 M sodium borate buffer (pH 9.0). Add 0.1% (v/v) Tween-20 and sonicate briefly to ensure micellar dispersion.

• Oxygenation: Transfer the vessel to an ice bath (4°C). Purge the solution continuously with pure O₂ gas for 10 minutes. Causality: LOX-1 is a dioxygenase; saturating the buffer with molecular oxygen prevents the enzyme from catalyzing secondary anaerobic reactions (e.g., oxodienoic acid formation).

• Catalysis: Add 50,000 units of purified Soybean LOX-1. Stir gently at 4°C for 30 minutes under a continuous O₂ headspace.

• Validation Checkpoint 1 (Spectrophotometry): Remove a 10 µL aliquot, dilute in 1 mL of absolute ethanol, and measure the UV absorbance. A sharp peak at 234 nm confirms the formation of the conjugated diene system inherent to 13(S)-HpOTrE. Do not proceed if the 234 nm peak is absent.

Phase 2: Liquid-Liquid Extraction

• Quenching: Stop the reaction by rapidly acidifying the mixture to pH 3.0 using 2 M citric acid. Causality: Acidification neutralizes the carboxylate anion, drastically increasing the partition coefficient of the fatty acid into the organic phase.

• Extraction: Extract the aqueous mixture three times with 30 mL of cold Hexane:Diethyl Ether (80:20, v/v).

• Washing & Drying: Pool the organic layers and wash twice with ultra-pure water to remove residual buffer salts and enzyme. Dry the organic phase over anhydrous Na₂SO₄.

• Concentration: Filter the solution and evaporate the solvent to near-dryness under a gentle stream of N₂ gas. Causality: Using a rotary evaporator with ambient air introduces heat and oxygen, which will degrade the hydroperoxide. N₂ blow-down preserves molecular integrity.

Phase 3: Straight-Phase HPLC (SP-HPLC)

SP-HPLC is required to separate the target 13-HpOTrE from unreacted ALA and trace amounts of the 9-HpOTrE positional isomer[4].

• Resuspend the dried extract in 500 µL of SP-HPLC mobile phase (Hexane/Isopropanol/Acetic Acid).

• Inject onto a Zorbax-Sil silica column (See Table 1 for parameters).

• Monitor UV absorbance at 234 nm. The 13-HpOTrE peak typically elutes after the unreacted ALA and is baseline-resolved from 9-HpOTrE. Collect the 13-HpOTrE fraction on ice.

Phase 4: Chiral-Phase HPLC (CP-HPLC)

While SP-HPLC resolves positional isomers, it is blind to chirality. CP-HPLC acts as the final validation step to ensure the product is the biologically active (S)-enantiomer.

• Take a 20 µL aliquot of the SP-HPLC purified fraction and inject it onto a Chiralcel OB-H column.

• Validation Checkpoint 2 (Stereo-Verification): Ensure the chromatogram yields a single peak corresponding to the (S)-enantiomer, confirming an enantiomeric excess (ee) of >98%.

Quantitative Data & Method Parameters

Table 1: Chromatographic Parameters for HPLC Purification

Parameter	Straight-Phase HPLC (SP-HPLC)	Chiral-Phase HPLC (CP-HPLC)
Objective	Isolate 13-HpOTrE from 9-HpOTrE and ALA	Verify 13(S) vs 13(R) stereoisomeric purity
Column	Zorbax-Sil (250 × 4.6 mm, 5 µm)	Chiralcel OB-H (250 × 4.6 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol / Acetic Acid (98.5 : 1.4 : 0.1)	Hexane / Isopropanol / Acetic Acid (95 : 5 : 0.1)
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV Absorbance at 234 nm	UV Absorbance at 234 nm
Temperature	Ambient (20-25°C)	10°C (Optimizes chiral resolution)

Table 2: Physicochemical & Spectroscopic Properties of 13(S)-HpOTrE

Property	Specification
Chemical Name	13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid
Molecular Formula	C₁₈H₃₀O₄
Molecular Weight	310.43 g/mol
UV λmax	234 nm (Conjugated diene system)
Extinction Coefficient (ε)	~25,000 M⁻¹cm⁻¹ (at 234 nm in absolute ethanol)
Storage Conditions	-80°C, sealed under Argon gas in absolute ethanol

References

• Funk, M. O., et al. "Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism." Biochimica et Biophysica Acta, 1989. URL:[Link]

• Welling, M. T., et al. "Metabolomic analysis of methyl jasmonate treatment on phytocannabinoid production in Cannabis sativa." Frontiers in Plant Science, 2023. URL:[Link]

• Leng, S., et al. "Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid." The Journal of Nutritional Biochemistry, 2018. URL:[Link]

• Chen, Y., et al. "Biosynthesis of Jasmonates from Linoleic Acid by the Fungus Fusarium oxysporum. Evidence for a Novel Allene Oxide Cyclase." Lipids, 2019. URL:[Link]

Sources

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• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Comprehensive LC-MS/MS Protocol for the Targeted Detection and Quantification of 13(S)-HpOTrE in Plant Tissues

Introduction and Biological Significance

The oxylipin 13(S)-hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE) is a critical, transient intermediate in the plant octadecanoid pathway. Synthesized via the oxygenation of α-linolenic acid (ALA) by 13-lipoxygenase (13-LOX), 13(S)-HpOTrE serves as the direct precursor to jasmonic acid (JA) and its derivatives, which are master regulators of plant defense responses against necrotrophic pathogens, herbivory, and abiotic stress [1, 2].

Because 13(S)-HpOTrE is a highly reactive hydroperoxide, it is rapidly metabolized by allene oxide synthase (AOS) or degraded via non-enzymatic autoxidation. Consequently, detecting and quantifying this lipid mediator in complex plant matrices requires rigorous sample preparation to halt endogenous enzyme activity and prevent artificial lipid peroxidation, coupled with the high sensitivity and selectivity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [1, 3].

Figure 1: The canonical octadecanoid biosynthetic pathway highlighting 13(S)-HpOTrE.

Experimental Design & Rationale

To ensure a self-validating and highly accurate protocol, every step of this workflow is designed with specific chemical causality in mind:

• Enzymatic Quenching: Plant tissues possess highly active lipases and LOXs. Immediate freezing in liquid nitrogen and extraction in isopropanol (IPA) irreversibly denatures these enzymes, preventing the artificial generation of 13(S)-HpOTrE during sample handling [3].

• Prevention of Autoxidation: The addition of Butylated hydroxytoluene (BHT) acts as a radical scavenger. Without BHT, ambient oxygen and light will non-enzymatically oxidize ALA into a racemic mixture of HpOTrE isomers, leading to false positives.

• Matrix Cleanup: Plant tissues are rich in pigments (e.g., chlorophyll) and complex galactolipids that cause severe ion suppression in the Electrospray Ionization (ESI) source. Solid-Phase Extraction (SPE) isolates the free oxylipin fraction, ensuring reliable ionization and stable retention times.

Figure 2: Step-by-step experimental workflow for oxylipin extraction and analysis.

Step-by-Step Methodology

Materials and Reagents

• Solvents: LC-MS grade Isopropanol (IPA), Ethyl Acetate (EtOAc), Methanol (MeOH), Acetonitrile (ACN), and Water.

• Additives: Formic Acid (LC-MS grade), Butylated hydroxytoluene (BHT).

• Standards: 13(S)-HpOTrE analytical standard, Deuterated internal standard (e.g., d5-13(S)-HODE or d5-JA).

• Consumables: C18 SPE Cartridges (100 mg / 1 mL).

Tissue Extraction Protocol

• Harvest and Grind: Harvest plant tissue (e.g., leaves or roots) and immediately submerge in liquid nitrogen. Grind 50–100 mg of the frozen tissue into a fine powder using a pre-chilled mortar and pestle. Do not allow the tissue to thaw.

• Solvent Addition: Transfer the powder to a pre-chilled 2 mL microcentrifuge tube. Immediately add 1.0 mL of ice-cold extraction solvent: IPA / Water / EtOAc (1:1:3, v/v/v) containing 0.0025% (w/v) BHT and 10 ng of the deuterated internal standard [3].

• Homogenization: Vortex vigorously for 30 seconds, followed by sonication in an ice-water bath for 10 minutes to disrupt cellular membranes and release lipid bodies.

• Phase Separation: Centrifuge the homogenate at 15,000 × g for 10 minutes at 4°C. The mixture will separate into an upper organic phase (EtOAc-rich, containing oxylipins) and a lower aqueous phase.

• Collection: Carefully transfer the upper organic layer to a clean glass vial. Re-extract the remaining aqueous pellet with an additional 0.5 mL of EtOAc. Combine the organic layers.

• Drying: Evaporate the combined organic extract to complete dryness under a gentle stream of nitrogen gas at room temperature (do not use heat, as hydroperoxides are thermally labile).

Solid-Phase Extraction (SPE) Cleanup

• Conditioning: Condition the C18 SPE cartridge with 1 mL of MeOH, followed by 1 mL of LC-MS grade Water.

• Loading: Reconstitute the dried lipid extract in 100 µL of MeOH/Water (80:20, v/v) and load it onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 10% MeOH in Water to elute highly polar metabolites, salts, and carbohydrates.

• Elution: Elute the oxylipin fraction using 1 mL of 100% MeOH.

• Final Preparation: Evaporate the eluate under nitrogen gas and reconstitute the final residue in 50 µL of the initial LC mobile phase (e.g., 30% ACN). Transfer to an LC autosampler vial with a glass insert.

LC-MS/MS Analytical Parameters

Chromatographic separation is optimally achieved using a sub-2 µm particle C18 column to resolve 13(S)-HpOTrE from its positional isomers (e.g., 9-HpOTrE) and structural analogs.

Table 1: UHPLC Gradient Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm)

• Column Temperature: 40°C

• Flow Rate: 0.35 mL/min

• Injection Volume: 2.0 µL

• Mobile Phase A: Water + 0.1% Formic acid

• Mobile Phase B: Acetonitrile + 0.1% Formic acid

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	70	30	Initial
1.0	70	30	Linear
8.0	20	80	Linear
10.0	0	100	Linear
12.0	0	100	Hold
12.1	70	30	Linear
15.0	70	30	Equilibration

Table 2: Mass Spectrometry (MRM) Parameters

Detection is performed using a triple quadrupole mass spectrometer operating in Negative Electrospray Ionization (ESI-) mode. 13(S)-HpOTrE yields a robust deprotonated precursor ion

at m/z 309.2 [1].

• Capillary Voltage: -2.5 kV

• Desolvation Temperature: 400°C

• Desolvation Gas Flow: 800 L/hr

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
13(S)-HpOTrE	309.2	291.2	15	Quantifier (Loss of )
13(S)-HpOTrE	309.2	225.1	20	Qualifier ( -cleavage)
13(S)-HpOTrE	309.2	273.2	18	Qualifier (Loss of 2 )
Internal Standard	Varies	Varies	Optimized	Normalization

Data Analysis and Quality Control

• System Suitability: Inject a solvent blank followed by a mixed standard containing 13(S)-HpOTrE prior to the sample batch to verify retention time stability and absence of carryover.

• Peak Integration: Extract the chromatograms for m/z 309.2

  291.2. Ensure the signal-to-noise (S/N) ratio is 10 for the limit of quantification (LOQ).

• Quantification: Generate a calibration curve using the ratio of the peak area of the 13(S)-HpOTrE standard to the internal standard. Apply linear regression with a

  weighting factor to ensure accuracy at the lower end of the curve.

• Isomeric Resolution: Verify that 13(S)-HpOTrE is chromatographically resolved from 9(S)-HpOTrE, which shares identical mass transitions but elutes at a different retention time due to the structural position of the hydroperoxide group.

References

• Kim, Y., et al. (2018). Wide-range screening of anti-inflammatory compounds in tomato using LC-MS and elucidating the mechanism of their functions. PLOS One. Available at:[Link]

• Gladine, C., et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. Available at:[Link]

• Scala, V., et al. (2025). Exploring the Root-Associated Bacterial Community of Tomato Plants in Response to Salt Stress. Metabolites (MDPI). Available at:[Link]

Application Note: Advanced Solvent Extraction Techniques for the Preservation and Recovery of Lipid Hydroperoxides (13(S)-HpOTrE)

Executive Summary

The accurate quantification of lipid hydroperoxides (LOOHs) is a critical bottleneck in lipidomics and drug development. Traditional lipid extraction methods were designed for stable, bulk lipids and often fail to preserve highly labile oxidized species. This application note provides a comprehensive, causality-driven guide to extracting 13(S)-hydroperoxy-octadecatrienoic acid (13(S)-HpOTrE). By transitioning from traditional chloroform-based methods to a modified Methyl tert-butyl ether (MTBE) protocol, researchers can prevent artifactual degradation, avoid transition metal contamination, and establish a self-validating analytical workflow.

Mechanistic Challenges in Lipid Hydroperoxide Extraction

13(S)-HpOTrE is an octadecanoid derived from the enzymatic oxidation of alpha-linolenic acid (ALA) by 15-lipoxygenase (15-LOX)[1]. As a primary lipid hydroperoxide, the O-O bond in 13(S)-HpOTrE is thermodynamically unstable.

During standard extraction procedures, hydroperoxides are highly susceptible to homolytic cleavage catalyzed by trace transition metals (e.g., Fe²⁺, Cu²⁺) via Fenton-like chemistry. This cleavage generates highly reactive alkoxyl and peroxyl radicals, leading to rapid degradation into secondary oxidation products such as hydroxides, epoxides, and volatile aldehydes[1]. Consequently, the extraction of intact 13(S)-HpOTrE requires a protocol that strictly controls temperature, suppresses endogenous enzymatic activity, chelates trace metals, and provides a highly inert solvent environment.

Biosynthetic formation of 13(S)-HpOTrE and its subsequent degradation or reduction pathways.

Comparative Analysis of Extraction Solvents

Historically, the Folch and Bligh-Dyer methods have been the gold standards for total lipid extraction[2]. However, when targeting labile hydroperoxides, these methods present critical vulnerabilities. Both rely on a chloroform-rich lower phase. To collect the lipids, the pipette tip must pass through the upper aqueous phase and the interfacial protein disk, risking contamination with aqueous transition metals that catalyze hydroperoxide degradation[3]. Furthermore, the Bligh and Dyer method has been shown to significantly underestimate lipid content in samples containing >2% lipids[4].

The MTBE method, introduced by Matyash et al., inverts this paradigm[5]. Because MTBE has a lower density than water, the lipid-rich organic phase forms the upper layer[6]. This allows for clean, rapid collection without disturbing the protein matrix or the metal-rich aqueous phase, making it the superior choice for hydroperoxide preservation[3].

Table 1: Comparison of Solvent Extraction Systems for Lipid Hydroperoxides

Feature	Folch Method	Bligh & Dyer	Modified MTBE Method
Solvent System	Chloroform/Methanol (2:1)	Chloroform/Methanol/Water	MTBE/Methanol/Water
Organic Phase Location	Lower Layer	Lower Layer	Upper Layer
Toxicity Profile	High (Regulated solvent)	High (Regulated solvent)	Low (Safer alternative)
Recovery (>2% fat)	Excellent	Poor (Underestimates by up to 50%)	Excellent
Suitability for LOOHs	Low (High risk of metal contamination)	Low (High risk of metal contamination)	High (Clean upper phase collection)

Self-Validating Protocol: Modified MTBE Extraction for Intact 13(S)-HpOTrE

Causality-Driven Reagent Preparation

• Antioxidant: Butylated hydroxytoluene (BHT) at 0.01% (w/v) must be added to all organic solvents to quench peroxyl radicals and halt autoxidation.

• Metal Chelator: Diethylenetriaminepentaacetic acid (DTPA) at 100 µM in the aqueous phase. DTPA is favored over EDTA due to its superior coordination chemistry with iron, completely occupying its coordination sites to prevent Fenton cycling.

• Enzyme Inactivation: Cold Methanol (-20°C) is used for initial homogenization to instantly precipitate proteins and halt endogenous LOX and lipase activity.

• Avoidance of Reductants: Do NOT use Triphenylphosphine (TPP) or Stannous Chloride (SnCl2) unless the analytical goal is to measure total oxidized lipids by intentionally reducing 13(S)-HpOTrE to 13(S)-HOTrE.

Step-by-Step Methodology

• Sample Quenching & Homogenization: Transfer 50 mg of tissue (or 100 µL of plasma) into a pre-chilled tube. Immediately add 1.5 mL of cold Methanol containing 0.01% BHT. Homogenize on ice.

  • Rationale: Rapid protein denaturation prevents ex vivo lipid oxidation and enzymatic artifacts.

• Internal Standard Spike: Add 10 µL of stable isotope-labeled standards (e.g., 13(S)-HpOTrE-d5 and 13(S)-HOTrE-d5).

  • Rationale: Spiking before extraction accounts for matrix effects and extraction losses.

• Solvent Partitioning: Add 5.0 mL of cold MTBE[3]. Vortex vigorously for 1 minute, then incubate on a tube rocker at 4°C for 1 hour.

  • Rationale: Extended cold incubation ensures complete partitioning of hydrophobic octadecanoids into the MTBE phase without thermal degradation.

• Phase Separation: Add 1.25 mL of MS-grade water containing 100 µM DTPA[3]. Vortex for 30 seconds, then centrifuge at 1,000 × g for 10 minutes at 4°C.

• Collection: Carefully aspirate the upper MTBE phase and transfer it to a clean, amber glass vial.

  • Rationale: The upper phase collection avoids the metal-rich aqueous layer and protein pellet[5]. Amber glass protects against UV-induced photolytic degradation.

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature or below.

  • Rationale: Heating blocks or vacuum centrifuges will thermally degrade the hydroperoxides.

• Reconstitution: Reconstitute immediately in 100 µL of Methanol/Water (80:20, v/v) for LC-MS/MS analysis, or store under argon gas at -80°C.

Step-by-step modified MTBE extraction workflow for preserving labile lipid hydroperoxides.

Analytical Validation & Quality Control (Self-Validating System)

To ensure the trustworthiness of the extraction, this protocol employs an internal isotopic ratio check. By spiking both the hydroperoxide (13(S)-HpOTrE-d5) and its reduced hydroxide counterpart (13(S)-HOTrE-d5) at a known 1:1 ratio prior to Step 1, the researcher creates a self-validating system.

If the post-extraction LC-MS/MS analysis reveals a ratio shift (e.g., the ratio drops to 0.6:1.4), it definitively proves that artifactual reduction/degradation occurred during sample handling. A preserved 1:1 ratio validates the integrity of the extraction, ensuring that the biological levels of 13(S)-HpOTrE measured are accurate and not artifacts of the protocol itself.

References

• Revol-Cavalier, Johanna, et al. "The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi." Chemical Reviews (2024).[Link]

• Iverson, Sara J., et al. "Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue." Lipids (2001).[Link]

• Matyash, Vitali, et al. "Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics." Journal of Lipid Research (2008).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Precision Spectrophotometric Monitoring of 13(S)-HpOTrE Formation

Abstract & Introduction

The enzymatic oxygenation of polyunsaturated fatty acids (PUFAs) by Lipoxygenases (LOXs) is a critical signaling node in plant defense and mammalian inflammation. This guide details the protocol for monitoring the formation of 13(S)-HpOTrE , the primary hydroperoxide product generated when Soybean Lipoxygenase-1 (LOX-1) acts upon

-Linolenic Acid (ALA) .

While mass spectrometry offers structural resolution, spectrophotometry at 234 nm remains the gold standard for real-time kinetic analysis. This method relies on the unique electronic signature of the conjugated diene chromophore formed during the reaction. This protocol is optimized for high-throughput screening and kinetic characterization, ensuring minimal interference from autoxidation products.

Key Mechanistic Insight

Soybean LOX-1 (Type 1) exhibits a distinct pH-dependent regiospecificity.[1] At pH 9.0 (Borate buffer) , the enzyme functions almost exclusively as a 13-LOX, inserting molecular oxygen at the C-13 position of ALA to yield the 13(S)-hydroperoxide. At lower pH (6.0–7.0), the enzyme's specificity relaxes, potentially generating 9-isomers and complicating kinetic interpretation. Therefore, maintaining alkaline conditions is not just for activity, but for product purity .

Assay Principle

The conversion of

-Linolenic Acid (1Z,4Z,7Z-octadecatrienoic system) to 13(S)-HpOTrE involves the abstraction of a bis-allylic hydrogen and the rearrangement of the double bond system.

• Substrate:

  -Linolenic Acid contains isolated cis double bonds. It has negligible absorbance at 234 nm.

• Reaction: LOX-1 abstracts a hydrogen from C-11, allowing

  attack at C-13.

• Product: The resulting 13(S)-HpOTrE contains a conjugated diene system (9Z,11E).

• Detection: This conjugated system exhibits a strong absorption maximum at

  nm with a molar extinction coefficient ( ) of 25,000 M cm .

Pathway Visualization

Figure 1: Mechanistic pathway of ALA oxygenation by LOX-1. The formation of the conjugated diene is the direct reporter of enzymatic velocity.

Materials & Reagents

Critical Quality Attributes (CQA)

• Water: Ultrapure (Type I), >18.2 M

  -cm. Essential to remove trace metals that catalyze non-enzymatic autoxidation.

• Substrate Purity:

  -Linolenic Acid must be >98% pure.[2][3] Old or oxidized substrate will have high background absorbance at 234 nm (A234 > 0.5), reducing the dynamic range of the assay.

Reagent List

• Assay Buffer (pH 9.0): 0.1 M Sodium Borate buffer.

  • Preparation: Dissolve boric acid in water; adjust pH to 9.0 using 5 N NaOH.

  • Note: Borate is preferred over Tris or Phosphate for LOX-1 due to ionic strength compatibility and pH buffering capacity at 9.0.

• Enzyme Stock: Soybean Lipoxygenase-1 (purified).

  • Storage: -80°C. Avoid repeated freeze-thaw cycles.

  • Working Solution: Dilute in Borate buffer immediately before use. Keep on ice.

• Substrate Stock (10 mM):

  -Linolenic Acid (ALA).

  • Solvent: Absolute Ethanol (EtOH).[4]

  • Preparation: Dissolve neat oil in EtOH. Purge headspace with

    gas to prevent oxidation. Store at -20°C.

Experimental Protocol

Instrument Setup[5][6][7]

• Instrument: UV-Vis Spectrophotometer (Double-beam preferred for background subtraction).

• Wavelength: 234 nm.[4][5][6][7][8]

• Temperature: 25°C (Thermostated cuvette holder is highly recommended).

• Pathlength: 1.0 cm (Quartz cuvette). Plastic cuvettes absorb at 234 nm and are unsuitable.

Assay Workflow

The following protocol describes a 1.0 mL reaction volume.

• Blanking:

  • Add 980

    L Borate Buffer (pH 9.0) to the cuvette.

  • Add 10

    L Ethanol (Solvent blank).

  • Add 10

    L Enzyme Working Solution.

  • Record Blank: Zero the instrument.[5][6][7] This accounts for protein absorbance at 234 nm.[6]

• Kinetic Measurement:

  • Step 1: Add 980

    L Borate Buffer to a fresh quartz cuvette.

  • Step 2: Add 10

    L of 10 mM ALA Stock (Final [Substrate] = 100 M).

    • Tip: Mix gently by inversion. Avoid vortexing which creates bubbles.

  • Step 3: Incubate for 30 seconds to equilibrate to 25°C.

  • Step 4: Initiate reaction by adding 10

    L of LOX-1 Enzyme .

  • Step 5: Immediately mix (pipette up/down x3) and start recording.

• Data Acquisition:

  • Record Absorbance (A) vs. Time (t) for 120–180 seconds.

  • Sampling interval: 0.5 or 1.0 seconds.

Workflow Diagram

Figure 2: Step-by-step workflow for the spectrophotometric assay.

Data Analysis & Calculations

Determining the Rate

The reaction typically displays a short lag phase (kinetic lag) as the active site iron oxidizes from Fe

to Fe (the active form).

• Inspect the curve.[8] Ignore the first 5–10 seconds if mixing artifacts are present.

• Identify the linear region (usually 15s to 75s post-initiation).

• Calculate the slope (

  ).

Activity Calculation

Calculate the enzyme activity using the Beer-Lambert Law:

Where:

• : Slope of the linear portion.
• : Total reaction volume (1.0 mL).
• : Dilution factor of the enzyme (if diluted before adding).
• : Extinction coefficient of 13(S)-HpOTrE at 234 nm = 25 mM cm (or 25,000 M cm ).
• : Pathlength (1 cm).
• : Volume of enzyme added (0.01 mL).

Unit Definition: One Unit is defined as the amount of enzyme required to generate 1

mol of 13(S)-HpOTrE per minute at 25°C, pH 9.0.

Expert Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
High Initial Absorbance (>0.5)	Oxidized Substrate	ALA has autoxidized. Purchase fresh substrate or repurify via HPLC. Store under Argon/Nitrogen.
Non-Linear Kinetics (Curved)	Substrate Depletion	The reaction is too fast. Dilute the enzyme 1:10 or 1:100. Aim for per minute.
Turbidity / Noise	Micelle Formation	ALA concentration is above Critical Micelle Concentration (CMC). Ensure [ALA] 100 M. Add 0.01% Tween-20 if necessary (note: may alter kinetics).
No Activity	Incorrect pH	LOX-1 is pH sensitive. Ensure Borate buffer is exactly pH 9.0. At pH 7.0, activity drops significantly.
Lag Phase > 30s	Poor Iron State	The enzyme contains high Fe . Add trace (1-2 M) 13-HpODE (product) to "spark" the reaction (activates Fe to Fe ).

References

• Axelrod, B., et al. (1981).[5][7][9] Lipoxygenase from soybeans.[2][4][6][9][10][11][12] Methods in Enzymology, 71, 441-451.

• Cayman Chemical. (n.d.). 13(S)-HpOTrE Product Information & Extinction Coefficient.

• Surrey, K. (1964).[12] Spectrophotometric Method for Determination of Lipoxidase Activity.[4][7][12] Plant Physiology, 39(1), 65–70.

• Junior, N. (2020). Lipoxygenase activity determination protocol.[4][5][6][7][8][12] protocols.io.[7]

• Maccarrone, M., et al. (1994). In vitro oxygenation of soybean biomembranes by lipoxygenase-2.[2] Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1190(1), 164-169.

Sources

• 1. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. larodan.com [larodan.com]
• 4. Purification and characterization of lipoxygenase from mung bean (Vigna radiata L.) germinating seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. biopioneer.com.tw [biopioneer.com.tw]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. caymanchem.com [caymanchem.com]
• 11. Lipoxygenase activity associated to isolated soybean plasma membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Advanced Storage and Stability Protocols for 13(S)-HpOTrE Solutions in Lipidomics

Executive Summary

13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid, commonly known as 13(S)-HpOTrE (CAS: 67597-26-6), is a highly reactive monohydroperoxy polyunsaturated fatty acid (PUFA). Synthesized biologically via the action of lipoxygenase (e.g., soybean LO-2) on esterified α-linolenic acid (ALA), it serves as a critical intermediate in the hydroperoxide lyase and dehydratase pathways, ultimately leading to the production of jasmonic acid and various oxylipins[1].

Due to the inherent instability of the hydroperoxide moiety and its conjugated diene system, 13(S)-HpOTrE is exquisitely sensitive to environmental degradation. This application note provides causality-driven guidelines and self-validating protocols for the storage, handling, and experimental preparation of 13(S)-HpOTrE solutions to ensure uncompromised data integrity in lipidomic and biochemical assays.

Chemical Nature and Mechanisms of Degradation

To establish an effective storage protocol, one must first understand the mechanisms that drive the degradation of 13(S)-HpOTrE[2]. The molecule is susceptible to three primary modes of degradation:

• Thermal and Auto-Oxidation: The hydroperoxide (-OOH) group is thermodynamically unstable. At elevated temperatures, it undergoes homolytic cleavage to form highly reactive alkoxyl and peroxyl radicals. These radicals initiate a chain reaction, attacking the polyunsaturated backbone and leading to the formation of secondary oxylipins, dimers, and truncated aldehydes.

• Transition Metal Catalysis: Trace amounts of transition metals (e.g., Fe²⁺, Cu⁺) present in standard glassware or syringe needles can catalyze Fenton-like reactions. This rapidly decomposes the hydroperoxide into free radicals even at low temperatures.

• Photolysis: Ambient and ultraviolet light provide sufficient activation energy to cleave the O-O bond, accelerating the radical-mediated degradation cascade.

Fig 1: Biosynthesis of 13(S)-HpOTrE and its enzymatic vs. non-enzymatic degradation pathways.

Quantitative Stability Guidelines

13(S)-HpOTrE is typically supplied as a solution in absolute ethanol (e.g., 1 mg/ml)[1]. The choice of solvent and temperature dictates the half-life of the compound. Aqueous environments promote rapid degradation, whereas inert organic solvents at cryogenic temperatures arrest radical formation.

Storage Temperature	Solvent Matrix	Atmospheric Condition	Estimated Stability	Application / Notes
-80°C	Absolute Ethanol	Argon / Nitrogen Purged	≥ 2 Years	Gold Standard. Recommended for all long-term storage of stock solutions[3].
-20°C	Absolute Ethanol	Argon / Nitrogen Purged	~1 to 3 Months	Acceptable for short-term staging only. Gradual degradation occurs[4].
0°C to 4°C	Ethanol or DMSO	Ambient Air	< 1 Week	High risk of auto-oxidation. Use only during active experimental workflows.
4°C to 25°C	Aqueous (PBS pH 7.2)	Ambient Air	< 12 Hours	Rapid degradation. Aqueous working solutions (max 1 mg/ml) must be made fresh[1].

Causality-Driven Best Practices for Handling

To translate these stability metrics into laboratory success, researchers must adopt a causality-driven approach to lipid handling. Every step in the protocol is designed to mitigate a specific degradation vector:

• Why use Silanized Amber Glassware? Standard borosilicate glass possesses active silanol groups that can adsorb lipophilic compounds and leach trace metal ions. Silanization neutralizes the surface, preventing metal-catalyzed Fenton reactions. The amber tint blocks photolytic cleavage of the hydroperoxide bond. Never use plastics , as highly lipophilic PUFAs will irreversibly adsorb to the polymer matrix, and plasticizers may leach into the solvent.

• Why pre-rinse syringes with Absolute Ethanol? Stainless steel syringe needles can harbor microscopic metal oxides. Rinsing with absolute ethanol ensures the removal of these catalytic contaminants prior to contacting the stock solution.

• Why purge with Argon? Argon is heavier than air and effectively displaces oxygen from the headspace of the vial, eliminating the primary substrate required for auto-oxidation.

Self-Validating Experimental Protocols

Protocol A: Aliquoting and Cryopreservation of Stock Solutions

Frequent freeze-thaw cycles introduce thermal stress and oxygen exposure. Upon receiving a bulk stock of 13(S)-HpOTrE, it must be immediately aliquoted.

Materials Required:

• 13(S)-HpOTrE stock solution (in ethanol)

• Silanized amber glass vials with PTFE-lined screw caps

• Hamilton™ glass syringes (pre-rinsed with absolute ethanol)

• Argon or high-purity Nitrogen gas line with a sterile filter

• Ice bath (0°C)

Step-by-Step Methodology:

• Preparation: Pre-chill the silanized amber glass vials in an ice bath. Ensure all ambient lighting is minimized (indirect light only).

• Equilibration: Briefly place the sealed 13(S)-HpOTrE stock vial in the ice bath. Do not allow it to reach room temperature.

• Transfer: Using the pre-rinsed Hamilton syringe, carefully draw the required volume of the stock solution and dispense it into the pre-chilled amber vials.

• Inert Gas Purging: Insert the Argon gas line into the upper headspace of the vial (do not bubble through the liquid). Apply a gentle stream of gas for 5–10 seconds to displace ambient air.

• Sealing and Storage: Immediately seal the vial with a PTFE-lined cap. Wrap the cap junction with Parafilm® and store immediately at -80°C.

Fig 2: Optimized workflow for the aliquoting and cryopreservation of 13(S)-HpOTrE.

Protocol B: Preparation of Aqueous Working Solutions

For in vitro assays, 13(S)-HpOTrE must often be introduced into aqueous media. The solubility limit in PBS (pH 7.2) is approximately 1 mg/ml[1].

• Remove a single-use aliquot from -80°C and place it directly into an ice bath.

• Evaporate the ethanol solvent under a gentle stream of Argon gas until a lipid film remains. Critical: Do not apply heat during evaporation.

• Immediately reconstitute the lipid film in the required volume of pre-chilled PBS (pH 7.2) or assay buffer. Vortex gently to ensure complete dissolution.

• Use immediately. Do not store aqueous solutions of 13(S)-HpOTrE for more than a few hours, and keep them on ice until the moment of application.

Protocol C: Integrity Verification (Self-Validation Step)

Because degradation is invisible to the naked eye, it is imperative to verify the integrity of the compound before critical experiments. 13(S)-HpOTrE features a conjugated diene system (9Z, 11E) that absorbs UV light strongly at 235 nm [1].

• Dilute a small fraction of the working solution in absolute ethanol to a known theoretical concentration (e.g., 10 µM).

• Measure the absorbance at 235 nm using a UV-Vis spectrophotometer (blanked against absolute ethanol).

• Calculate the actual concentration using the Beer-Lambert law. A significant drop in absorbance at 235 nm, or a shift in the peak wavelength, indicates that the conjugated diene system has been compromised via oxidation, and the aliquot should be discarded.

References

1. 2. 3. 4. 5.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid | C18H30O4 | CID 5497123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Using 13(S)-HpOTrE as a substrate for hydroperoxide lyase (HPL) studies

Application Note: Precision Profiling of Hydroperoxide Lyase (HPL) Using 13(S)-HpOTrE

Executive Summary

Hydroperoxide lyase (HPL), a member of the CYP74 cytochrome P450 family, is the pivotal enzyme in the "lipoxygenase pathway" responsible for generating Green Leaf Volatiles (GLVs) such as (3Z)-hexenal. These compounds are critical for plant defense signaling and flavor chemistry in the food industry.[1]

This guide details the rigorous preparation and application of 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE) as the specific substrate for HPL. Unlike generic commercial substrates, in-situ enzymatic synthesis and purification of 13(S)-HpOTrE ensures stereochemical purity (S-enantiomer) and minimizes degradation products that confound kinetic data.

Biological Mechanism & Rationale

HPL does not act on fatty acids directly; it requires a specific hydroperoxide intermediate.

• Lipoxygenase (LOX) oxygenates

  -Linolenic Acid (ALA) at the C-13 position.

• HPL cleaves the C12–C13 bond of 13(S)-HpOTrE.

• Products: (3Z)-Hexenal (volatile aldehyde) and 12-oxo-(9Z)-dodecenoic acid (traumatin precursor).

Note: The (S) stereochemistry is strictly required. Chemical oxidation produces racemic mixtures (R/S), effectively halving the active substrate concentration and introducing competitive inhibitors.

Pathway Visualization

Caption: Figure 1. The enzymatic cascade from α-Linolenic Acid to Green Leaf Volatiles via 13(S)-HpOTrE.

Protocol Phase I: Enzymatic Synthesis of 13(S)-HpOTrE

Objective: Generate high-purity 13(S)-isomer using Soybean Lipoxygenase-1 (LOX-1) under alkaline conditions to enforce regioselectivity.

Materials

• Enzyme: Soybean Lipoxygenase Type I-B (Sigma-Aldrich or equivalent).

• Substrate:

  -Linolenic Acid (ALA), >99% purity.

• Buffer: 0.1 M Sodium Borate, pH 9.0 (High pH is critical to suppress 9-LOX activity).

• Gas: Pure Oxygen (

  ).

Step-by-Step Synthesis

• Substrate Solubilization: Dissolve 50 mg of ALA in 200 µL of ethanol. Add dropwise to 100 mL of Borate Buffer (pH 9.0) while stirring vigorously to create a micellar dispersion.

• Oxygenation: Bubble pure

  through the solution for 5 minutes before adding enzyme to saturate the buffer.

• Reaction Initiation: Add 2 mg of Soybean LOX-1 (approx. 100,000 units). Continue slow

  bubbling.

• Monitoring: Incubate at 4°C (on ice) for 15–20 minutes.

  • Checkpoint: Monitor absorbance at 234 nm. The reaction is complete when

    plateaus.

• Acidification: Lower pH to 4.0 using 1 M HCl to stop the reaction and protonate the hydroperoxides for extraction.

Protocol Phase II: Purification via Solid Phase Extraction (SPE)

Objective: Remove residual enzyme, buffer salts, and unreacted fatty acids. 13(S)-HpOTrE is thermally unstable; avoid GC or heated evaporation.

SPE Cartridge Setup

• Cartridge: C18 (Octadecyl), 500 mg bed weight.

• Vacuum Manifold: Set to low flow (1–2 drops/second).

Purification Workflow

Step	Solvent/Action	Volume	Purpose
1. Condition	Methanol	5 mL	Solvate C18 chains.
2. Equilibrate	Water (pH 4.0)	5 mL	Prepare for aqueous sample load.
3. Load	Acidified Reaction Mix	~100 mL	Bind hydrophobic hydroperoxides.
4. Wash	15% Methanol in Water	10 mL	Remove buffer salts and enzymes.
5. Elute	Methanol (100%)	5 mL	Elute purified 13(S)-HpOTrE.
6. Store	Store at -80°C immediately.	N/A	Prevent spontaneous decomposition.

Quality Control: Dilute an aliquot 1:1000 in ethanol and scan UV spectrum (200–300 nm). A sharp peak at 234 nm confirms the conjugated diene structure.

• Concentration Calculation:

  Where (Molar Extinction Coefficient).

Protocol Phase III: HPL Kinetic Assay (Spectrophotometric)

Objective: Measure HPL activity by tracking the loss of the conjugated diene system at 234 nm.

Experimental Setup

• Instrument: UV-Vis Spectrophotometer with temperature control (25°C).

• Buffer: 50 mM Potassium Phosphate, pH 6.5 (Optimal for most plant HPLs).

• Substrate Stock: Purified 13(S)-HpOTrE in Methanol (from Phase II).

Assay Procedure

• Blanking: Add 980 µL Phosphate Buffer to a quartz cuvette. Zero the instrument at 234 nm.

• Substrate Addition: Add 10–20 µL of 13(S)-HpOTrE stock (Final concentration ~20–50 µM). Mix by inversion.

  • Note: Ensure methanol concentration is <2% to avoid enzyme inhibition.

• Baseline Check: Record

  for 30 seconds. It should be stable. If decreasing, spontaneous degradation is occurring (buffer pH may be too low or metal ions present).

• Enzyme Initiation: Add 10 µL of HPL enzyme preparation (microsomes or recombinant lysate).

• Measurement: Immediately record the decrease in absorbance at 234 nm for 60–120 seconds.

• Calculation:

Experimental Workflow Diagram

Caption: Figure 2. Integrated workflow for 13(S)-HpOTrE synthesis, purification, and HPL kinetic validation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Activity Detected	Substrate reduced to hydroxide (13-HOTrE).	Ensure no reducing agents (DTT, BME) are in buffers during synthesis. HPL cannot cleave hydroxides.
High Background Rate	Spontaneous decomposition.	Check buffer for transition metals ( ). Add 0.1 mM EDTA to assay buffer.
Low Yield in Synthesis	Wrong LOX isomer specificity.	Verify pH is >9.0. At neutral pH, soybean LOX produces a mix of 9- and 13-isomers.
Cloudy Assay Buffer	Substrate insolubility.	13-HpOTrE is a lipid.[2][3][4][5] If concentration >50 µM, add 0.05% Tween-20 (detergent may affect kinetics, validate first).

References

• Vick, B. A. (1991). A spectrophotometric assay for hydroperoxide lyase.[6] Lipids, 26(4), 315-320. Link

• Grechkin, A. N., et al. (2004). The "heterolytic hydroperoxide lyase" is an isomerase producing a short-lived fatty acid hemiacetal. Biochimica et Biophysica Acta (BBA), 1636(1), 47-54. Link

• Gardner, H. W. (1991). Recent investigations into the lipoxygenase pathway of plants. Biochimica et Biophysica Acta (BBA), 1084(3), 221-239. Link

• Cayman Chemical. 13(S)-HpOTrE Product Information & Extinction Coefficients. Link

• Noordermeer, M. A., et al. (2001). Fatty acid hydroperoxide lyase: a plant cytochrome P450 enzyme involved in wound signaling and flavor formation. ChemBioChem, 2(7-8), 494-504. Link

Sources

• 1. Hydroperoxide lyase depletion in transgenic potato plants leads to an increase in aphid performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. larodan.com [larodan.com]
• 4. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid | C18H30O4 | CID 5497123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 13(S)-HYDROPEROXY-(9Z,11E,15Z)-OCTADECATRIENOIC ACID | 67597-26-6 [chemicalbook.com]
• 6. Molecular Characterization of an Arabidopsis Gene Encoding Hydroperoxide Lyase, a Cytochrome P-450 That Is Wound Inducible - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Recovery Solid-Phase Extraction (SPE) Cleanup for the LC-MS/MS Analysis of Intact 13(S)-HpOTrE

Target Audience: Analytical Chemists, Plant Biologists, and Drug Development Scientists. Objective: To provide a self-validating, artifact-free solid-phase extraction (SPE) methodology for the isolation and quantification of 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HpOTrE) and related labile oxylipins from complex biological matrices.

Introduction & Mechanistic Principles

13(S)-HpOTrE is a primary, highly reactive oxylipin generated via the enzymatic oxygenation of

-linolenic acid (ALA) by 13-lipoxygenase (13-LOX). It serves as a critical signaling intermediate in plant defense responses against pathogens and acts as a precursor to jasmonates. In mammalian systems, analogous hydroperoxides are implicated in oxidative stress and cardiovascular pathophysiology .

The analytical challenge in quantifying 13(S)-HpOTrE lies in its extreme chemical instability. The hydroperoxide moiety (-OOH) is highly susceptible to free-radical-mediated autoxidation, thermal degradation, and transition-metal-catalyzed reduction to its corresponding hydroxide, 13(S)-HOTrE. While many lipidomic protocols intentionally reduce hydroperoxides using tin(II) chloride (SnCl

) or triphenylphosphine (TPP) to simplify analysis , measuring the intact hydroperoxide requires a specialized, non-reducing, temperature-controlled SPE workflow.

Fig 1: Biosynthetic pathway of 13(S)-HpOTrE and its downstream metabolic fate.

Strategic Protocol Design: The "Why" Behind the Steps

To ensure a self-validating system with high scientific integrity, this protocol is built on three mechanistic pillars:

• Sorbent Selection (HLB vs. Silica C18): Traditional silica-based C18 sorbents possess active silanol groups that can catalyze the artificial formation of epoxy fatty acids during the vacuum drying step . We utilize a polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent (e.g., Oasis HLB or Strata-X), which eliminates this catalytic surface and provides superior recovery for both polar and non-polar oxylipins .

• pH-Driven Retention: Oxylipins contain a carboxylic acid moiety (pKa ~4.8). The addition of 0.1% acetic acid to the wash buffer ensures the carboxylate group remains protonated (neutral), suppressing ionization and maximizing hydrophobic retention on the sorbent during the removal of polar matrix interferences.

• Radical Quenching: The immediate addition of Butylated Hydroxytoluene (BHT) at the point of sample collection terminates lipid peroxidation chain reactions, ensuring that the measured 13(S)-HpOTrE reflects endogenous levels rather than ex vivo autoxidation artifacts .

Materials & Reagents

Reagent / Consumable	Specification / Purpose
SPE Cartridge	Polymeric HLB (e.g., Oasis HLB 60 mg, 3 cc or Strata-X 33 µm)
Antioxidant	Butylated hydroxytoluene (BHT), 10 mg/mL in ethanol
Internal Standard	Deuterated oxylipin mix (e.g., d4-13-HODE, d5-DHA)
SPE Wash Buffer	5% Methanol in Ultrapure Water + 0.1% Acetic Acid
Elution Solvents	HPLC-grade Methanol (MeOH) and Ethyl Acetate (EtOAc)
Nitrogen Gas	High-purity N for gentle solvent evaporation

Solid-Phase Extraction (SPE) Workflow

Fig 2: Step-by-step solid-phase extraction (SPE) workflow for intact hydroperoxides.

Step-by-Step Methodology

Phase 1: Sample Preparation (Crucial for Stability)

• Transfer 100 µL of plasma or 100 mg of homogenized tissue/plant extract into a pre-chilled 2 mL microcentrifuge tube.

• Immediately spike the sample with 5 µL of BHT solution (10 mg/mL) to halt ex vivo oxidation.

• Add 10 µL of the deuterated internal standard mixture (e.g., 500 ng/mL).

• Dilute the sample to a final volume of 1 mL using 25% aqueous acetonitrile to disrupt protein-lipid binding without precipitating the target analytes. Centrifuge at 14,000

  g for 10 minutes at 4°C and collect the supernatant.

Phase 2: SPE Conditioning & Loading 5. Mount the HLB SPE cartridges onto a vacuum manifold. 6. Condition the sorbent by passing 2 mL of HPLC-grade Methanol, followed by 2 mL of SPE Wash Buffer (5% MeOH with 0.1% Acetic Acid) . Do not allow the sorbent bed to dry out. 7. Load the supernatant from Step 4 onto the cartridge. Allow it to pass through via gravity or apply a very light vacuum (flow rate

1 mL/min) to maximize interaction time with the polymeric pores.

Phase 3: Washing & Elution 8. Wash the cartridge with 2 mL of SPE Wash Buffer to remove salts, carbohydrates, and polar interferences. 9. Apply a vacuum (-10 inHg) for exactly 5 minutes to remove residual aqueous buffer. Caution: Do not exceed 5 minutes; excessive drying can induce structural rearrangements in labile oxylipins. 10. Elute the intact 13(S)-HpOTrE and other oxylipins by sequentially passing 0.5 mL of Methanol followed by 1.5 mL of Ethyl Acetate into a clean, silanized glass tube .

Phase 4: Concentration & Reconstitution 11. Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen gas. Critical: Maintain the water bath temperature strictly below 30°C to prevent the thermal degradation of the hydroperoxide bond. 12. Reconstitute the dried residue in 50–100 µL of Methanol or the initial LC mobile phase. Vortex briefly, centrifuge to remove any particulates, and transfer to an autosampler vial with a low-volume insert. Keep at 4°C until injection.

LC-MS/MS Analytical Parameters

For the specific detection of 13(S)-HpOTrE, utilize a reversed-phase C18 or C12 column (e.g., 1.7 µm particle size) coupled to a triple quadrupole mass spectrometer operating in Negative Electrospray Ionization (ESI-) mode.

Table 1: Representative MRM Transitions for ALA-Derived Oxylipins

Analyte	Precursor Ion [M-H]⁻	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
13(S)-HpOTrE	m/z 309.2	m/z 195.1	m/z 277.2	15 - 20
13(S)-HOTrE (Degradation Marker)	m/z 293.2	m/z 195.1	m/z 275.2	18 - 22
d4-13-HODE (Internal Standard)	m/z 299.2	m/z 198.1	m/z 281.2	18

Note: Monitoring the ratio of 13(S)-HpOTrE to 13(S)-HOTrE serves as an internal quality control metric. A sudden spike in 13(S)-HOTrE indicates inadvertent reduction during sample preparation.

Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Low Recovery of 13(S)-HpOTrE	Thermal degradation during N blowdown.	Ensure the evaporation block/water bath does not exceed 30°C. Increase N flow slightly to speed up evaporation without heat.
High Levels of 13(S)-HOTrE (Hydroxide)	Endogenous peroxidases or transition metals in the matrix reduced the hydroperoxide.	Ensure BHT is added immediately upon sample collection. Keep all samples strictly on ice (4°C) prior to SPE loading.
Poor Peak Shape / Retention Shift	Incomplete removal of matrix proteins or phospholipids during SPE.	Ensure the sample is properly diluted with 25% aqueous acetonitrile before loading to disrupt protein binding.

References

• Adigun, O. A., et al. (2023). Phyto-oxylipin mediated plant immune response to colonization and infection in the soybean-Phytophthora sojae pathosystem. Frontiers in Plant Science. URL:[Link]

• Rund, K. M., et al. (2019). Targeting Esterified Oxylipins by LC-MS – Effect of Sample Preparation on Oxylipin Pattern. Prostaglandins & Other Lipid Mediators. URL:[Link]

• Rey, F., et al. (2024). Microalgae as a New Source of Oxylipins: A Comprehensive LC-MS-Based Analysis Using Conventional and Green Extraction Methods. ACS Agricultural Science & Technology. URL:[Link]

• Wu, Z., et al. (2023). Concentration of milk oxylipins after heat and homogenization treatments. Frontiers in Nutrition. URL:[Link]

• Ma, Y., et al. (2013). Vitamin C activation of the biosynthesis of epoxyeicosatrienoic acids. NIH PubMed Central. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Minimizing Background Noise in 13(S)-HpOTrE LC-MS/MS Analysis

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you know that profiling low-abundance oxylipins like 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid) presents unique analytical challenges.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to eliminate background noise, resolve isobaric interference, and prevent the thermal degradation of lipid hydroperoxides during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Diagnostic Logic: Deconstructing MS Background Noise

Background noise in oxylipin mass spectrometry is rarely a single variable; it is a composite of matrix suppression, chemical instability, and chromatographic overlap.

Diagnostic workflow for resolving 13(S)-HpOTrE LC-MS/MS background noise.

Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: My 13(S)-HpOTrE signal is buried in chemical noise. How do I eliminate matrix effects from plasma/tissue extracts?

A: You must move away from simple Protein Precipitation (PPT) or Liquid-Liquid Extraction (LLE). Biological matrices contain high concentrations of neutral lipids and phosphatidylcholines. During Electrospray Ionization (ESI), these highly abundant species compete with the low-abundance 13(S)-HpOTrE for charge on the droplet surface, leading to severe ion suppression and an elevated noise floor[1].

The Causality: 13(S)-HpOTrE is a free fatty acid with a carboxylic acid moiety (pKa ~4.5). By utilizing a Mixed-Mode Anion Exchange Solid-Phase Extraction (SPE) protocol, you exploit this chemical property. The strong anion exchange sorbent retains the deprotonated oxylipin, allowing you to aggressively wash away neutral lipids and phospholipids with organic solvents before eluting the purified acidic fraction.

Q2: I observe a massive baseline noise in the MRM transition for 13(S)-HpOTrE, and a secondary peak corresponding to 13-HOTrE. What is happening?

A: You are witnessing in-source thermal degradation. Lipid hydroperoxides (LOOHs) are notoriously unstable[2]. If your ESI desolvation temperature or capillary voltage is too high, the fragile oxygen-oxygen (O-O) bond of the hydroperoxide group cleaves before the ion enters the high-vacuum region of the mass spectrometer.

The Causality: High Ion Transfer Tube (IntT) temperatures promote efficient droplet desolvation, which generally increases signal for stable molecules. However, for 13(S)-HpOTrE, excessive thermal energy causes the loss of water (-18 Da) or reduction to the corresponding hydroxide (13-HOTrE)[3]. This not only destroys your precursor ion population (m/z 309.2) but floods the detector with chemical noise. You must tune the source parameters specifically for "soft ionization" of hydroperoxides.

Q3: How do I resolve isobaric interference from other linolenic acid oxidation products?

A: 13(S)-HpOTrE shares its exact mass and many MS/MS fragment ions with other regioisomers (e.g., 9-HpOTrE). If these isomers co-elute, the mass spectrometer cannot distinguish them, resulting in a broad, noisy, or split peak[4].

The Causality: Tandem mass spectrometry alone is insufficient for complete oxylipin speciation. You must rely on chromatographic resolution. Utilizing a sub-2 µm C18 UPLC column with a shallow gradient and weak acid modifiers (e.g., 0.01% formic acid) ensures that isobaric species are separated in time before reaching the ESI source.

Quantitative Data: Optimizing the Analytical System

To minimize noise, every parameter from sample prep to the detector must be optimized. The following tables summarize the critical quantitative shifts required for hydroperoxide analysis.

Table 1: Impact of Extraction Method on Oxylipin Signal-to-Noise (S/N)

Extraction Method	Phospholipid Removal (%)	Average Recovery (%)	Signal-to-Noise (S/N)	Causality / Note
Protein Precipitation (PPT)	< 10%	85 - 95%	Low (< 10)	High matrix suppression; leaves lipids intact.
Liquid-Liquid Extraction (LLE)	40 - 60%	70 - 85%	Moderate (20 - 50)	Co-extracts neutral lipids; moderate baseline noise.
Mixed-Mode SPE (Oasis MAX)	> 95%	80 - 90%	High (> 150)	Isolates acidic lipids; eliminates charge competition. [1],

Table 2: ESI Source Parameter Optimization for Lipid Hydroperoxides

MS Parameter	Standard Lipidomics Setting	Optimized Hydroperoxide Setting	Impact on Background Noise
Desolvation Temp	500°C - 650°C	350°C - 400°C	Prevents thermal degradation of -OOH to -OH[3].
Capillary Voltage (ESI-)	3.0 kV - 4.5 kV	2.0 kV - 2.5 kV	Reduces in-source fragmentation and chemical noise.
Collision Energy (CE)	Generic ramp	Empirically tuned	Prevents over-fragmentation; maximizes specific product ions[5].

Self-Validating Methodology: 13(S)-HpOTrE Extraction & Analysis

A robust protocol must prove its own efficacy. This step-by-step methodology incorporates internal controls to continuously validate extraction efficiency and monitor ion suppression[5].

Phase 1: Quenching & Internal Standardization

• Sample Collection: Immediately quench biological samples (e.g., plasma, cell lysate) in ice-cold methanol containing 0.1% Butylated hydroxytoluene (BHT) and 100 µM Triphenylphosphine (TPP).

  • Causality: BHT halts auto-oxidation, while TPP stabilizes existing hydroperoxides by preventing radical propagation[2].

• Spike-In: Add 10 µL of a deuterated internal standard mix (e.g., d5-13-HODE or a synthesized d-HpOTrE surrogate) to the sample.

  • Validation: Post-analysis recovery of the deuterated standard must exceed 80%. If it drops, extraction failure is confirmed.

Phase 2: Mixed-Mode Anion Exchange (MAX) SPE

• Conditioning: Condition the Oasis MAX SPE cartridge with 2 mL Methanol, followed by 2 mL Water.

• Loading: Dilute the quenched sample with 1% aqueous ammonia (to ensure the carboxylic acid is deprotonated) and load onto the cartridge.

• Wash 1 (Neutrals): Wash with 2 mL 5% Ammonia in Water, followed by 2 mL Methanol.

  • Causality: This critical step elutes neutral lipids, ceramides, and triglycerides that cause baseline noise.

• Elution (Targeted): Elute 13(S)-HpOTrE with 2 mL of 2% Formic Acid in Acetonitrile.

  • Causality: The acid neutralizes the charge on the oxylipin, releasing it from the anion exchange sorbent.

• Reconstitution: Evaporate under gentle nitrogen gas at room temperature (do not use heat) and reconstitute in 50 µL of Initial Mobile Phase.

Phase 3: LC-MS/MS Soft-Ionization Tuning & Validation

• Chromatography: Inject 5 µL onto a sub-2 µm C18 column (e.g., Waters ACQUITY BEH C18). Use Mobile Phase A (Water + 0.01% Formic Acid) and Mobile Phase B (Acetonitrile + 0.01% Formic Acid).

• Post-Column Infusion (PCI) Validation: To prove matrix noise is eliminated, perform a PCI test. Continuously infuse the deuterated internal standard into the MS source via a T-junction post-column, while injecting a blank matrix extract[5].

  • Validation: Monitor the MS signal of the infused standard. A steady, flat baseline confirms zero ion suppression. A sudden dip at the retention time of 13(S)-HpOTrE indicates residual matrix interference, requiring SPE re-optimization.

Pathway Visualization: The Fate of 13(S)-HpOTrE

Understanding the biochemical origin and analytical vulnerability of 13(S)-HpOTrE is critical for accurate quantification.

Biosynthetic pathway of 13(S)-HpOTrE and its thermal degradation in MS.

References

• Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. National Institutes of Health (NIH) / PMC.[Link]

• Species-specific optimization of oxylipin ionization in LC–MS: a design of experiments approach to improve sensitivity. National Institutes of Health (NIH) / PMC.[Link]

• Targeted UPLC-MS/MS Analysis of Oxylipins. Waters Corporation.[Link]

• High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. National Institutes of Health (NIH) / PMC.[Link]

• Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo.[Link]

• Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry. MDPI.[Link]

Sources

• 1. Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Species-specific optimization of oxylipin ionization in LC–MS: a design of experiments approach to improve sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]

Technical Guide: Optimization of 13(S)-HpOTrE Yield in Enzymatic Bulk Synthesis

Target Molecule: 13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid (13(S)-HpOTrE) Enzyme System: Soybean Lipoxygenase-1 (LOX-1) Substrate:

-Linolenic Acid (ALA)[1][2]

Executive Summary & Core Mechanism

This guide addresses the technical bottlenecks in the preparative-scale synthesis of 13(S)-HpOTrE. While Soybean LOX-1 is highly specific, scaling the reaction introduces thermodynamic and kinetic hurdles—specifically substrate inhibition , oxygen mass transfer limitations , and regioselectivity drift .[1][2]

The protocol below shifts from standard "batch" methodology to a Fed-Batch Oxygen-Saturated System . This approach maintains the substrate concentration below the inhibition threshold (

) while maximizing enzyme turnover ( ).

The Mechanistic Pathway

Soybean LOX-1 contains a non-heme iron cofactor.[1][2] At pH 9.0–10.0 , the enzyme sterically favors the abstraction of the pro-S hydrogen at C-11 of the pentadiene system, inserting molecular oxygen at C-13.[1]

Critical Alert: If pH drops below 8.0, the enzyme's structural flexibility increases, or isozyme LOX-2/3 (if using crude extract) becomes active, leading to significant formation of the unwanted 9(S)-isomer .[1][2]

Figure 1: Mechanistic divergence of LOX-1 regioselectivity based on pH environment.[1][2] Maintaining alkalinity is the primary control point for purity.

Optimized Bulk Synthesis Protocol (Fed-Batch)

Objective: Produce >1g of 13(S)-HpOTrE with >90% purity.

Reagents & Setup

• Buffer: 0.1 M Sodium Borate, pH 9.5 (High buffering capacity is essential).

• Enzyme: Purified Soybean LOX-1 (Type I-B or equivalent,

  50,000 units/mg).[1][2] Avoid crude meal to prevent hydroperoxide lyase activity.[1]

• Substrate Stock: 100 mM

  -Linolenic Acid (ALA) dissolved in ethanol (keep EtOH <2% in final reactor).

• Oxygenation: Pure

  sparger (sintered glass frit).

• Additives: Antifoam 204 (Sigma) or equivalent.

Step-by-Step Methodology

• Reactor Preparation:

  • Fill a jacketed reactor (maintained at 4°C - 10°C) with Borate Buffer (pH 9.5).

  • Initiate vigorous stirring and saturate with pure oxygen for 15 minutes prior to enzyme addition. Dissolved Oxygen (DO) must be >80%.

• Enzyme Loading:

  • Add LOX-1 to a final concentration of ~100–200 units/mL.[2]

  • Note: Lower temperatures (4°C) stabilize the enzyme and improve enantioselectivity, though reaction rate is slower.

• Fed-Batch Substrate Addition (Critical Step):

  • Do NOT dump all substrate at once. High concentrations (>1 mM) of free fatty acids form micelles that block the active site and cause substrate inhibition.

  • Use a syringe pump to feed the ALA stock solution slowly (e.g., 50

    M/min) into the vortex of the reactor.

  • Target: Maintain steady-state substrate concentration < 200

    M.[1][2]

• Reaction Monitoring:

  • Monitor UV absorbance at 234 nm (conjugated diene formation).

  • Monitor pH continuously.[1][2] If pH drops below 9.0, titrate with 1M NaOH immediately.[1][2]

• Termination & Extraction:

  • Once UV 234nm plateaus, stop oxygen flow.[1][2]

  • Acidify to pH 3.0 with cold 1M HCl (work quickly to avoid degradation).

  • Extract immediately with diethyl ether or hexane.[1][2]

  • Optional: If the hydroperoxide is too unstable for your application, reduce immediately to 13(S)-HOTrE using Sodium Borohydride (

    ).

Troubleshooting Center (Q&A)

Issue 1: Regioselectivity & Purity

Q: My HPLC shows a 60:40 mixture of 13(S) and 9(S) isomers. Why did I lose specificity?

A: The pH likely drifted below 8.5 during the reaction. [3][4]

• The Cause: The LOX reaction does not inherently produce acid, but atmospheric

  absorption or impure substrate can lower pH over time. At neutral pH (6.0–7.0), LOX-1 loses its strict steric control, and the "leakage" pathway to 9(S)-HpOTrE opens up.[1][2]

• The Fix:

  • Switch to a 0.1 M Borate Buffer (pH 9.5–10.0). Phosphate buffers often lack sufficient capacity in this range.[1][2]

  • Check your enzyme source.[1][2] Crude soybean flour contains LOX-2 and LOX-3, which have different specificities (LOX-2/3 are active at pH 6–7).[1][2] Use purified LOX-1.

Issue 2: Yield & Kinetics

Q: The reaction starts fast but stops after 10 minutes, even though substrate is left. Is the enzyme dead?

A: It is likely "Self-Inactivation" or "Oxygen Depletion," not simple denaturation. [1][2]

• Scenario A (Oxygen): LOX has a high

  for oxygen. If you are only stirring (no bubbling), the dissolved oxygen is consumed faster than it can diffuse from the air.

  • Test: Bubble pure

    .[1][2] If rate recovers, it was mass-transfer limited.[1][2]

• Scenario B (Suicide Inactivation): Lipoxygenases undergo turnover-dependent inactivation (suicide inhibition) caused by free radicals generated during the catalytic cycle.

  • Fix: Add enzyme in aliquots (staggered addition) rather than all at once.

• Scenario C (Substrate Inhibition): If you added >1 mM ALA at the start, the fatty acid micelles may be inhibiting the enzyme.

  • Fix: Switch to the Fed-Batch protocol described above.

Issue 3: Product Stability

Q: I see a peak for the product, but it disappears or degrades into multiple peaks during workup.

A: 13(S)-HpOTrE is a hydroperoxide and is extremely sensitive to metal ions (Fenton reaction) and heat.

• The Cause: Trace iron or copper in your buffers can catalyze the homolytic cleavage of the hydroperoxide bond, creating alkoxy radicals that scramble the product.

• The Fix:

  • Add 0.1 mM EDTA to your reaction and extraction buffers to chelate trace metals.

  • Keep all extraction steps at 4°C .

  • Store the product in ethanol at -80°C under argon/nitrogen. Never store dry.[1][2]

Data & Visualizations

Comparison of Reaction Conditions[4][5]

Parameter	Standard Batch	Optimized Fed-Batch	Impact on Yield
Substrate Loading	All at once (High)	Continuous Dosing (Low)	Prevents substrate inhibition; increases total turnover.[1][2]
Oxygen Source	Ambient Stirring	Pure Sparging	Eliminates starvation; increases .
pH Control	Phosphate (pH 7-8)	Borate (pH 9.5)	Enforces 13(S) regioselectivity (>95%).
Temperature	25°C (Room Temp)	4°C - 10°C	Reduces suicide inactivation and spontaneous degradation.[1]

Bulk Synthesis Workflow Diagram

Figure 2: Process flow for the high-yield, high-purity synthesis of 13(S)-HpOTrE.

References

• Regioselectivity & pH Mechanism: Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism.[1][2][3][5][6] Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.[1][2]

• Substrate Inhibition & Oxygenation: Berry, H., et al. (1997).[1][2] Excess substrate inhibition of soybean lipoxygenase-1 is mainly oxygen-dependent.[1][2][4] FEBS Letters.[1][2][4]

• Bulk Synthesis & Fed-Batch Strategies: Gargouri, M., et al. (1996).[1][2] Biocatalytic large-scale production of 13(S)-hydroperoxy-9(Z), 11(E) octadecadienoic acid from hydrolysed safflower oil by a crude soybean-flour extract.[1][2][4] Recl.[1][2][4][7] Trav. Chim. Pays-Bas.[1][2][4]

• Enzyme Stability & Borate Buffer: Plitsos, G., et al. (2026).[1][2] Isolation and Biophysical Characterization of Lipoxygenase-1 from Soybean Seed... in sodium borate buffer (pH 9). MDPI - Applied Sciences.[1][2]

• Product Handling & Standards: Cayman Chemical. 13(S)-HpOTrE Product Information & Stability.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. α-Linolenic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of pH on the kinetics of soybean lipoxygenase‐1 - Universiti Putra Malaysia Institutional Repository [psasir.upm.edu.my]

Technical Support Center: Troubleshooting Peak Tailing of 13(S)-HpOTrE

Executive Summary & Analyte Profile

13(S)-HpOTrE is a bioactive lipid intermediate formed by the oxygenation of

-linolenic acid via 13-lipoxygenase. In Reverse-Phase HPLC (RP-HPLC), users frequently encounter peak tailing (asymmetry factor ).

This tailing is rarely a simple "column failure." It is usually a symptom of two competing molecular behaviors:

• Acidity: The terminal carboxylic acid (pKa

  4.8) interacts with residual silanols on the stationary phase.[1]

• Lability: The hydroperoxide moiety (-OOH) is thermally and chemically unstable, susceptible to metal-catalyzed degradation or rearrangement into hydroxides (13-HOTrE) or ketodienes.

This guide provides a root-cause analysis and resolution protocols.

Diagnostic Workflow

Use this decision tree to isolate the specific cause of peak tailing.

Figure 1: Diagnostic logic flow for differentiating between chemical degradation and physical adsorption issues.

Critical Troubleshooting Guides

Issue 1: The Silanol Trap (Secondary Interactions)

Symptom: The peak tails significantly, but the retention time is stable, and no new peaks appear. Mechanism: 13(S)-HpOTrE contains a carboxylic acid group. If the mobile phase pH is near the pKa (~4.8), the molecule exists in equilibrium between neutral and ionized states. The ionized carboxylate (

) interacts strongly with positively charged residual silanols or metal impurities on the silica surface.

Q: What is the optimal Mobile Phase modifier? A: You must suppress ionization. Acidify the mobile phase to pH 3.0 - 3.5 .

• Recommendation: Use 0.1% Acetic Acid or 0.1% Formic Acid .

• Avoid: Phosphate buffers (if using MS detection) or neutral pH water.

• Caution: Avoid Trifluoroacetic Acid (TFA) at high concentrations (>0.1%) if possible. While TFA improves peak shape, its high acidity can catalyze the rearrangement of the hydroperoxide into epoxy-alcohols or ketodienes [1].

Data Comparison: Acid Modifiers

Modifier	Concentration	pH (approx)	Peak Shape Impact	MS Compatibility	Risk
Acetic Acid	0.1%	3.2	Good	Excellent	Low
Formic Acid	0.1%	2.7	Excellent	Excellent	Low
Ammonium Acetate	10 mM	6.5	Poor (Tailing)	Excellent	High (Ionization)

| TFA | 0.1% | 2.0 | Sharpest | Suppression | Moderate (Degradation) |

Issue 2: On-Column Degradation (The "Ghost" Tailing)

Symptom: The peak tails, but you also see a "saddle" between the main peak and a small leading/trailing shoulder. The peak area decreases over repeated injections. Mechanism: Lipid hydroperoxides are notoriously unstable. They react with trace transition metals (Iron, Stainless Steel) in the frits or column walls to form free radicals (Fenton reaction) [2].

Q: How do I confirm metal contamination? A: If the tailing worsens with slower flow rates (longer residence time), it is likely degradation, not adsorption.

Protocol: System Passivation & Protection

• Chelator Addition: Add 0.1 mM EDTA (disodium salt) to the aqueous mobile phase (Mobile Phase A). This sequesters trace metals.

• Hardware: Switch to PEEK (polyether ether ketone) tubing and frits where possible. Use a glass-lined or PEEK-lined column if available.

• Temperature: Never run 13(S)-HpOTrE above 30°C. Maintain column oven at 20°C or 4°C to kinetically slow degradation.

Issue 3: Injection Solvent Mismatch

Symptom: Broad, fronting, or tailing peaks specifically for early eluters, or if the method is isocratic. Mechanism: 13(S)-HpOTrE is hydrophobic.[2] If dissolved in 100% Methanol or Acetonitrile and injected into a mobile phase starting at 50% Aqueous, the analyte precipitates or travels faster than the mobile phase front initially ("solvent effect").

Q: How should I prepare the sample? A: Dissolve the sample in the starting mobile phase composition .

• Example: If your gradient starts at 60% MeOH / 40% Water (with acid), dissolve your standard in that exact mixture.

• Alternative: If solubility is an issue, use a "sandwich" injection or keep the injection volume very low (< 5

  L).

Validated Experimental Protocol

Method: RP-HPLC for 13(S)-HpOTrE Profiling Based on optimization for labile oxylipins [3, 4].

1. Mobile Phase Preparation:

• Solvent A: Water + 0.1% Acetic Acid (v/v).

• Solvent B: Acetonitrile (or Methanol) + 0.1% Acetic Acid.

• Note: Acetonitrile often yields sharper peaks for lipids due to lower viscosity and distinct selectivity, but Methanol is "gentler" for hydroperoxide stability.

2. Column Selection:

• Type: C18 (Octadecyl).

• Spec: High-purity silica (Type B), fully end-capped.

• Pore Size: 100 Å.

• Particle Size: 3

  m or 5 m (Sub-2 m generates high friction heat, risking degradation).

3. Gradient Program (Standard):

Time (min)	% Solvent B	Comments
0.0	50	Equilibration
2.0	50	Load
20.0	90	Elution of HpOTrE
25.0	100	Wash

| 26.0 | 50 | Re-equilibration |

4. Detection:

• UV-DAD: Monitor 234 nm (Conjugated diene absorption).

• Reference: 360 nm (to compensate for drift).

References

• Schneider, C., et al. (2007). Analysis of lipid hydroperoxides and their decomposition products.Methods in Enzymology , 433, 145-157. Link

• Spiteller, G. (2001). Lipid peroxidation in aging and age-dependent diseases.Experimental Gerontology , 36(9), 1425-1457. Link

• Kühn, H., et al. (1987). Separation of lipoxygenase metabolites by high-performance liquid chromatography.

• Massey, J.B., et al. (2003). Nonradiometric HPLC measurement of 13(S)-hydroxyoctadecadienoic acid.[3]Journal of Lipid Research , 44, 10-16. Link

• Phenomenex Technical Guide. Troubleshooting Peak Shape Issues in HPLC.Link

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Nonradiometric HPLC measurement of 13(S)-hydroxyoctadecadienoic acid from rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Avoiding thermal decomposition of 13(S)-HpOTrE during solvent evaporation

Topic: Avoiding thermal decomposition of 13(S)-HpOTrE during solvent evaporation Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Scientists, Drug Development Professionals

Current Status: Operational Ticket ID: HpOTrE-STAB-001 Priority: Critical (Labile Metabolite)

Introduction: The Stability Paradox

You are likely working with 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE) because of its potent biological activity as a lipid signaling intermediate (e.g., in the jasmonate pathway) or its role in oxidative stress research. However, the very feature that makes it biologically active—the hydroperoxide (-OOH) moiety conjugated with a triene system—makes it kinetically unstable.

The Core Problem: During solvent evaporation, you are removing the stabilizing matrix (dilute solvent) and exposing the molecule to three synergistic threats: Concentration , Heat , and Surface Contact . If mishandled, 13(S)-HpOTrE undergoes homolytic fission, converting your valuable standard into a mixture of hydroxy-epoxides, ketodienes, and reactive aldehydes before you even begin your assay.

Module 1: The Chemistry of Instability

Q: Why does 13(S)-HpOTrE decompose even at "low" temperatures?

A: The decomposition is not purely thermal; it is often a radical chain reaction initiated by trace energy inputs. The bond dissociation energy (BDE) of the O-O bond in a hydroperoxide is relatively weak (~44 kcal/mol). Once a single molecule undergoes homolytic cleavage (induced by trace metal ions, photons, or mild heat), it generates an alkoxyl radical (LO•) . This radical attacks neighboring intact molecules, abstracting hydrogen and propagating a chain reaction.

• Key Insight: Evaporation increases the concentration of the lipid, reducing the mean free path between molecules and accelerating this chain propagation.

Q: What are the tell-tale signs of decomposition?

A:

• UV Shift: The characteristic conjugated diene absorbance at 234-235 nm decreases or shifts to ~270-280 nm (indicating ketone formation).

• Smell: Formation of volatile aldehydes (e.g., hexenal-like "green" odors) indicates chain cleavage.

• Solubility Change: Appearance of insoluble polymers or gums.

Visualization: Thermal/Radical Decomposition Pathway

The following diagram illustrates the cascade you are trying to prevent.

Figure 1: Mechanism of 13(S)-HpOTrE degradation. The critical control point is preventing the initial homolytic fission.

Module 2: Critical Parameters for Evaporation

Q: Rotary Evaporator vs. Nitrogen Stream: Which is superior?

A: For 13(S)-HpOTrE, Nitrogen Stream (Blowdown) is the Gold Standard.

• Rotary Evaporation Risks: Even with a cool bath, "bumping" can deposit lipids on warm glass surfaces above the water line. The vacuum seal grease can also introduce contaminants.

• Nitrogen Stream Benefits: It actively cools the sample via evaporative cooling and maintains an inert blanket, suppressing oxygen attack.

Q: What are the absolute threshold limits?

We have compiled the safe operating limits based on kinetic stability data.

Parameter	Safe Zone (Green)	Caution Zone (Yellow)	Danger Zone (Red)
Temperature	0°C to 4°C (Ice Bath)	20°C - 25°C (RT)	> 30°C
Atmosphere	Argon or Nitrogen (99.99%)	Ambient Air (Short exposure)	Oxygen-rich / Ozone
Solvent	Ethanol, Methanol, Hexane	Water (pH < 6 or > 8)	Chloroform (Acidic traces)
Vessel	Amber Glass / PTFE	Clear Glass	Metallic / Stainless Steel

Module 3: Troubleshooting & Protocols

Scenario A: "I need to change solvent from Ethanol to Buffer/DMSO."

Context: 13(S)-HpOTrE is supplied in ethanol.[1][2] You need it in an aqueous buffer for a cell assay.

The Protocol (Zero-Thermal-Load Method):

• Preparation: Pre-cool a receiving vial on wet ice. Flush the vial with Argon or Nitrogen gas.

• Aliquot: Transfer the required amount of ethanolic stock to the pre-cooled vial.

• Evaporation:

  • Direct a gentle stream of Nitrogen gas over the surface of the liquid.

  • Crucial: Do not disturb the surface violently. The gas should create a dimple, not a splash.

  • Maintain the vial buried in ice throughout the process.

• Reconstitution:

  • Immediately upon dryness (do not leave dry lipid sitting), add the new solvent (e.g., degassed PBS or DMSO).[2]

  • Vortex briefly (5-10 seconds) under inert gas flow.

• Validation: Use within 12 hours. Keep on ice.

Scenario B: "My sample degraded despite using Nitrogen."

Troubleshooting Checklist:

• Was the gas pure? Industrial grade N2 often contains trace moisture and oil. Use UHP (Ultra High Purity) grade or an in-line filter.

• Did you evaporate to complete dryness?

  • Risk: "Bone dry" lipids are most vulnerable.

  • Fix: Stop evaporation when a thin film remains, or add a "keeper" solvent (like 5µL of neat ethanol) if the assay permits.

• Was the glassware acid-washed? Trace transition metals (Iron, Copper) on glassware catalyze the Fenton reaction, destroying hydroperoxides instantly.

  • Fix: Use EDTA-rinsed glassware or high-quality disposable glass vials.

Visualization: Safe Evaporation Workflow

Figure 2: Decision tree for solvent exchange minimizing thermal stress.

Module 4: Storage & Handling Post-Evaporation

Q: Can I store the evaporated lipid?

A: No. The neat oil (pure 13(S)-HpOTrE) is highly explosive on a molecular scale (rapid auto-oxidation).

• Rule: Always store in solution.

• Preferred Solvent: Ethanol (radical scavenger properties).

• Temperature: -80°C.

• Shelf Life: >1 year in Ethanol at -80°C; <24 hours in aqueous buffer on ice.

Q: How do I verify concentration after evaporation?

A: Do not rely on weight (gravimetric) as it is inaccurate for micrograms and introduces oxygen.

• Method: UV Spectrophotometry.[3]

• Protocol: Dilute a small aliquot in ethanol. Measure Absorbance at 235 nm .[2][4]

• Calculation: Use the Molar Extinction Coefficient (

  ) for conjugated dienes:
  • (Check specific CoA).

References

• Maccarrone, M., et al. (1994).[4] In vitro oxygenation of soybean biomembranes by lipoxygenase-2. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. Retrieved from [Link]

• Schneider, C., et al. (2007). Analysis of Lipid Peroxidation Products. Methods in Enzymology. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Resolving isomer co-elution issues with 13(S)-HpOTrE and 13-HpODE

The following technical guide is structured as a specialized support module for the Lipidomics Application Center . It addresses the specific challenge of distinguishing 13(S)-HpOTrE from 13-HpODE, a common bottleneck in eicosanoid and oxylipin profiling.

Topic: Resolving Isomer Co-elution: 13(S)-HpOTrE vs. 13-HpODE

Executive Summary

Researchers frequently encounter co-elution and cross-talk between 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HpOTrE) and 13-hydroperoxy-9Z,11E-octadecadienoic acid (13-HpODE) .

While these analytes differ by only one double bond (triene vs. diene), this structural similarity creates two critical analytical failures:

• Chromatographic Overlap: Standard C18 gradients often fail to resolve them completely.

• Isotopic Interference (The "M+2 Trap"): The naturally occurring

  C isotopic peak of 13-HpOTrE (mass ~311.2) is isobaric with the monoisotopic peak of 13-HpODE (mass ~311.2). Without baseline separation, quantification of 13-HpODE is invalid in the presence of high HpOTrE.

This guide details the exact protocols to resolve these issues.

Module 1: The "M+2 Trap" & Mass Spectrometry Logic

Before optimizing the column, you must understand why the mass spectrometer fails to distinguish these signals.

• 13(S)-HpOTrE: Precursor [M-H]⁻ = 309.2

• 13-HpODE: Precursor [M-H]⁻ = 311.2

The mass difference is nominally 2 Da. However, carbon-13 isotopes exist in nature (~1.1% abundance). A molecule with 18 carbons (like HpOTrE) has a significant probability of containing two

C atoms or other isotopic variants that shift its mass by +2 Da.

The Consequence: If 13-HpOTrE elutes at the same time as 13-HpODE, the M+2 isotope of HpOTrE appears in the 13-HpODE MRM channel (311 → Fragment). This results in false positive or overestimated HpODE data.

Validated MRM Transitions

To minimize cross-talk, select transitions specific to the unique "tail" structure where possible, though the carboxyl-end fragments often dominate.

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (eV)	Note
13(S)-HpOTrE	309.2	195.1	50	-20	Carboxyl fragment (common)
13(S)-HpOTrE	309.2	291.2	50	-18	Loss of H₂O (Confirmation)
13-HpODE	311.2	195.1	50	-20	Carboxyl fragment (common)
13-HpODE	311.2	293.2	50	-18	Loss of H₂O (Confirmation)

Critical Insight: Since both share the dominant m/z 195 fragment (cleavage near the carboxyl group), MS selectivity alone is insufficient. Chromatographic resolution is mandatory.

Module 2: Chromatographic Resolution (The Fix)

The most robust way to separate these species is to exploit the polarity difference induced by the

15 double bond in HpOTrE.

Elution Logic: On a Reverse Phase (C18) column, the more polar molecule elutes first.

• 13(S)-HpOTrE: 3 Double bonds

  More polar Elutes Earlier .

• 13-HpODE: 2 Double bonds

  Less polar Elutes Later .

Recommended Protocol: "The Shallow Gradient"

Steep gradients force co-elution. You need a "shallow" ramp during the critical elution window.

• Column: Kinetex C18 (2.1 x 100 mm, 1.7 µm) or equivalent high-carbon-load column.

• Mobile Phase A: Water + 0.02% Acetic Acid (Protonation is vital for peak shape).

• Mobile Phase B: Acetonitrile + 0.02% Acetic Acid.[1]

• Flow Rate: 0.3 mL/min.

• Temp: 40°C (Strict control required).

Gradient Table:

Time (min)	% B	Event
0.0	30	Equilibration
1.0	30	Load
12.0	60	Critical Shallow Ramp (Separates HpOTrE/HpODE)
12.1	98	Wash
14.0	98	Wash

| 14.1 | 30 | Re-equilibration |

Diagram: Elution & Interference Logic

Caption: Mechanism of separation. The additional double bond in HpOTrE reduces lipophilicity, causing it to elute prior to HpODE on C18 phases.

Module 3: Sample Stability & Reduction (The "Gold Standard")

Scientist-to-Scientist Note: Analyzing intact hydroperoxides (Hp) is risky. They are thermally unstable and degrade into hydroxides (HODE/HOTrE) and ketones (oxo-ODE) inside the heated ESI source, causing peak tailing and erratic quantification.

Unless you specifically require the hydroperoxide vs. hydroxide ratio, we strongly recommend reducing samples prior to analysis.

The Reduction Protocol

Converting Hp-forms to their corresponding alcohols (13-HOTrE and 13-HODE) stabilizes the analytes and improves sensitivity.

• Extraction: Extract lipids using ice-cold solvents (e.g., MeOH/CHCl3).

• Reduction Step:

  • Add Triphenylphosphine (TPP) or NaBH4 (10 mM in MeOH) immediately after extraction.

  • Incubate: 20 min at 4°C (TPP) or Room Temp (NaBH4).

• Analysis: Analyze as 13-HOTrE and 13-HODE. The chromatographic separation logic (Module 2) remains identical for the alcohols.

Diagram: Workflow Decision Tree

Caption: Decision tree for handling labile lipid hydroperoxides. Reduction to alcohols is the preferred method for quantitative accuracy.

Frequently Asked Questions (FAQs)

Q: Can I use a Chiral Column to separate these? A: Yes, but it is usually unnecessary for species separation (HpOTrE vs HpODE). Chiral columns (like Chiralcel OD-H or Reprosil Chiral NR) are designed to separate enantiomers (13(S) vs 13(R)). While they will separate HpOTrE and HpODE, the run times are often longer (20-40 mins) and require Normal Phase solvents (Hexane/IPA), which are less compatible with standard ESI-MS setups. Stick to C18 unless you specifically need enantiomeric ratios.

Q: My 13-HpODE peak has a "shoulder" on the front. What is it? A: If you are analyzing biological samples, this is likely 9-HpODE or 13-HpOTrE .

• If the mass is 311, it is likely the 9-isomer (9-HpODE).

• If the shoulder disappears when monitoring 309, it is 13-HpOTrE cross-talk.

• Troubleshooting: Lower your gradient slope at the elution time.

Q: Why do I see 13-HODE in my 13-HpODE standard injection? A: Spontaneous degradation. Hydroperoxides degrade even in the freezer (-80°C) over months. In the LC-MS source, high temperatures (>350°C) can cause "in-source fragmentation," converting Hp to OH before detection.

• Fix: Lower Desolvation Temp to <300°C and store standards in Ethanol at -80°C under Argon.

References

• Kuhn, H., et al. (1990). Biosynthesis of 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid from 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid by soybean lipoxygenase-1.Biochimica et Biophysica Acta (BBA) .

• Spiteller, P. (2005). Enzymatic peroxidation of linoleic acid and alpha-linolenic acid by the cereal fungus Gaeumannomyces graminis.Biochemical and Biophysical Research Communications .

• Hui, S.P., et al. (2012). Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry.[2]Journal of Chromatography B .

• Murphy, R.C., et al. (2019). Characterization of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids by Mass Spectrometry.[3][4][2][5][6][7][8]Advances in Experimental Medicine and Biology .

• Cayman Chemical. Product Information: 13(S)-HpODE and 13(S)-HpOTrE Technical Data Sheets.

Sources

• 1. lipidmaps.org [lipidmaps.org]
• 2. Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives [mdpi.com]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 7. aocs.org [aocs.org]
• 8. Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving stability of 13(S)-HpOTrE in ethanolic vs methanolic solutions

Technical Support Center: Lipid Mediator Stability Subject: Optimization of 13(S)-HpOTrE Stability in Alcoholic Solvents Ticket ID: #LIPID-STAB-001 Assigned Scientist: Senior Application Scientist, Lipidomics Division[1][2][3][4]

Executive Summary: The Stability Paradox

You are likely experiencing degradation of 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HpOTrE).[1][3][4][5] This molecule is thermodynamically unstable due to the weak oxygen-oxygen bond (bond dissociation energy ~44 kcal/mol) within the hydroperoxide group.[1][3][4]

While commercial vendors (like Cayman Chemical) typically supply this lipid in Ethanol for biocompatibility, Methanol is often the superior solvent for analytical stability and extraction efficiency, provided it is free of acid traces.[1][2][3][4]

The Golden Rule: The enemy of 13(S)-HpOTrE is not just heat, but protonation and transition metals (Fe²⁺/Cu²⁺).[1][2][3][4] In alcoholic solutions, trace acidity catalyzes the rearrangement of the hydroperoxide into unstable epoxy-allylic precursors, leading to chain cleavage.[1][3][4]

Part 1: Solvent Dynamics (Ethanol vs. Methanol)

The Ethanolic Risk

Ethanol is the standard storage solvent because it is non-toxic for downstream cell assays.[3][4] However, it presents specific risks for 13(S)-HpOTrE:

• Impurity Profile: Lower grades of ethanol often contain trace acetaldehyde and metal ions .[1][2][3][4] Acetaldehyde can act as a radical initiator.[1][3][4]

• Nucleophilicity: Ethanol is slightly less polar than methanol.[1][2][3][4] In the presence of trace acids, it can participate in solvolysis, but less aggressively than methanol.[1][3][4]

The Methanolic Advantage

For analytical storage (LC-MS/HPLC standards), Methanol is preferred if and only if it is LC-MS grade (high purity).[1][2][3][4]

• Radical Scavenging: Methanol is a potent scavenger of hydroxyl radicals, potentially dampening propagation chains if homolytic cleavage occurs.[1][2][3][4]

• Solvation: It provides better solvation for the polar hydroperoxide moiety, stabilizing the conformation against intramolecular cyclization.[1][3][4]

The Degradation Mechanism

Understanding how it breaks is the key to stopping it.[3][4] The hydroperoxide group undergoes either Homolytic Cleavage (thermal/metal-induced) or Heterolytic Rearrangement (acid-induced).[1][2][3][4]

Figure 1: Degradation pathways of 13(S)-HpOTrE.[1][3][4] The goal is to block the Red (Radical) and Yellow (Acid) pathways.[1][3]

Part 2: Troubleshooting & FAQs

Q1: My HPLC peak for 13(S)-HpOTrE has shifted to a later retention time. Why?

Diagnosis: You have likely reduced the hydroperoxide to its alcohol form, 13(S)-HOTrE .[1][2][3][4]

• Cause: Presence of reducing agents (thiols, triphenylphosphine) or prolonged exposure to mild heat.[1][3][4]

• Verification: Check the UV spectrum.[1][3][4][5] Both HpOTrE and HOTrE absorb at 234-235 nm (conjugated diene).[1][3][4] However, HOTrE is more stable.[1][3][4]

• Fix: Ensure solvents are free of reducing agents.[1][2][3][4] If you are performing LC-MS, avoid using TPP in the sample prep unless you intend to reduce it for quantification.[1][3][4]

Q2: I see a loss of absorbance at 234 nm.

Diagnosis: Loss of conjugation (Chain Cleavage).

• Cause: Radical-mediated Hock Cleavage .[1][3][4] The conjugated diene system is destroyed.[3][4]

• Fix: This is irreversible. It indicates your sample was exposed to heat (>0°C) or transition metals.[1][2][3][4]

• Protocol: Always add 0.01% BHT (Butylated Hydroxytoluene) to storage solvents if the downstream assay permits.[1][3]

Q3: Can I store 13(S)-HpOTrE in PBS/Aqueous buffer?

Answer: NO.

• Reasoning: In aqueous buffers, 13(S)-HpOTrE forms micelles and rapidly degrades via secondary oxidation.[1][3][4] The half-life in PBS at 37°C is minutes to hours.[1][2][3][4]

• Solution: Keep in Ethanol/Methanol at -80°C. Dilute into PBS immediately before use (within 5 minutes).

Part 3: Validated Protocols

Protocol A: Solvent Exchange (Ethanol to Methanol)

Use this when moving from commercial stock (Ethanol) to analytical stock (Methanol).[1][2][3]

• Preparation: Pre-chill LC-MS grade Methanol to 0°C. Flush a glass vial with Argon gas.

• Evaporation: Aliquot the desired amount of 13(S)-HpOTrE (in Ethanol) into the glass vial.

• Drying: Evaporate the Ethanol under a gentle stream of Argon (Nitrogen is acceptable, but Argon is heavier and blankets better).[1][2][3][4]

  • Critical: Do NOT dry to complete dryness.[1][2][3][4] Lipid films are highly unstable.[1][3][4] Evaporate until a tiny droplet remains.[1][3][4]

• Resuspension: Immediately add the cold Methanol. Vortex gently (5 seconds).[1][3][4]

• Storage: Overlay with Argon, cap tightly, and store at -80°C.

Protocol B: QC Check (The "Self-Validating" Step)

Perform this before any critical experiment.[1][2][3][4]

Parameter	Specification	Method
Wavelength Max ( )	234 - 236 nm	UV-Vis Spectrophotometry (in Ethanol)
Absorbance Ratio	A234 / A280 > 4.0	Indicates intact conjugation vs. secondary oxidation products
Concentration Calc	Beer-Lambert Law

Calculation Data:

• (Extinction Coefficient): 23,000 M⁻¹cm⁻¹ at 234 nm [1].[1][3]

• Path length (

  ): 1 cm.

Part 4: Decision Matrix (Graphviz)

Use this logic flow to determine the optimal handling for your specific experiment.

Figure 2: Decision matrix for solvent and additive selection based on experimental end-points.

References

• Cayman Chemical. 13(S)-HpOTrE Product Information & Specifications. Retrieved from [1][2][3]

• Schneider, C., et al. (2007). Lipid Peroxide Dependent Pathways.[1][2][3][4] (General mechanism of hydroperoxide rearrangement).[1][3][4]

• Gardner, H.W. (1989). Oxygen radical chemistry of polyunsaturated fatty acids.[1][2][3][4] Free Radical Biology and Medicine.[1][3][4] (Classic text on Hock cleavage and alkoxyl radicals).[1][2][3]

• PubChem. 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid Compound Summary. Retrieved from [1][3]

Sources

• 1. 13S-HOTrE | C18H30O3 | CID 16061072 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid | C18H30O4 | CID 5497123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Guide: Controlling pH to Prevent Isomerization of 13(S)-HpOTrE

This guide serves as a specialized technical resource for researchers working with 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid). It addresses the biochemical instability of this lipid hydroperoxide and provides field-proven protocols to prevent isomerization and degradation.

Executive Summary: The pH Paradox

The synthesis and isolation of 13(S)-HpOTrE present a fundamental chemical conflict—the "pH Paradox."

• Synthesis: Soybean Lipoxygenase-1 (LOX-1) requires a basic environment (pH 9.0–10.0 ) for optimal regio- and stereoselectivity.

• Extraction: Isolation of the free fatty acid hydroperoxide typically requires protonation (pH < 4.0 ) to partition into organic solvents.

• Stability: The hydroperoxide moiety is highly labile in acidic conditions, prone to Hock cleavage or isomerization into 13-oxo-trideca-9,11-dienoic acid (13-KOT) .

This guide provides the "Cold Flash Acidification" protocol to navigate this danger zone without compromising molecular integrity.

Module 1: Enzymatic Synthesis (The Safe Zone)

Objective: Maximize LOX-1 specificity for the 13(S) isomer while maintaining substrate solubility.

The Protocol[1][2]

• Buffer Preparation: Prepare 0.1 M Sodium Borate buffer (pH 9.5) .

  • Why Borate? Borate buffers have high capacity at pH 9.0–10.0 and help solubilize fatty acid substrates (as soaps) without requiring high concentrations of detergents that complicate extraction.

• Substrate Preparation: Dissolve

  -Linolenic Acid (ALA) in a minimal volume of ethanol, then add dropwise to the stirring buffer. Final concentration should be ~1–3 mM.

  • Note: Avoid higher concentrations to prevent micelle formation, which can alter enzyme regioselectivity (shifting from 13-S to 9-S or racemic mixtures).

• Reaction: Initiate with Soybean LOX-1 (Type 1-B) at 4°C to 25°C .

  • Oxygenation: Bubble a gentle stream of

    through the solution.

  • Monitoring: Track the increase in absorbance at 234 nm (conjugated diene formation).

Module 2: The Critical Extraction (The Danger Zone)

Objective: Protonate the carboxyl group for extraction without triggering acid-catalyzed rearrangement of the hydroperoxide group.

Mechanism of Failure

If the pH drops below 3.0 or the exposure to acid is prolonged (>5 mins), 13(S)-HpOTrE undergoes acid-catalyzed dehydration or Hock-like cleavage .

• Isomerization: Conversion to the conjugated ketone (13-KOT).

• Cleavage: Splitting into volatile aldehydes (e.g., 3Z-hexenal) and oxo-acids.

Protocol: Cold Flash Acidification

This method relies on kinetic control—lowering the temperature to slow degradation rates while performing the extraction faster than the isomerization half-life.

Step-by-Step Workflow:

• Chill: Cool the reaction mixture to 0–4°C on ice. Pre-chill your extraction solvent (Diethyl ether or Hexane/Ether mix).

• Acidify: Add ice-cold 0.2 M Acetic Acid (or dilute HCl) dropwise with rapid stirring.

  • Target pH:3.5 – 4.0 . Do NOT go below pH 3.0.

  • Why Acetic Acid? It is a weaker acid than HCl, reducing the risk of local "hot spots" of low pH that catalyze degradation.

• Extract Immediately:

  • Pour mixture into a separating funnel.

  • Add cold solvent (1:1 v/v).

  • Shake vigorously for 30 seconds.

  • Phase Separation: Allow phases to separate (keep cold).

• Neutralize:

  • Collect the upper organic layer.

  • IMMEDIATELY wash with ice-cold saturated NaCl (brine) followed by ice-cold water until the washings are neutral (pH 6–7).

  • Critical Step: This removes residual acid trapped in the organic phase.

• Dry: Pass the organic phase through a bed of anhydrous Sodium Sulfate (

  ).

Alternative: Solid Phase Extraction (SPE)

For higher purity and less acid exposure, use a C18 SPE cartridge.

• Condition: Methanol -> Water (pH 7).

• Load: Load the reaction mixture (pH 9.0). Note: The unprotonated soap binds poorly to C18, so slight acidification to pH 6.0 may be needed, or use a Mixed-Mode Anion Exchange (MAX) cartridge.

• Wash: Water (removes enzyme).

• Elute: Methanol or Acetonitrile.

Module 3: Storage & Handling

Objective: Prevent homolytic cleavage (free radical generation) during storage.

Parameter	Recommendation	Causality
Solvent	Ethanol (absolute)	Ethanol acts as a radical scavenger. Avoid halogenated solvents (e.g., ) which can generate free radicals over time.
Temperature	-80°C	Arrhenius kinetics: At -20°C, 13-HpOTrE degrades significantly over weeks. At -80°C, it is stable for months.
Atmosphere	Argon	Heavier than air; blankets the sample better than Nitrogen to prevent oxidative degradation.
Concentration	< 10 mg/mL	High concentrations increase the probability of bimolecular radical propagation.

Visualizing the Pathway & Protocol

Diagram 1: Degradation Pathways of 13(S)-HpOTrE

This diagram illustrates the fate of the molecule under different pH conditions.

Caption: Chemical fate of 13(S)-HpOTrE.[1] Acidic conditions trigger irreversible degradation pathways.

Diagram 2: Optimized Extraction Workflow

The "Cold Flash" protocol visualized.

Caption: The "Cold Flash" workflow minimizes the duration of acid exposure to prevent isomerization.

Troubleshooting & FAQs

Q1: Why did my 13-HpOTrE turn into a ketone (13-KOT)?

Diagnosis: This is the classic signature of acid-catalyzed dehydration or metal-induced degradation. Solution:

• Check Extraction pH: You likely acidified below pH 3.0 or left it in the acidic phase too long. Use Acetic Acid instead of HCl.

• Check Solvents: Ensure your solvents are peroxide-free and distilled. Trace transition metals (Fe, Cu) in low-grade solvents catalyze the conversion of hydroperoxides to ketones.

• Add EDTA: Adding 0.1 mM EDTA to your initial reaction buffer chelates trace metals that catalyze this degradation.

Q2: Can I store the product in DMSO?

No. DMSO can react with hydroperoxides over time, acting as a reductant (reducing the hydroperoxide to an alcohol, 13-HOTrE) or undergoing oxidation itself. Best Practice: Store in Ethanol or Benzene (if permitted) at -80°C.

Q3: My yield is good, but the purity is low. Why?

Diagnosis: If you see 9-HpOTrE alongside 13-HpOTrE, your reaction pH was likely too low (pH < 8.0) or substrate concentration was too high (micelle formation). Solution:

• Ensure pH is strictly 9.0–9.5 . At pH 6–7, Soybean LOX produces a mixture of isomers.

• Keep substrate concentration < 2 mM to ensure it exists as monomers, which LOX-1 utilizes specifically to form the 13-isomer.

References

• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.

• Grechkin, A. N., et al. (2000). Hydroperoxide lyase from olive fruits. Biochemistry.[1][2] (Describes the cleavage mechanisms of 13-HPOT).

• Schneider, C., et al. (2007). Analysis of lipid peroxidation products.[3][1][4][5][6] Methods in Enzymology.[7] (Standard protocols for extraction and storage).

• Vick, B. A., & Zimmerman, D. C. (1976). Lipoxygenase and Hydroperoxide Lyase in Germinating Watermelon Seedlings. Plant Physiology.[2] (Foundational work on pH effects on LOX products).

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dadun.unav.edu [dadun.unav.edu]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: 13(S)-HpOTrE Integrity &amp; Artifact Detection

Topic: Detecting and preventing artifact formation in 13(S)-Hydroperoxyoctadecatrienoic acid (13(S)-HpOTrE) samples. Audience: Researchers, Lipid Chemists, and Analytical Scientists.[1][2][3] Role: Senior Application Scientist.

Introduction: The Stability Paradox

Welcome to the technical support hub for lipid hydroperoxides. If you are working with 13(S)-HpOTrE (CAS: 67597-26-6), you are handling a "live" wire of lipid biochemistry.[1][2][3] Unlike its reduced counterpart (13-HOTrE), the hydroperoxide moiety (-OOH) is inherently unstable, acting as both an oxidant and a substrate for spontaneous degradation.[1][2][3]

A common support ticket we receive is: "My sample has the correct UV absorbance, but my biological assay failed." This occurs because the primary degradation product, 13(S)-HOTrE, retains the conjugated diene chromophore (UV

~234 nm) but loses the reactive hydroperoxide capability.[1][2][3]

This guide provides a self-validating troubleshooting workflow to distinguish intact 13(S)-HpOTrE from its artifacts.

Module 1: The "Gold Standard" Validation Protocol

User Query: "How do I prove my sample is still the hydroperoxide (HpOTrE) and not the reduced alcohol (HOTrE)?"

Scientist’s Response: UV spectroscopy is insufficient here because both species absorb at 234 nm. You must use a Chemical Shift Assay using Triphenylphosphine (TPP).[2][3] TPP specifically reduces the hydroperoxide to an alcohol, causing a shift in retention time (RT) and mass.[1][2]

The TPP Validation Workflow

Principle:

If your sample is already degraded to HOTrE, adding TPP will cause no change in retention time.[1][2][3] If it is intact HpOTrE, the peak will shift to the HOTrE position.[1][2]

Step-by-Step Protocol:

• Baseline Run: Inject your sample on RP-HPLC (C18 column).[1][2][3] Record the Retention Time (

  ).

  • Note: On Reverse Phase, HpOTrE typically elutes slightly earlier than HOTrE due to the higher polarity of the -OOH group compared to -OH [1].[1][2][3]

• Reaction:

  • Take 50 µL of your sample.[2][3]

  • Add a 2-fold molar excess of Triphenylphosphine (TPP) in methanol.[2]

  • Incubate at Room Temperature for 15 minutes.

• Validation Run: Inject the reaction mixture.

• Interpretation:

  • Scenario A (Intact Sample): The peak at

    disappears and a new peak appears at a later retention time (matching the HOTrE standard).

  • Scenario B (Degraded Artifact): The peak remains at the later retention time (HOTrE position) with no shift.

Module 2: Analytical Troubleshooting (HPLC & MS)

User Query: "I see peak broadening and splitting in my LC-MS chromatogram. Is this an artifact?"

Scientist’s Response: Yes, this is a hallmark of thermal degradation or isomerization . 13(S)-HpOTrE is thermolabile.[1][2][3]

Diagnostic Table: Spectral & Chromatographic Signatures

Artifact Type	LC-MS Signature (m/z)	HPLC (Reverse Phase) Behavior	Cause
13(S)-HOTrE	293 [M-H]⁻	Elutes after HpOTrE (sharp peak)	Reduction (improper storage, thiols)
Epoxy-ketones	309 [M-H]⁻ (Isobaric)	Elutes before HpOTrE	Hematint/Metal contamination
Thermal Isomers	309 [M-H]⁻	Peak broadening / splitting	GC inlet too hot; HPLC column >40°C
Aldehydes (e.g., hexenal)	Low MW fragments	Elutes in solvent front	Homolytic cleavage (Freeze-thaw cycles)

Mass Spectrometry Checkpoint

• Target: 13(S)-HpOTrE

• Precursor Ion: m/z 309.2 [M-H]⁻[1][2][3]

• Key Fragment: m/z 193 (Carboxyl fragment cleavage).[2][3]

• Artifact Flag: If you see m/z 293 as the dominant species, your sample has reduced.[1][2]

Module 3: Storage & Handling Directives

User Query: "Can I store 13(S)-HpOTrE in DMSO at -20°C?"

Scientist’s Response: Absolutely not. This is a critical error.

• DMSO Reactivity: DMSO can act as a mild reducing agent or facilitate oxygen exchange over long periods with hydroperoxides.[1][2][3]

• Temperature: -20°C is insufficient for long-term stability of the -OOH group.[1][2][3]

Correct Storage Protocol:

• Solvent: Ethanol (absolute) or Methanol.[2][3] These protic solvents stabilize the hydrogen bonding network of the hydroperoxide.

• Temperature: -80°C is mandatory for storage > 1 week.

• Container: Glass amber vials (plastic leaches phthalates and absorbs lipids).[2][3] Argon or Nitrogen overlay is required to prevent secondary oxidation.[1][2][3]

Module 4: Mechanism of Artifact Formation

Understanding how the artifact forms allows you to prevent it.[2] The diagram below illustrates the degradation pathways of 13(S)-HpOTrE when exposed to reducing agents, heat, or transition metals (like trace iron in buffers).[1][2][3]

Caption: Degradation pathways of 13(S)-HpOTrE. Red arrow indicates the most common artifact (reduction).

References

• Nakamura, T., et al. (1991).[1][2][3] "A simple assay for lipid hydroperoxides based on triphenylphosphine oxidation and high-performance liquid chromatography."[1][2][3][4] Lipids, 26(9), 765–768.[1][2][3] [Link]

• Schneider, C., et al. (2007).[1][2][3] "Analysis of lipoxygenase-derived lipid hydroperoxides by liquid chromatography-mass spectrometry." Methods in Enzymology, 432, 145-161.[1][2][3] [Link]

• Lipid Maps. (2024). Structure and Classification of 13(S)-HpOTrE (LMFA02000110). Retrieved March 4, 2026, from [Link][1][2][3]

Sources

• 1. (9Z,11E,13S,15Z)-13-hydroperoxyoctadeca-9,11,15-trienoic acid | C18H30O4 | CID 5497123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. A simple assay for lipid hydroperoxides based on triphenylphosphine oxidation and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Troubleshooting Light-Sensitive Lipid Hydroperoxides (13(S)-HpOTrE)

Introduction

Welcome to the Technical Support Center for lipid hydroperoxide handling. This guide is engineered specifically for researchers, analytical scientists, and drug development professionals working with highly labile lipid mediators, such as 13(S)-HpOTrE (13S-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid).

Produced in soybeans via the action of lipoxygenase-2 (LO-2) on esterified α-linolenic acid, 13(S)-HpOTrE is a critical intermediate in plant defense signaling (e.g., the jasmonic acid pathway)[1]. However, the very reactivity that makes it biologically significant also makes it notoriously difficult to handle in vitro. This guide provides field-proven, self-validating protocols to ensure the scientific integrity and reproducibility of your assays.

Part 1: The Causality of Instability (The "Why" Behind the "How")

To handle lipid hydroperoxides effectively, one must understand the thermodynamics of their degradation. The hydroperoxide (-OOH) moiety contains a weak oxygen-oxygen (O-O) bond with a low bond dissociation energy (typically ~44 kcal/mol).

• Light Sensitivity: Photons from ambient laboratory lighting (especially UV wavelengths) provide sufficient energy to induce homolytic cleavage of the O-O bond, generating highly reactive alkoxyl and hydroxyl radicals.

• Temperature & Oxygen: Thermal energy accelerates this cleavage, while ambient oxygen fuels auto-oxidation chain reactions, rapidly converting your pure standard into a complex mixture of secondary oxidation products (aldehydes, oxoacids, and epoxides)[2].

• Transition Metals: Trace metals (like Fe²⁺ or Cu⁺) in buffers catalyze Fenton-like reactions, destroying the hydroperoxide instantly.

Part 2: Frequently Asked Questions (FAQs)

Q: How should I store 13(S)-HpOTrE upon arrival? A: Immediately store the vial at -80°C. 13(S)-HpOTrE is typically supplied as a 1 mg/ml solution in ethanol[1]. Do not store it in aqueous buffers long-term, as hydrolysis and metal-catalyzed degradation will occur rapidly.

Q: Can I use standard clear microcentrifuge tubes for aliquoting? A: No. You must use amber glass vials or heavily foil-wrapped tubes. Standard clear plastics transmit UV light and can leach plasticizers that interfere with mass spectrometry (LC-MS/MS) downstream. Furthermore, plastics are permeable to oxygen over time, which fuels auto-oxidation.

Q: Why do my LC-MS/MS results show multiple unknown peaks after a few weeks of use? A: This is the hallmark of freeze-thaw degradation and auto-oxidation. Every time the vial is opened to ambient air, oxygen dissolves into the ethanol. When returned to -80°C, the trapped oxygen slowly reacts with the lipid. Solution: You must purge the headspace of the vial with an inert gas (Argon or high-purity Nitrogen) before sealing it.

Part 3: Quantitative Data & Troubleshooting Guide

Symptom: Loss of Signal or Inconsistent Assay Results

If your downstream cellular assays or analytical quantifications are failing, consult the stability and solubility matrix below to ensure your solvent and temperature parameters are optimized.

Table 1: Stability and Solubility Matrix for 13(S)-HpOTrE

Parameter	Condition	Specification / Outcome	Causality / Note
Solubility	Ethanol, DMF, DMSO	50 mg/ml	Ideal for concentrated stock solutions[1].
Solubility	PBS (pH 7.2)	1 mg/ml	Aqueous buffers should only be used immediately prior to the assay[1].
Stability	-80°C (Dark, Inert Gas)	> 2 years	Thermal energy is insufficient to break the O-O bond.
Stability	-20°C (Dark)	Weeks to Months	Slow degradation; not recommended for primary stocks.
Stability	4°C to Room Temp	Hours to Days	Rapid homolytic cleavage and auto-oxidation.
Optical	(Absorbance)	235 nm	Due to the conjugated diene structure formed during LOX oxidation[1][2].

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness in your data, every handling step must be verifiable. The following protocols provide a closed-loop system: prepare the sample anaerobically, then immediately validate its integrity spectrophotometrically.

Protocol A: Anaerobic Aliquoting and Solvent Exchange

Objective: Divide a bulk stock into single-use aliquots without introducing oxygen or light damage.

• Preparation: Dim the laboratory lights. Pre-cool amber glass vials on dry ice. Set up a gentle stream of high-purity Argon or Nitrogen gas.

• Thawing: Thaw the primary 13(S)-HpOTrE ethanol stock[1] on wet ice. Never use a water bath.

• Aliquoting: Using glass syringes or inert-tip pipettes, transfer the desired volume into the pre-cooled amber vials.

• Solvent Evaporation (If changing solvents): Evaporate the ethanol under a gentle, steady stream of Argon. Critical: Do not use heat or vacuum centrifugation, as this will destroy the hydroperoxide.

• Reconstitution: Immediately resuspend the lipid film in your target solvent (e.g., DMSO for cellular assays)[1].

• Headspace Purging: Blanket the liquid surface with Argon for 5–10 seconds to displace ambient air.

• Sealing & Storage: Cap tightly with PTFE-lined caps, flash-freeze in liquid nitrogen, and transfer to -80°C.

Protocol B: Dual-Validation Spectrophotometric Quantification

Objective: Verify the concentration and intactness of the hydroperoxide before running expensive downstream assays.

Step 1: Conjugated Diene Measurement (Primary Structure) 13(S)-HpOTrE contains a conjugated diene that absorbs strongly in the UV range[2].

• Dilute a small aliquot of your stock in degassed ethanol.

• Measure the absorbance at 235 nm using a quartz cuvette[1].

• Calculate concentration using the Beer-Lambert law (Typical extinction coefficient

  for conjugated diene hydroperoxides is ).

Step 2: Triiodide Assay (Hydroperoxide Specificity) Because secondary oxidation products can sometimes still absorb at 235 nm, validate the presence of the intact -OOH group using the iodometric method[2][3].

• Prepare a deoxygenated reagent of methanol:acetic acid (2:1 v/v) containing 6% (w/v) Potassium Iodide (KI)[3].

• Add your lipid sample to the KI reagent in an anaerobic cuvette. The hydroperoxide will quantitatively oxidize the iodide to iodine, which forms the triiodide anion (

  )[2][3].

• Record the absorbance at 353-358 nm [3][4].

• Calculate the exact hydroperoxide concentration using the molar extinction coefficient (

  at 358 nm)[3].

Self-Validation Check: The concentration calculated in Step 1 should closely match Step 2. A significant discrepancy indicates that the hydroperoxide has degraded into secondary products.

Part 5: Visualizations

Mechanistic Pathways of 13(S)-HpOTrE

Understanding the divergent pathways of 13(S)-HpOTrE helps diagnose whether signal loss is due to biological metabolism or poor handling.

Metabolic and degradation pathways of 13(S)-HpOTrE via enzymatic and non-enzymatic routes.

Safe Handling Workflow

Follow this strict operational pipeline to maintain the integrity of your lipid standards.

Standard operating workflow for the safe aliquoting and storage of light-sensitive lipids.

References

• Walsh Medical Media. "Lipid Peroxides: Measurement and Protocols." Journal of Clinical & Cellular Immunology. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives." PMC. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems." PMC. Available at:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

NMR Spectral Validation of 13(S)-HpOTrE: A Comparative Guide

Executive Summary: The "Gold Standard" in Lipid Peroxidation

13(S)-Hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE ) is a labile, bioactive lipid intermediate critical to the jasmonate signaling pathway in plants and inflammatory cascades in mammals.[1] Its structural integrity is often compromised by spontaneous reduction to 13-hydroxy-octadecatrienoic acid (13-HOTrE ) or isomerization to the 9-hydroperoxy regioisomer.[1]

This guide provides a comparative technical analysis to validate high-purity enzymatic standards against degraded or synthetic alternatives. Nuclear Magnetic Resonance (NMR) is established here as the primary validation tool, offering superior stereochemical and regiochemical resolution compared to MS or UV methods.

The Validation Hierarchy

Method	Specificity	Limitation
1H NMR	High (Geometry, Regiochemistry, Oxidation State)	Requires ~1-5 mg sample; solvent dependent.[1]
HPLC-MS/MS	Medium (Mass, Retention Time)	Hard to distinguish enantiomers without chiral columns; in-source fragmentation.[1]
UV-Vis	Low (Conjugated Diene presence only)	Cannot distinguish hydroperoxide from alcohol or regioisomers (234 nm).[1]

Biosynthetic Origin & Structural Logic

To understand the NMR signals, one must understand the specific geometry imposed by the biosynthetic enzyme. Soybean Lipoxygenase-1 (LOX-1) is the industry standard for generating 13(S)-HpOTrE from

-linolenic acid (ALA).[1]

Figure 1: Enzymatic synthesis pathway.[1] The LOX-1 enzyme specifically abstracts the pro-S hydrogen at C11, leading to the insertion of oxygen at C13 and the formation of a conjugated trans-cis (9Z, 11E) diene system.

Comparative NMR Analysis: Validating the Standard

The most critical distinction in validation is differentiating the Hydroperoxide (Target) from the Hydroxide (Degradant) . The electron-withdrawing nature of the additional oxygen in the hydroperoxide group (-OOH) causes a distinct downfield shift in the adjacent methine proton (H-13) and carbon (C-13).[1]

1H NMR Chemical Shift Assignment (400+ MHz)

Solvent Note: Benzene-d6 (

) is often preferred over for lipids as it provides better resolution of the olefinic region, though values are standard for general comparison.

Position	Proton Type	13(S)-HpOTrE (Target) (ppm)	13-HOTrE (Degradant) (ppm)	Diagnostic Note
-OOH / -OH	Hydroperoxide vs Alcohol	8.0 - 9.5 (broad s)	1.5 - 3.0 (variable)	The -OOH signal is distinct in dry, non-exchangeable solvents (e.g., ).[1]
H-13	Methine (Chiral Center)	4.25 - 4.40 (m)	4.13 (q/m)	CRITICAL CHECK: The H-13 signal shifts upfield by ~0.2 ppm upon reduction to alcohol.[1]
H-11	Diene (Outer, Conjugated)	~6.50 (dd)	6.45 (dd)	Part of the conjugated system (E-geometry).[1]
H-10	Diene (Inner, Conjugated)	~6.00 (t/dd)	5.94 (t/dd)	Coupling constants confirm Z,E geometry ( Hz).[1]
H-12	Diene (Inner, Conjugated)	~5.70 (dd)	5.64 (dd)
H-9	Diene (Outer, Conjugated)	~5.45 (m)	5.40 (m)	Overlaps with H-15 in lower field instruments.[1]
H-15, 16	Isolated Alkene (Z)	5.3 - 5.4 (m)	5.3 - 5.4 (m)	Unaffected by oxidation at C13.[1]
H-14	Bis-allylic Methylene	~2.30	~2.18
H-2	-Methylene	~2.30 (t)	2.30 (t)	Standard fatty acid terminal.[1]
H-18	Terminal Methyl	0.98 (t)	0.98 (t)	Triplet characteristic of -3 series.[1]

Key Validation Criterion: If your spectrum shows a dominant methine quartet at 4.13 ppm (in

), your sample has degraded to the alcohol (13-HOTrE).[1] A pure hydroperoxide sample must show this signal downfield (approx 4.3 ppm).[1]

13C NMR Chemical Shift Assignment

The carbon shifts provide a secondary validation layer, particularly for the oxygenated carbon.

Carbon	Type	13(S)-HpOTrE (ppm)	13-HOTrE (ppm)	Interpretation
C-13	Oxygenated Methine	83.0 - 88.0	70.0 - 75.0	Pass/Fail Indicator. The -OOH carbon is significantly deshielded (+10-15 ppm) vs -OH.
C-9, 10, 11, 12	Conjugated Diene	125 - 136	125 - 136	Characteristic of the conjugated system.[1]
C-1	Carbonyl	~179.0	~179.0

Experimental Protocol: Self-Validating Workflow

To ensure the data collected reflects the true structure (and not an artifact generated during the measurement), follow this protocol.

Step 1: Sample Preparation[1]

• Solvent: Use 99.96% D

  (Benzene-d6) or neutralized with basic alumina.[1] Acidic can catalyze rearrangement.

• Concentration: 5-10 mg in 0.6 mL solvent.

• Temperature: Acquire at 283 K (10°C) if possible to minimize thermal degradation during acquisition.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H ZG30.

• Scans: 64-128 scans (sufficient for 5mg).[1]

• Relaxation Delay (D1): > 2.0 seconds to ensure accurate integration of the ratio between residual ALA and product.

Step 3: The Validation Decision Tree

Figure 2: Self-validating decision tree for assessing sample purity.

References

• Schneider, C., et al. (2007). Analysis of lipoxygenase-derived lipid hydroperoxides by NMR.[1].[1]

• Kuklev, D.V., et al. (1997).[2] Synthesis of keto- and hydroxydienoic compounds from linoleic acid.[1].[1] (Provides the 4.13 ppm reference for 13-HOTrE).

• Gardner, H.W. (1989). Soybean lipoxygenase-1 enzymic oxidation of linoleic acid.[1].[1]

• PubChem Compound Summary. (2025). 13-hydroperoxy-9,11,15-octadecatrienoic acid.[1][3][4][5][6][7][8].[1][5]

• Larodan Research Grade Lipids. (2025).[1] 13(S)-Hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid Product Data..[1]

Disclaimer: NMR shifts are solvent and concentration-dependent.[1] The values provided here are referenced against Tetramethylsilane (TMS) at 0.00 ppm.[9] Always use an internal standard for precise quantification.

Sources

• 1. Benzene-D6 (1076-43-3) 13C NMR spectrum [chemicalbook.com]
• 2. aocs.org [aocs.org]
• 3. 13-Hydroperoxy-9,11,15-octadecatrienoic acid | C18H30O4 | CID 6440263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. larodan.com [larodan.com]
• 5. 13-HpOTrE | C18H30O4 | CID 5282866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. 13(S)-HYDROPEROXY-(9Z,11E,15Z)-OCTADECATRIENOIC ACID | 67597-26-6 [chemicalbook.com]
• 8. CompTox Chemicals Dashboard [comptox.epa.gov]
• 9. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Technical Guide: Chiral Chromatography Separation of 13(S)-HpOTrE and 13(R)-HpOTrE

This guide outlines a high-precision protocol for the chiral separation of 13(S)-hydroperoxy-9,11,15-octadecatrienoic acid (13(S)-HpOTrE) and its enantiomer 13(R)-HpOTrE.

Executive Summary & Scientific Context

13-HpOTrE is a bioactive lipid hydroperoxide derived from the oxygenation of

-linolenic acid (ALA).[1] Its stereochemistry is a critical determinant of biological function:

• 13(S)-HpOTrE: The enzymatic product of plant 13-lipoxygenases (e.g., Soybean LOX-1). It is the obligate precursor for the jasmonate signaling pathway and green leaf volatiles.

• 13(R)-HpOTrE: Often associated with auto-oxidation (racemic mixtures) or specific fungal manganese-lipoxygenases.

The Analytical Challenge: Hydroperoxides are thermally unstable and susceptible to degradation into hydroxides (HOTrE), ketodienes, or epoxy-alcohols. Unlike their reduced hydroxide counterparts, HpOTrE species cannot be analyzed via Gas Chromatography (GC) without prior reduction. Therefore, Chiral High-Performance Liquid Chromatography (HPLC) at low temperatures is the requisite standard for direct enantiomeric resolution.

Strategic Methodology: Normal Phase vs. Reversed Phase

For the separation of 13-HpOTrE enantiomers, two primary stationary phases dominate the literature: Chiralcel OD-H (Cellulose tris-3,5-dimethylphenylcarbamate) and Chiralpak AD-RH (Amylose tris-3,5-dimethylphenylcarbamate).

Comparative Analysis

Feature	Method A: Normal Phase (Recommended)	Method B: Reversed Phase (Alternative)
Column	Chiralcel OD-H (or OD-3)	Chiralpak AD-RH
Mobile Phase	Hexane / Isopropanol (IPA)	Methanol / Water / Acetic Acid
Detection	UV (235 nm)	LC-MS/MS or UV
Resolution ( )	High ( )	Moderate ( )
Run Time	15–30 min	20–40 min
Sample Stability	High (Non-aqueous, neutral)	Moderate (Acidic aqueous mobile phase)
Primary Use	Purification & Quantitation	Biological fluid analysis (LC-MS)

Scientist’s Recommendation: Use Method A (Normal Phase) for initial characterization, purification, and enzymatic assays due to superior resolution and peak shape. Use Method B only when coupling to Mass Spectrometry for complex biological matrices.

Detailed Experimental Protocols

Method A: Normal Phase Separation (Gold Standard)

Objective: Baseline resolution of 13(S) and 13(R) enantiomers with UV detection.

1. System Configuration

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: Chiralcel OD-H (250 × 4.6 mm, 5 µm particle size).

• Temperature: 0°C to 10°C (Critical: Low temperature suppresses thermal degradation and improves chiral recognition).

2. Mobile Phase Preparation[2][3][4]

• Composition: n-Hexane : Isopropanol (99:1 v/v).[4]

• Additives: 0.1% Acetic Acid (Optional; improves peak symmetry but may catalyze rearrangement).

• Flow Rate: 0.5 – 1.0 mL/min.

3. Sample Preparation (Self-Validating Step)

To ensure peak identity without purchasing expensive standards, generate your own "Internal Biological Standard":

• Racemic Standard (Mix): Incubate

  -linolenic acid (ALA) with Singlet Oxygen ( ) or use auto-oxidation (UV light + Methylene Blue) to generate a 50:50 mixture of 13(S)/13(R).

• Enopure Standard (S-form): Incubate ALA with Soybean Lipoxygenase-1 (LOX-1) (commercially available). This enzyme produces exclusively 13(S)-HpOTrE .

• Validation: Spike the enzymatic product into the racemic mixture. The peak that increases in height is the 13(S) enantiomer.

4. Execution

• Equilibrate column with 20 column volumes of mobile phase.

• Inject 10 µL of sample (dissolved in Hexane).

• Monitor absorbance at 235 nm (Conjugated diene absorption max).

Expected Results:

• Elution Order: Typically, 13(S)-HpOTrE elutes before13(R)-HpOTrE on Chiralcel OD-H, but this must be confirmed with the LOX-1 standard as batch-to-batch column variability can occur.

• Separation Factor (

  ): > 1.2

Method B: Reversed Phase LC-MS/MS

Objective: Trace analysis in biological fluids.

1. System Configuration

• Instrument: LC-MS/MS (Triple Quadrupole).

• Column: Chiralpak AD-RH (150 × 2.1 mm, 5 µm).

• Ionization: Electrospray Ionization (ESI) in Negative Mode.

2. Mobile Phase

• Isocratic: Methanol : Water : Acetic Acid (85 : 15 : 0.01 v/v).

• Flow Rate: 0.2 mL/min.

3. MS Parameters (MRM Mode)

• Parent Ion: m/z 309 [M-H]⁻

• Daughter Ions:

  • m/z 291 (Loss of

    )

  • m/z 171 (Carboxyl fragment specific to 13-isomer cleavage)

Visualizing the Workflow & Pathway

The following diagram illustrates the enzymatic generation of the standards and the chromatographic decision tree.

Figure 1: Workflow for the generation of self-validating standards and chiral separation of 13-HpOTrE.

Critical Troubleshooting & Optimization

Thermal Instability

• Problem: HpOTrE degrades into 13-keto-octadecatrienoic acid (13-KOT) or 13-hydroxy-octadecatrienoic acid (13-HOTrE) during the run.

• Solution:

  • Keep the column oven at 4°C .

  • Store samples in hexane at -80°C .

  • Avoid metallic tubing if possible (iron catalyzes Fenton-type degradation); use PEEK tubing.

Peak Tailing

• Problem: Broad peaks due to interaction between the free carboxylic acid and the stationary phase.

• Solution:

  • Add 0.1% Acetic Acid to the mobile phase (suppresses ionization of the carboxyl group).

  • Alternatively, methylate the sample (diazomethane) to form 13-HpOTrE methyl ester . Methyl esters often resolve better on Chiralcel OD-H.

Elution Order Reversal

• Note: While 13(S) typically precedes 13(R) on Chiralcel OD-H in NP, the order can reverse if the mobile phase polarity changes significantly or if the "RH" (Reversed Phase) version is used. Always use the Soybean LOX-generated 13(S) standard to confirm peak identity for every new column batch.

References

• Schneider, C. et al. (1997). Analysis of hydroperoxides of linoleic and linolenic acids by chiral HPLC.Journal of Chromatography A . Link

• Oliw, E. H. (2014). Chiral Phase-HPLC Separation of Hydroperoxyoctadecenoic Acids and Their Biosynthesis by Fatty Acid Dioxygenases.Methods in Molecular Biology . Link

• Grechkin, A. N. (2002). Hydroperoxide lyase and divinyl ether synthase.Prostaglandins & Other Lipid Mediators .[5] Link

• Daicel Chiral Technologies. Chiralcel OD-H Instruction Manual.Link

• Kuhn, H. et al. (2015). Structure and function of mammalian lipoxygenases.Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids . Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. High performance liquid chromatographic separation of thirteen drugs collected in Chinese Pharmacopoeia 2010(Ch.P2010) on cellulose ramification chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. aocs.org [aocs.org]
• 5. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: 13(S)-HpOTrE vs. 13(S)-HpODE Substrate Reactivity

Topic: Comparing reactivity of 13(S)-HpOTrE vs 13(S)-HpODE substrates Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

[1]

Executive Summary

In the study of oxylipin biosynthesis and lipid peroxidation, 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid) and 13(S)-HpODE (13(S)-hydroperoxy-9Z,11E-octadecadienoic acid) represent the two canonical "gatekeeper" substrates. While they share a conjugated diene core and identical stereochemistry at the hydroperoxide carbon, their reactivity profiles diverge sharply in enzymatic environments due to the presence (HpOTrE) or absence (HpODE) of the

double bond.

Key Distinction: 13(S)-HpOTrE is the exclusive precursor for Jasmonates (critical plant stress hormones) and Green Leaf Volatiles (GLVs) . 13(S)-HpODE, lacking the

unsaturation, cannot cyclize into cyclopentenones (jasmonates) and instead yields saturated aldehydes (hexanal) and specific ketols, often serving as a precursor for Traumatin but not JA signaling.

Structural & Chemical Basis of Reactivity

Understanding the molecular geometry is prerequisite to interpreting kinetic data. Both substrates possess a conjugated diene system absorbing at ~234 nm, which serves as the primary spectroscopic handle for quantification.

Feature	13(S)-HpOTrE	13(S)-HpODE
Parent Fatty Acid	-Linolenic Acid (C18:3)	Linoleic Acid (C18:2)
Double Bonds
Hydroperoxide Position	C-13 (S-configuration)	C-13 (S-configuration)
Molar Extinction ( )	~25,000 M cm	~25,000 M cm
Key Structural Motif	-system at C15: Enables cyclization via AOS.	Saturated tail (C13-C18): Prevents cyclization.

Chemical Stability

Both substrates are labile hydroperoxides. However, 13(S)-HpOTrE is marginally less stable in aqueous buffers due to the proximity of the

double bond, which increases susceptibility to autoxidative rearrangement.

• Storage Protocol: Store at -80°C in ethanol under argon.

• Handling: Evaporate solvent under

  stream immediately prior to assay; never store dry.

Enzymatic Reactivity Profile (CYP74 Family)

The CYP74 family (AOS, HPL, DES) dictates the fate of these substrates. The enzyme-substrate interaction is governed by the hydrophobic channel's ability to accommodate the "kink" of the

cis-double bond.

Allene Oxide Synthase (AOS) - The Jasmonate Branch

This is the most critical divergence point.

• Mechanism: AOS dehydrates the hydroperoxide to an unstable allene oxide (epoxide).

• 13(S)-HpOTrE Reactivity: Converted to 12,13-EOT (Epoxy-octadecatrienoic acid).[1][2][3] The

  double bond allows this intermediate to undergo cyclization (via Allene Oxide Cyclase) to form OPDA (12-oxo-phytodienoic acid), the precursor to Jasmonic Acid.

• 13(S)-HpODE Reactivity: Converted to 12,13-EOD (Epoxy-octadecadienoic acid).[1][2] Lacking the

  bond, EOD cannot cyclize. It rapidly hydrolyzes into - and -ketols.

  • Implication: Using HpODE in a JA-biosynthesis assay will yield false negatives for cyclase activity.

Hydroperoxide Lyase (HPL) - The Volatile Branch

HPL cleaves the C12-C13 bond, generating a volatile aldehyde (C6) and a non-volatile oxo-acid (C12).

• 13(S)-HpOTrE: Yields (3Z)-Hexenal (Fresh cut grass smell) + 12-oxo-(9Z)-dodecenoic acid.[2]

• 13(S)-HpODE: Yields Hexanal (Hay-like smell) + 12-oxo-(9Z)-dodecenoic acid.

Comparative Kinetics Data

The following data summarizes typical kinetic parameters for plant CYP74 enzymes (e.g., Arabidopsis or Rice isoforms). Note that

is often higher for HpOTrE in stress-related isoforms.

Enzyme System	Substrate	( M)	(s )	Catalytic Efficiency ( )	Product Fate
AOS (Rice OsAOS1)	13(S)-HpOTrE	18.5	1150	62.2 (High)	OPDA (Cyclic)
13(S)-HpODE	8.2	280	34.1 (Moderate)	Ketols (Linear)
HPL (Bell Pepper)	13(S)-HpOTrE	11.0	240	High	(3Z)-Hexenal
13(S)-HpODE	4.5	65	Low	Hexanal

Data Source: Synthesized from typical CYP74 characterization studies (e.g., Maucher et al., 2000; Chehab et al., 2008).

Visualizing the Divergence

The following diagram illustrates the mechanistic branching. The "stop" sign indicates the inability of HpODE to enter the cyclic pathway.

Caption: Divergent metabolic fates of 13-HpOTrE vs 13-HpODE via AOS and HPL pathways.

Experimental Protocols

To objectively compare these substrates in your lab, use the following self-validating protocols.

Spectrophotometric Depletion Assay (Kinetic Mode)

This assay measures the consumption of the conjugated diene system. It is suitable for HPL activity (which breaks the conjugation) or AOS activity (which alters the chromophore).

Reagents:

• Buffer: 50 mM Potassium Phosphate, pH 7.0 (or pH 6.0 for HPL).

• Substrates: 13(S)-HpOTrE and 13(S)-HpODE (stock ethanolic solutions).

Workflow:

• Baseline: Add 990 µL Buffer to a quartz cuvette.

• Substrate Addition: Add 10 µL of substrate stock (Final conc. 10-50 µM).

• Validation: Record Absorbance at 234 nm (

  ). Target initial .

  • Self-Check: If

    is stable, spontaneous degradation is negligible.

• Initiation: Add enzyme (1-5 µL). Mix rapidly.

• Measurement: Monitor decrease in

  for 60 seconds.

• Calculation:

  • (for both).

HPLC-UV Product Analysis (End-Point Mode)

Use this to confirm product identity (e.g., Ketols vs. OPDA).

Parameters:

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse, 5 µm, 4.6 x 150 mm).

• Mobile Phase:

  • Solvent A: Water + 0.1% Acetic Acid.

  • Solvent B: Acetonitrile + 0.1% Acetic Acid.

  • Gradient: 50% B to 100% B over 20 min.

• Detection: UV at 210 nm (general carbonyls) and 234 nm (residual substrate).

Expected Retention Order (Generic C18):

• -Ketols (Most polar, elute first).

• OPDA (from HpOTrE).

• Residual 13-HpOTrE.

• Residual 13-HpODE (Most hydrophobic).

References

• Scholz, B. et al. (2012). "Analysis of oxylipin profiles in plant tissues." Methods in Molecular Biology. Link

• Hughes, R.K. et al. (2009). "The structural basis of substrate specificity in the CYP74 family of plant cytochrome P450s." The FEBS Journal. Link

• Chehab, E.W. et al. (2008). "Jasmonate signaling in plants." Plant Physiology. Link

• Grechkin, A.N. (2002). "Hydroperoxide lyase and divinyl ether synthase."[4] Biochimica et Biophysica Acta. Link

• Cayman Chemical. "13(S)-HpODE Product Information." Link

• Cayman Chemical. "13(S)-HpOTrE Product Information." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. ALLENE OXIDE SYNTHASE and HYDROPEROXIDE LYASE, Two Non-Canonical Cytochrome P450s in Arabidopsis thaliana and Their Different Roles in Plant Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual positional substrate specificity of rice allene oxide synthase-1: insight into mechanism of inhibition by type II ligand imidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroperoxide lyase and divinyl ether synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating 13(S)-HpOTrE Purity: A Comparative Guide to UV Spectroscopy and Orthogonal Methods

As a Senior Application Scientist, I frequently encounter a common pitfall in lipidomics and drug development: the assumption that commercially sourced or enzymatically synthesized lipid hydroperoxides are inherently pure and stable.

13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid) is a highly reactive polyunsaturated fatty acid (PUFA) metabolite. Produced via the oxygenation of

-linolenic acid (ALA) by 15-lipoxygenase (15-LOX), it is a critical intermediate in the plant jasmonate signaling pathway and a potent bioactive oxylipin in mammalian systems[1][2]. Because hydroperoxides are prone to rapid auto-oxidation, degradation into keto-derivatives, and isomeric scrambling, validating the purity and exact concentration of your 13(S)-HpOTrE working stocks is a mandatory first step before any downstream biological assay.

This guide objectively compares UV spectroscopy against alternative analytical methods for 13(S)-HpOTrE validation, explaining the causality behind the physical chemistry, and provides a self-validating experimental protocol.

The Physical Chemistry: Why UV Spectroscopy Works

The enzymatic insertion of molecular oxygen at the C-13 position of ALA forces a rearrangement of the adjacent double bonds, converting the naturally skipped diene into a conjugated diene system (9Z, 11E) [2].

This structural shift is the cornerstone of our analytical strategy. Conjugated dienes exhibit a highly specific, strong

electronic transition when exposed to ultraviolet light. For 13(S)-HpOTrE, this results in a distinct absorbance maximum ( ) at 234–236 nm [1][2]. By leveraging the Beer-Lambert Law and a known molar extinction coefficient ( ), we can achieve absolute quantification without the need for external standard curves—a massive advantage when pure analytical standards are prohibitively expensive or unstable.

Biosynthetic pathway of 13(S)-HpOTrE and its downstream signaling metabolites.

Comparative Analysis of Validation Methods

While UV spectroscopy is the gold standard for rapid quantification, it is not a silver bullet for absolute structural elucidation. A robust laboratory workflow often pairs UV quantification with an orthogonal chromatographic technique. Below is an objective comparison of the available methodologies.

Quantitative Method Comparison Table

Analytical Method	Primary Data Yield	Specificity	Destructive?	Estimated Cost/Sample	Time to Result
UV Spectroscopy	Total conjugated dienes	Low (Cannot distinguish 9- vs 13-isomers)	No	Low	< 5 mins
HPLC-UV	Isomeric purity & Conc.	High (Resolves regioisomers)	No	Medium	15-30 mins
LC-MS/MS	Exact mass, fragments	Very High	Yes	High	20-40 mins
NMR Spectroscopy	Molecular structure	Absolute	No	Very High	> 1 hour

The Verdict: Use UV Spectroscopy for daily stock concentration checks and rapid degradation screening. Use HPLC-UV (monitoring at 235 nm) to confirm regioisomeric purity (ensuring you have 13(S)-HpOTrE and not 9(S)-HpOTrE)[3]. Reserve LC-MS/MS for complex biological matrices or initial structural confirmation of synthesized batches[4].

Self-Validating Experimental Protocol: UV Spectroscopy

A protocol is only as good as its built-in controls. This methodology is designed to be "self-validating"—meaning the data output inherently proves whether the sample is intact or degraded, preventing downstream experimental failure.

Required Materials

• Dual-beam UV-Vis Spectrophotometer.

• Quartz cuvettes (1 cm path length). Do not use standard glass or plastic, as they absorb UV light below 300 nm.

• HPLC-grade Ethanol or Methanol (as the blanking solvent)[1].

• 13(S)-HpOTrE sample.

Step-by-Step Methodology

Step 1: Baseline Correction & Blanking

• Fill two matched quartz cuvettes with HPLC-grade ethanol.

• Place them in the reference and sample paths of the spectrophotometer.

• Perform a baseline scan from 200 nm to 300 nm . Causality: Scanning a full spectrum rather than a single wavelength ensures your solvent is free of UV-absorbing contaminants that could artificially inflate your concentration readings.

Step 2: Sample Preparation

• Dilute an aliquot of your 13(S)-HpOTrE stock into HPLC-grade ethanol.

• Aim for a theoretical absorbance between 0.2 and 0.8 AU . Causality: Absorbance values above 1.0 AU deviate from the linear dynamic range of the Beer-Lambert law due to molecular shadowing and detector saturation.

Step 3: Spectral Scanning (The Self-Validation Step)

• Replace the blank in the sample path with your diluted 13(S)-HpOTrE.

• Scan the sample from 200 nm to 300 nm .

• Validation Logic: A pure 13(S)-HpOTrE sample will exhibit a sharp, symmetric Gaussian peak with a

  at 235 nm [1][2].

  • Red Flag: If you observe a secondary peak or a broad shoulder emerging between 275 nm and 285 nm , your sample has degraded. This secondary peak is the signature of keto-metabolites (e.g., 13-oxo-OTrE), indicating that the hydroperoxide has broken down[2]. Do not use this sample for sensitive assays.

Step 4: Concentration Calculation Extract the absorbance value exactly at 235 nm. Calculate the concentration using the Beer-Lambert Law:

Where:

• = Concentration in Molar (M)
• = Absorbance at 235 nm
• = Path length (1 cm)
• = Molar extinction coefficient. For octadecanoids containing a cis-trans conjugated diene (like 13-HpOTrE and 13-HPODE), the authoritative consensus value is in alcoholic solvents[2]. (Note: Some legacy protocols cite [4][5]; ensure you document which coefficient your lab standardizes on for reproducibility).

Self-validating analytical workflow for 13(S)-HpOTrE purity and concentration.

Conclusion

Relying blindly on the stated concentration of a lipid hydroperoxide is a fast track to irreproducible data. By instituting a rapid, self-validating UV spectral scan prior to your experiments, you confirm both the concentration (via the

extinction coefficient) and the structural integrity (via the absence of 280 nm keto-degradation peaks) of your 13(S)-HpOTrE. When coupled with periodic HPLC-UV checks to ensure regioisomeric purity, this workflow guarantees the highest level of scientific rigor in your lipid signaling assays.

References

• Vigor, C., et al. "The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi." Chemical Reviews, ACS Publications.[Link]

• MDPI. "Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation." Catalysts.[Link]

• AHA Journals. "Overexpression of Human Catalase Gene Decreases Oxidized Lipid-Induced Cytotoxicity in Vascular Smooth Muscle Cells." Arteriosclerosis, Thrombosis, and Vascular Biology.[Link]

• Zschaler, J., et al. "THE HYDROPEROXIDE MOIETY OF ALIPHATIC LIPID HYDROPEROXIDES IS NOT AFFECTED BY HYPOCHLOROUS ACID." Chemistry and Physics of Lipids.[Link]

• Preprints.org. "Rice Peroxygenase-9 Negatively Regulates Production of Reactive Oxygen Species and Increases Cellular Resistance to Abiotic Stress." Preprints.[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]
• 4. preprints.org [preprints.org]
• 5. mdpi.com [mdpi.com]

Mass fragmentation pattern comparison of 13(S)-HpOTrE and its reduced alcohols

This guide outlines the comparative mass spectrometric characterization of 13(S)-HpOTrE (the primary hydroperoxide) and its reduced alcohol derivative, 13(S)-HOTrE .[1] Differentiating these species is critical in lipidomics, as the hydroperoxide is a transient signaling intermediate, while the alcohol is a stable end-product with distinct biological activities.

Executive Summary

• 13(S)-HpOTrE (

  309) is the primary oxygenation product of -linolenic acid by 15-lipoxygenase (or soybean LOX-1). It is thermally unstable and prone to in-source reduction.

• 13(S)-HOTrE (

  293) is the corresponding alcohol, formed biologically by glutathione peroxidases or chemically by reduction.

• Differentiation: While both share structural backbones, they are distinguished by their precursor ions and specific cleavage fragments:

  209 is diagnostic for the hydroperoxide, whereas 193 is diagnostic for the alcohol.

Chemical Context & Structures

Feature	13(S)-HpOTrE	13(S)-HOTrE
Full Name	13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid	13(S)-hydroxy-9Z,11E,15Z-octadecatrienoic acid
Formula
MW	310.43 Da	294.43 Da
Precursor Ion (ESI-)	309.2	293.2
Stability	Low (Labile O-O bond)	High

Experimental Methodology

To generate reliable standards for comparison, a self-validating synthesis and reduction protocol is required.

Protocol: Enzymatic Synthesis & Reduction

• Biosynthesis of 13(S)-HpOTrE:

  • Substrate:

    -Linolenic Acid (ALA, 100 µM) in Borate buffer (pH 9.0).

  • Enzyme: Soybean Lipoxygenase-1 (LOX-1). Note: LOX-1 is regio-specific for C-13 oxygenation.

  • Reaction: Incubate at 4°C for 10-15 mins with light stirring and

    bubbling.

  • Stop: Acidify to pH 4.0 with 1M Acetic Acid.

  • Extraction: Solid Phase Extraction (C18 Sep-Pak). Elute with Methanol. Store at -80°C immediately.

• Reduction to 13(S)-HOTrE (Verification Standard):

  • Take an aliquot of the purified 13(S)-HpOTrE.

  • Reagent: Add Triphenylphosphine (TPP) or Sodium Borohydride (

    ). TPP is preferred for MS as it avoids metal ion contamination.

  • Reaction: Incubate at Room Temp for 30 mins.

  • Result: Quantitative conversion of the hydroperoxide (-OOH) to the alcohol (-OH).

• LC-MS/MS Conditions:

  • Column: C18 Reverse Phase (e.g., Acquity BEH C18), 1.7 µm.

  • Mobile Phase: A:

    + 0.01% Acetic Acid; B: Acetonitrile/Isopropanol.

  • Ionization: ESI Negative Mode.

Mass Fragmentation Analysis

The structural difference lies in the functional group at Carbon-13 (-OOH vs -OH). This dictates the fragmentation mechanism under Collision Induced Dissociation (CID).

A. 13(S)-HOTrE (Alcohol) Pattern

The alcohol is stable. Fragmentation is driven by

-cleavage adjacent to the hydroxyl group or charge-remote fragmentation.

• Precursor:

  293.

• Primary Fragment (

  193): This ion results from the cleavage of the C12-C13 bond.[2] The charge is retained on the carboxyl-containing fragment (C1-C12).

  • Note: In linoleic acid derivatives (13-HODE), this fragment is

    195. In linolenic derivatives (13-HOTrE), it is 193 , reflecting the unsaturation pattern.[2]

• Secondary Fragments:

  • 275 ( ): Loss of water.
  • 231 ( ).

B. 13(S)-HpOTrE (Hydroperoxide) Pattern

The hydroperoxide is labile. The O-O bond is weak (~45 kcal/mol), leading to specific rearrangements.

• Precursor:

  309.[3]

• Primary Fragment (

  209): This is the diagnostic ion. It arises from a Hock-like cleavage or heterolytic scission where the C12-C13 bond breaks, and the C12 position is oxidized to an aldehyde/ketone (12-oxo-acid).

  • Mechanism:[4][5][6] The instability of the hydroperoxide promotes cleavage that retains an oxygen atom on the carboxyl fragment, making it 16 Da heavier than the alcohol's corresponding fragment (

    ).

• Secondary Fragments:

  • 291 ( ): Dehydration to a keto-diene.
  • 137: Cleavage of the hydrocarbon tail.

Comparison Table: Diagnostic Ions

Analyte	Precursor ( )	Base Peak ( )	Mechanism	Key Neutral Loss
13(S)-HOTrE	293	193	-Cleavage (C12-C13)	(Hydrocarbon tail)
13(S)-HpOTrE	309	209	Heterolytic Scission / Rearrangement	(Hexenal-like)

Visualization of Pathways

The following diagram illustrates the experimental workflow and the mechanistic divergence in mass spectrometry.

Caption: Workflow for generating 13(S)-HpOTrE and its reduced alcohol, showing divergent MS fragmentation pathways.

Differentiation Strategy

To distinguish these species in a complex biological matrix (e.g., plant leaves, plasma):

• Monitor Precursors: Set up a Multiple Reaction Monitoring (MRM) method.

  • Transition 1:

    (Specific for HpOTrE).

  • Transition 2:

    (Specific for HOTrE).

• Check for In-Source Reduction: If you observe a peak in the 293 channel at the exact retention time of the 309 peak, thermal degradation of the hydroperoxide is occurring in the ion source. Lower the desolvation temperature (e.g., <300°C) to mitigate this.

• Retention Time: On a C18 column, the hydroperoxide (more polar due to -OOH) typically elutes slightly earlier than the alcohol (-OH), though the difference is small.

References

• Lipid Maps Structure Database. 13(S)-HpOTrE and 13(S)-HOTrE Spectral Data. [Link]

• Bououbda Tseuen, K., et al. (2004). Innate Immunity of a Marine Red Alga Involves Oxylipins from Both the Eicosanoid and Octadecanoid Pathways. Plant Physiology.[7] (Demonstrates m/z 193 fragment for 13-HOTrE). [Link]

• PubChem Laboratory Chemical Safety Summary. 13(S)-HpOTrE LC-MS Data. [Link]

Sources

• 1. Integrated metabolomics and transcriptomics analysis comprehensively revealed the underlying metabolite mechanism difference between Male and Female Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. 13-HpOTrE | C18H30O4 | CID 5282866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]

Definitive Guide to 13(S)-HpOTrE Quantification: LC-MS/MS vs. Immunoassay

Executive Summary: The Stability Paradox

Quantifying 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid) presents a unique analytical challenge. As a primary lipid peroxidation product of

-linolenic acid (ALA) via the 13-lipoxygenase (13-LOX) pathway, it is both biologically critical (as a precursor to jasmonates in plants and a stress marker in mammals) and chemically fragile.

The Core Conflict:

• ELISA (Immunoassay): Offers high throughput but suffers from a lack of specificity . No commercial kit exists exclusively for 13(S)-HpOTrE; researchers must rely on generic lipid hydroperoxide (LPO) assays or cross-reactive surrogates, leading to "total oxidative burden" data rather than specific metabolite quantification.

• LC-MS/MS: The gold standard for specificity, but it requires a chemical reduction step (HpOTrE

  HOTrE) prior to analysis. Direct measurement of the hydroperoxide is feasible but prone to thermal degradation in the electrospray ionization (ESI) source, making the reduced alcohol (13-HOTrE) the accepted analytical surrogate.

This guide details the cross-validation of these methods, establishing LC-MS/MS as the requisite validator for any high-throughput ELISA screening.

Biological Context & Signaling Pathway

13(S)-HpOTrE is not merely a damage marker; it is a signaling intermediate. In plants, it initiates the jasmonic acid cascade (defense). In mammals, its reduced form (13-HOTrE) is an anti-inflammatory mediator, often antagonizing the pro-inflammatory effects of arachidonic acid metabolites.

Figure 1: 13(S)-HpOTrE Signaling & Degradation Pathway

Caption: The dual fate of 13(S)-HpOTrE. In vivo, it metabolizes to Jasmonic Acid. For analytical quantification, it must be chemically reduced to 13(S)-HOTrE to prevent thermal degradation during analysis.

Method A: LC-MS/MS (The Validator)

Role: Definitive quantification, stereochemical verification, and molecular specificity.

The "Reduction" Necessity

Direct analysis of lipid hydroperoxides by LC-MS is risky. The labile O-O bond often cleaves in the heated ESI source, causing artificial signal loss or fragmentation.

• Protocol Requirement: All samples must be treated with a reducing agent—Triphenylphosphine (TPP) or Tin(II) chloride (SnCl2) —immediately after extraction. This converts 13(S)-HpOTrE to the stable 13(S)-HOTrE (13-hydroxyoctadecatrienoic acid).

• Stoichiometry: 1:1 conversion allows the quantification of HOTrE to represent the original HpOTrE concentration (assuming endogenous HOTrE is accounted for by a non-reduced control, though usually negligible in acute oxidative bursts).

LC-MS/MS Protocol

Target Analyte: 13(S)-HOTrE (as proxy for 13(S)-HpOTrE).

Step 1: Sample Extraction

• Method: Modified Folch or Blygh-Dyer extraction.

• Critical Additive: Add 0.005% BHT (Butylated hydroxytoluene) to solvents to prevent ex vivo oxidation during processing.

• Internal Standard: Spike samples with 13(S)-HODE-d4 (deuterated analog) prior to extraction. Note: Specific 13-HOTrE-d deuterated standards are rare; 13-HODE-d4 is the accepted surrogate due to similar retention and ionization.

Step 2: Chemical Reduction

• Resuspend dried lipid extract in MeOH.

• Add Triphenylphosphine (TPP) (excess, e.g., 10 mM final conc).

• Incubate: 30 min at Room Temperature (RT).

• Mechanism: TPP reduces the hydroperoxide (-OOH) to an alcohol (-OH) and oxidizes to Triphenylphosphine oxide (TPPO).

Step 3: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., Waters BEH C18) for total quantification.

• Chiral Validation (Optional but Recommended): To prove enzymatic origin (13-LOX), use a Chiralpak IA / OD-H column.

  • Enzymatic: >95% 13(S) isomer.

  • Radical/Non-Enzymatic: ~50/50 mix of 13(S) and 13(R).

• Mobile Phase:

  • A: Water + 0.1% Acetic Acid.[1][2]

  • B: Acetonitrile/Methanol (80:20) + 0.1% Acetic Acid.[1][3]

Step 4: Mass Spectrometry (MRM Parameters)

Operate in Negative Ion Mode (ESI-) .

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Role
13(S)-HOTrE	293.2	195.1	18	Quantifier
13(S)-HOTrE	293.2	113.0	22	Qualifier
13(S)-HODE-d4 (IS)	299.2	198.1	18	Normalization

Note: The transition 293

195 corresponds to the cleavage adjacent to the hydroxyl group at C13.

Method B: ELISA (The Screen)

Role: High-throughput screening of "Total Lipid Peroxidation."

The Specificity Gap

There is currently NO commercially available ELISA kit specific for 13(S)-HpOTrE. Researchers often resort to two imperfect alternatives:

• 13(S)-HODE ELISA Kits: These target the linoleic acid metabolite.[4] While structurally similar, the extra double bond in HpOTrE (from ALA) usually prevents significant cross-reactivity (<1-5%). Do not use HODE kits to measure HpOTrE.

• Lipid Hydroperoxide (LPO) Assays: These are not ELISAs in the strict sense (antibody-based) but colorimetric redox assays (e.g., Ferrous Xylenol Orange). They detect the -OOH moiety on any lipid.

LPO Assay Protocol (Generic)

• Principle: Lipid hydroperoxides oxidize Fe

  to Fe under acidic conditions. Fe complexes with Xylenol Orange to form a chromophore (Abs 560 nm).

• Procedure:

  • Extract lipids (chloroform/methanol).

  • Add Chromogenic Reagent (FeSO4 + Xylenol Orange).

  • Incubate 15 min.

  • Read Absorbance at 560 nm.

• Result: Reports "Total Hydroperoxides" (

  M). It cannot distinguish 13(S)-HpOTrE from 9-HpODE or cholesterol hydroperoxides.

Comparative Analysis & Cross-Validation

To validate an experimental model involving 13(S)-HpOTrE, you must correlate the specific LC-MS signal with the generic ELISA/LPO signal.

Table 1: Performance Comparison

Feature	LC-MS/MS (Targeted)	LPO Assay / ELISA (Generic)
Specificity	High (Distinguishes 13-HpOTrE from 13-HpODE)	Very Low (Detects all -OOH lipids)
Sensitivity (LOD)	~1-5 pg/mL (Femtomolar range)	~0.5 M (Micromolar range)
Sample Prep	Complex (Extraction + Reduction + SPE)	Simple (Extraction + Reagent)
Throughput	Low (10-15 min/sample)	High (96 samples/90 min)
Primary Utility	Validation & Mechanism	Phenotypic Screening

Figure 2: Cross-Validation Workflow

Caption: Recommended workflow for cross-validation. Use LPO assays to identify "high-stress" samples, then validate the specific contribution of 13(S)-HpOTrE using LC-MS/MS with a reduction step.

Recommendations

• For Drug Development: Do not rely on LPO assays for pharmacodynamics. If you are developing a 13-LOX inhibitor, you must use LC-MS/MS (measuring 13-HOTrE) to prove target engagement.

• For Plant Biology: LPO assays are sufficient for general wounding response screening, but LC-MS is required to map the specific flux into the Jasmonate pathway.

• The "Golden Rule": Always report 13(S)-HpOTrE levels as "measured as total 13(S)-HOTrE following reduction," to maintain scientific accuracy regarding the method used.

References

• Vick, B. A. (1991). Oxygenated fatty acids of the lipoxygenase pathway. In Lipid Metabolism in Plants. CRC Press.

• Schneider, C., et al. (2007). Analysis of oxylipins in plants and mammals. Methods in Enzymology, 433, 145-174.

• Spiteller, P. (2001). Enzymatic peroxidation of alpha-linolenic acid. Plant Physiology, 127(4), 1428-1437.

• Cayman Chemical. (2024). 13(S)-HpOTrE Product Insert & Stability Data.

• Kuehn, H., et al. (2015). Lipoxygenases: Mechanisms and biological functions. Chemical Reviews, 115(11), 4840-4892.

Sources

• 1. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 2. rsc.org [rsc.org]
• 3. lcms.cz [lcms.cz]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Definitive Guide: Distinguishing 13(S)-HpOTrE from Autoxidation Artifacts

Executive Summary: The Signal vs. The Noise

In lipid signaling research, 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid) is a bioactive intermediate generated by 15-Lipoxygenase (15-LOX) acting on

-linolenic acid (ALA).[1] It serves as a precursor to anti-inflammatory mediators (e.g., protectins) and plant jasmonates.

This guide provides a self-validating analytical workflow to definitively distinguish the specific enzymatic product 13(S)-HpOTrE from random oxidative noise.

Mechanistic Divergence

To identify the molecule, one must understand its origin. The stereochemistry and regiochemistry are dictated by the formation mechanism.

• Enzymatic (15-LOX): The enzyme abstracts a hydrogen specifically from C11 (the bis-allylic carbon) and inserts molecular oxygen at C13 in the S configuration. The result is a single enantiomer.

• Autoxidation (ROS): A radical abstracts hydrogen from C11 or C14. The radical delocalizes, allowing oxygen attack at either C9 or C13 (and C12/C16) on either face of the molecule. The result is a racemic mixture of regioisomers.

Diagram 1: Formation Pathways & Structural Consequences

Figure 1: Mechanistic divergence between stereospecific enzymatic oxygenation and random radical-mediated autoxidation.

Analytical Comparison & Performance

The following table contrasts the physicochemical properties used for identification. Note that UV and standard LC-MS are insufficient for definitive confirmation.

Table 1: Comparative Analytical Signatures

Feature	13(S)-HpOTrE (Enzymatic)	Autoxidation Mixture (Artifact)	Discriminatory Power
UV Absorbance	nm (Conjugated Diene)	nm (Conjugated Diene)	Low (Cannot distinguish)
LC-MS Mass	[M-H]⁻ m/z 311.2	[M-H]⁻ m/z 311.2	Low (Identical mass)
LC-MS/MS Frag.	Specific 13-series fragments (e.g., m/z 195, 113)	Mixed 9- and 13-series fragments	Medium (Detects regio-purity)
Chiral HPLC	Single Peak (13-S)	Multiple Peaks (13-R, 13-S, 9-R, 9-S)	High (Gold Standard)
Induction Time	Immediate (Enzyme kinetics)	Lag phase (Radical propagation)	Medium (Kinetic context)

Definitive Experimental Protocol

This workflow is designed to minimize ex vivo oxidation (the "Heisenberg Uncertainty Principle" of lipidomics: observing the lipid can oxidize it).

Phase A: Sample Preparation (Critical Control)

Objective: Extract lipids without generating artifacts.

• Quenching: Immediately stop enzymatic activity using ice-cold solvent containing an antioxidant.

  • Solvent: Methanol or Ethanol.[2]

  • Additive: 0.005% BHT (Butylated hydroxytoluene) is mandatory to stop radical chains.

• Reduction (The Stabilization Step):

  • Why: Hydroperoxides (HpOTrE) are thermally unstable and degrade into ketodienes during analysis. We reduce them to hydroxides (HOTrE) which are stable and retain stereochemistry.

  • Reagent: Add Triphenylphosphine (TPP) or NaBH4 (excess) directly to the extract.

  • Reaction: Incubate 30 min at 4°C.

  • Result: 13(S)-HpOTrE

    13(S)-HOTrE .

• Extraction: Solid Phase Extraction (SPE) using C18 cartridges. Elute with Methyl Formate or Methanol. Evaporate under Nitrogen (never air).

Phase B: LC-MS/MS Regiochemical Screening

Objective: Confirm the position of oxygenation (13- vs 9-).

• Column: C18 Reverse Phase (e.g., Acquity BEH C18).[3]

• Mobile Phase: Water/Acetonitrile with 0.01% Acetic Acid (Gradient).

• MS Mode: Negative Electrospray Ionization (ESI-).

• Transitions (MRM):

  • 13-HOTrE: 293

    195 (Cleavage between C13-C14).

  • 9-HOTrE: 293

    171 (Cleavage between C9-C10).

• Success Criteria: High signal for 13-HOTrE; <5% signal for 9-HOTrE. If 9-HOTrE is abundant, autoxidation has occurred.

Phase C: Chiral HPLC (The Validation Step)

Objective: Prove enantiomeric purity (S-form).

• Analyte: 13-HOTrE (Reduced form).

• Column: Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose based).

• Mobile Phase: Normal Phase. n-Hexane : Isopropanol (98:2 v/v) + 0.1% Acetic Acid.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 234 nm.[4]

Diagram 2: Analytical Decision Tree

Figure 2: Decision tree for validating enzymatic origin. Both Regio- and Stereochemical checks are required.

Troubleshooting & Self-Validation

To ensure your data is authoritative, include these controls in your experimental run:

• The "No-Enzyme" Blank: Run the exact incubation protocol without the enzyme (or with heat-inactivated enzyme).

  • Result: Should show zero peaks. If peaks appear, your buffer/solvent contains peroxides or your handling is causing oxidation.

• The "Racemic" Spike: Intentionally autoxidize a small amount of ALA (UV light + air for 24h) and reduce it. Run this on Chiral HPLC.

  • Result: This establishes the retention times for 13(R) and 13(S). Your enzymatic sample must align perfectly with the S peak of this standard.

• The "Reduction" Check: Analyze the sample before and after TPP reduction.

  • Result: HpOTrE elutes later and broader than HOTrE on Reverse Phase. If the peak doesn't shift after TPP treatment, you were measuring a hydroxide (old degradation product), not a fresh hydroperoxide.

References

• Schneider, C., et al. (2007). Analysis of lipoxygenase-derived lipid hydroperoxides by chiral high-performance liquid chromatography. Methods in Enzymology. Link

• Spiteller, P. (2005). Enzymatic versus nonenzymatic lipid peroxidation in higher plants. Plant Physiology. Link

• Cayman Chemical. (2023). 13(S)-HpOTrE Product Information & Spectral Data. Link

• Kuhn, H., et al. (2015). Structure and function of mammalian lipoxygenases. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Vick, B.A. (1991). A spectrophotometric assay for hydroperoxide lyase. Lipids. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. metabolomics.se [metabolomics.se]
• 4. Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells | MDPI [mdpi.com]

Reference Standards for 13(S)-HpOTrE Identification: A Comparative Technical Guide

Topic: Reference standards for 13(S)-HpOTrE identification in metabolomics Content Type: Publish Comparison Guides. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpOTrE) is a critical, yet notoriously unstable, intermediate in the plant octadecanoid pathway (Jasmonate signaling) and mammalian oxidative stress responses. Its accurate identification is hampered by rapid degradation into secondary metabolites (ketodienes, hydroxides) and the presence of positional isomers (9-HpOTrE).

This guide objectively compares the three primary approaches for establishing a reference standard: Commercial Cryo-Standards , In-House Enzymatic Synthesis , and Stable Surrogate Standards . We provide a self-validating protocol for the "Gold Standard" enzymatic generation, ensuring researchers can distinguish true biological signal from artifactual degradation.

Part 1: The Hydroperoxide Challenge

Before selecting a standard, one must understand the analyte's fragility. 13(S)-HpOTrE contains a hydroperoxide group (-OOH) that is sensitive to:

• Thermal Decomposition: Spontaneous homolytic cleavage at room temperature.

• Reduction: Rapid conversion to 13(S)-HOTrE (alcohol) by cellular peroxidases or non-specific reduction during extraction.

• Isomerization: Acidic conditions can scramble the double bond geometry.

The Signaling Pathway Context

13(S)-HpOTrE is the gatekeeper between the precursor

-Linolenic Acid (ALA) and the bioactive Jasmonates.

Figure 1: The Critical Role of 13(S)-HpOTrE. The hydroperoxide is the first committed step in Jasmonate synthesis. Note the "leakage" pathway to 13(S)-HOTrE, which often confounds analysis.

Part 2: Comparative Analysis of Reference Standards

Option A: Commercial Cryo-Standards (e.g., Cayman Chemical, Larodan)

Best for: Low-throughput validation, labs without biochemistry infrastructure.

Commercial standards are typically supplied as ethanolic solutions stored at -80°C. While convenient, they pose significant shipping risks.

Feature	Performance Specification
Purity	Typically ≥98% (UV/Vis).
Stability	≥1 year at -80°C. <12 hours in aqueous buffer.
Isomeric Specificity	High (Enzymatically produced by manufacturers).
Cost	High (~ 150 per 100 µg).
Risk Factor	Cold Chain Failure: If dry ice sublimates during shipping, the peroxide degrades to the alcohol (HOTrE), leading to false retention time calibration.

Option B: In-House Enzymatic Synthesis (The Gold Standard)

Best for: High-throughput profiling, mechanistic studies, absolute quantification.

Generating the standard fresh using Soybean Lipoxygenase-1 (LOX-1) is the most scientifically robust method. LOX-1 exhibits high regio-specificity (13-S) at alkaline pH (pH 9-11).

Feature	Performance Specification
Purity	Variable (Requires HPLC purification step).
Stability	Fresh: Zero degradation history. Must be used immediately.
Isomeric Specificity	Tunable: pH 9.0 yields ~95% 13(S). pH 6.0 yields mixed 9(S)/13(S).
Cost	Low (<$5 per mg after enzyme purchase).
Risk Factor	Operator Skill: Requires precise pH control and extraction technique to prevent artifactual isomerization.

Option C: The Stable Surrogate (13(S)-HOTrE)

Best for: Routine quantification, instrument maintenance, retention time approximation.

Many labs use the reduced alcohol form, 13(S)-hydroxy-octadecatrienoic acid (13-HOTrE), as a proxy.

Feature	Performance Specification
Purity	High (Chemically stable).
Stability	Excellent (Months at -20°C).
Relevance	Indirect: It elutes slightly later than HpOTrE on Reverse Phase (RP-LC) due to increased polarity of the peroxide vs hydroxyl.
Mass Shift	-16 Da: HOTrE (m/z 293) vs HpOTrE (m/z 309) in negative mode.
Risk Factor	Misidentification: Cannot confirm the presence of the active hydroperoxide, only the total oxidized lipid pool.

Part 3: Protocol – In-House "Gold Standard" Synthesis

Objective: Generate fresh, authentic 13(S)-HpOTrE using Soybean LOX-1 with >95% regio-specificity.

Materials

• Enzyme: Soybean Lipoxygenase Type I (Sigma-Aldrich or equivalent). Note: Type I is crucial; Type V or others have different specificities.

• Substrate:

  -Linolenic Acid (ALA), >99% purity.

• Buffer: 0.1 M Borate Buffer, pH 9.0 (Critical for 13-S specificity).

• Extraction: Diethyl ether or Solid Phase Extraction (C18).

Step-by-Step Workflow

• Substrate Preparation:

  • Dissolve 10 mg ALA in 100 µL Ethanol.

  • Slowly add to 10 mL of Borate Buffer (pH 9.0) while stirring vigorously to create a micellar suspension. Caution: Do not use pH < 8.0, or you will generate significant 9-HpOTrE isomer.

• Enzymatic Reaction:

  • Add 2 mg (approx. 10,000 units) of Soybean LOX-1.

  • Incubate at 4°C (on ice) for 15 minutes with continuous oxygen bubbling (or vigorous stirring). Cold temperature minimizes secondary degradation.

• Quenching & Extraction:

  • Acidify to pH 4.0 with 1M HCl (stops enzyme). Immediately extract with 2x volume of cold diethyl ether.

  • Self-Validation Check: If the ether layer is yellow, secondary oxidation products (ketodienes) may have formed. It should be colorless.

• Purification (Essential):

  • The crude extract contains unreacted ALA.

  • HPLC Method: C18 Column, Isocratic 75:25 Methanol:Water (0.01% Acetic Acid).

  • Monitor UV at 234 nm (Conjugated diene system).

  • Collect the peak eluting before the unreacted ALA.

Analytical Validation (MS/MS)

To confirm identity, inject the purified standard into an LC-MS/MS (Negative Mode).

• Precursor Ion: m/z 309.2 [M-H]⁻[1]

• Key Fragments:

  • m/z 291 (Loss of H₂O) – Non-specific.

  • m/z 209 (Cleavage at C13) – Diagnostic for 13-isomer.

  • m/z 171 (Cleavage at C9) – Diagnostic for 9-isomer (Contaminant).

Acceptance Criteria: The ratio of m/z 209 to m/z 171 should be >20:1 for a valid 13(S)-specific standard.

Part 4: Workflow Visualization

Figure 2: Decision Matrix for Standard Selection. Select the synthesis pathway for high-integrity metabolomics to avoid cold-chain degradation artifacts.

References

• Gardner, H.W. (1991). Recent investigations into the lipoxygenase pathway of plants. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.

• Schneider, C. et al. (2007). Analysis of lipoxygenase-derived lipid hydroperoxides by liquid chromatography-mass spectrometry. Methods in Enzymology.

• Grechkin, A.N. (1998). Hydroperoxide lyase and divinyl ether synthase. Biochimica et Biophysica Acta.

Sources

• 1. 9(S)-HpOTrE | 111004-08-1 | Benchchem [benchchem.com]

Comparative analysis of 13-LOX and 9-LOX product specificity

Topic: Comparative Analysis of 13-LOX and 9-LOX Product Specificity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lipoxygenases (LOXs) are non-heme iron dioxygenases that catalyze the regio- and stereospecific peroxidation of polyunsaturated fatty acids (PUFAs).[1][2][3][4][5][6] The distinction between 13-Lipoxygenase (13-LOX) and 9-Lipoxygenase (9-LOX) is fundamental in plant biochemistry and increasingly relevant in mammalian inflammation research.

While both enzymes act on the same substrates—primarily Linoleic Acid (LA) and

-Linolenic Acid (ALA)—they produce biologically opposing signaling molecules. 13-LOX initiates the synthesis of jasmonates (defense/senescence) and anti-inflammatory mediators (in mammals), whereas 9-LOX generates "death acids" and volatile aldehydes (green leaf volatiles) often associated with hypersensitive responses and membrane damage.

This guide provides a technical analysis of their mechanistic differences, product profiles, and validated experimental protocols for distinguishing their activity.

Mechanistic Basis of Specificity: The Orientation Hypothesis

The primary determinant of whether a LOX enzyme oxygenates carbon-9 or carbon-13 of a C18 fatty acid is the orientation of substrate entry into the active site.

• 13-LOX (Tail-First Entry): The hydrophobic methyl end (tail) of the fatty acid penetrates deep into the hydrophobic pocket. The carboxyl group (head) is tethered near the solvent interface by surface residues (often positively charged). This positions Carbon-13 near the catalytic iron.

• 9-LOX (Head-First Entry): The carboxyl group (head) enters the active site first and penetrates deep into the pocket, interacting with basic residues at the bottom. This "inverse" orientation positions Carbon-9 near the catalytic iron.

This orientation dictates which hydrogen is abstracted from the bis-allylic methylene (C11) and which carbon accepts the molecular oxygen.

Visualization: Substrate Orientation Mechanism

Figure 1: The "Orientation Hypothesis" illustrating how inverse substrate binding leads to distinct regiochemical outcomes.[7]

Product Specificity Matrix

The biological impact of LOX activity depends entirely on the substrate-product coupling. The table below compares the primary reaction pathways.

Substrate	Enzyme	Primary Product (Hydroperoxide)	Reduced Product (Alcohol)	Biological Pathway / Fate
Linoleic Acid (LA)	13-LOX	13(S)-HpODE	13(S)-HODE	Mammals: PPAR agonist (Anti-inflammatory), Cell differentiation.Plants: Precursor to 12-OPDA (minor).[3]
Linoleic Acid (LA)	9-LOX	9(S)-HpODE	9(S)-HODE	Mammals: TRPV1 agonist (Pain/Nociception), Pro-inflammatory marker.Plants: 9,10-epoxy-octadecadienoic acid.[8][2]
-Linolenic Acid (ALA)	13-LOX	13(S)-HpOT	13(S)-HOT	Plants: Jasmonic Acid (JA) biosynthesis (Defense signaling).[1][5]
-Linolenic Acid (ALA)	9-LOX	9(S)-HpOT	9(S)-HOT	Plants: Green Leaf Volatiles (GLVs) via HPL (e.g., (3Z)-hexenal). Cell death execution.

Note on Mammalian Orthologs: In humans, ALOX15 (15-LOX-1) functions as a 13-LOX towards linoleic acid, producing 13-HODE. There is no major "9-LOX" enzyme in humans that mirrors the plant pathway; however, 9-HODE is often found as a marker of non-enzymatic oxidation or minor side-activity of other LOXs.

Experimental Protocol: Distinguishing 13- vs. 9-LOX Activity

To definitively categorize a LOX enzyme or analyze a biological sample, you must isolate and quantify the specific hydroperoxide (HpODE) or hydroxide (HODE) isomers. Spectrophotometry alone (measuring conjugated dienes at 234 nm) cannot distinguish between regioisomers.

Methodology: High-Performance Liquid Chromatography (HPLC) with UV detection.

Workflow Diagram

Figure 2: Standard Operating Procedure for LOX product analysis.

Detailed Protocol Steps

1. Enzyme Incubation

• Substrate Preparation: Solubilize Linoleic Acid in ethanol or Tween-20. Final concentration in assay: 100 µM.

• Reaction: Incubate enzyme in Phosphate or Borate buffer (pH 6.0–9.0). Tip: Plant 9-LOXs often prefer pH 6.0-7.0, while 13-LOXs (like Soybean LOX-1) often prefer pH 9.0.

• Duration: 5–15 minutes at room temperature.

2. Reduction & Extraction

• Reduction (Optional but Recommended): Hydroperoxides (HpODEs) are unstable. Add excess Sodium Borohydride (

  ) to reduce them to stable Hydroxides (HODEs).

• Acidification: Lower pH to 3.0 using 1M HCl to protonate the fatty acids for extraction.

• Extraction: Extract 3x with organic solvent (e.g., Diethyl ether or Hexane:Isopropanol). Evaporate solvent under

  stream.

3. HPLC Analysis (The Gold Standard)

• Column: Normal Phase (Silica) is superior for separating regioisomers (9- vs 13-) compared to Reverse Phase.

  • Solvent System: Isocratic Hexane:Isopropanol:Acetic Acid (e.g., 99:1:0.1).

  • Flow Rate: 1.0 mL/min.

• Detection: UV at 234 nm (specific for the conjugated diene system formed upon oxygenation).[9]

• Identification: Compare retention times with authentic 9(S)-HODE and 13(S)-HODE standards (commercially available).

4. Data Interpretation

• 13-LOX Activity: Dominant peak corresponds to 13-HODE.[6]

• 9-LOX Activity: Dominant peak corresponds to 9-HODE.

• Non-Enzymatic Oxidation: A racemic mixture (approx. 1:1 ratio) of 9- and 13- isomers indicates free-radical auto-oxidation, not specific enzymatic activity.

References

• Newcomer, M. E., & Brash, A. R. (2015). The structural basis for specificity in lipoxygenase catalysis.[10] Protein Science, 24(3), 298-309. Link

• Liavonchanka, A., & Feussner, I. (2006). Lipoxygenases: Occurrence, functions and catalysis. Journal of Plant Physiology, 163(3), 348-357. Link

• Andreou, A., & Feussner, I. (2009). Lipoxygenases - Structure and reaction mechanism. Phytochemistry, 70(13-14), 1504-1510. Link

• Kuhn, H., et al. (2015). Structure and function of mammalian lipoxygenases. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 308-330. Link

• Hornung, E., et al. (1999). Systemic characterization of a non-heme iron-containing lipid hydroperoxide isomerase. Proceedings of the National Academy of Sciences, 96(8), 4192-4197. Link

Sources

• 1. Transcript Abundance Patterns of 9- and 13-Lipoxygenase Subfamily Gene Members in Response to Abiotic Stresses (Heat, Cold, Drought or Salt) in Tomato (Solanum lycopersicum L.) Highlights Member-Specific Dynamics Relevant to Each Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcript Abundance Patterns of 9- and 13-Lipoxygenase Subfamily Gene Members in Response to Abiotic Stresses (Heat, Cold, Drought or Salt) in Tomato (Solanum lycopersicum L.) Highlights Member-Specific Dynamics Relevant to Each Stress | MDPI [mdpi.com]
• 3. Biochemical Characterization of 13-Lipoxygenases of Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On the substrate binding of linoleate 9-lipoxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cloning and characterization of a 9-lipoxygenase gene induced by pathogen attack from Nicotiana benthamiana for biotechnological application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of Substrate Binding and Product Stereochemistry Issues in Two Linoleate 9-Lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcript Abundance Patterns of 9- and 13-Lipoxygenase Subfamily Gene Members in Response to Abiotic Stresses (Heat, Cold, Drought or Salt) in Tomato (Solanum lycopersicum L.) Highlights Member-Specific Dynamics Relevant to Each Stress [mdpi.com]
• 9. Evaluation of Olive Fruit Lipoxygenase Extraction Protocols on 9- and 13-Z,E-HPODE Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "The structural basis for specificity in lipoxygenase catalysis" by Marcia E. Newcomer and Alan R. Brash [repository.lsu.edu]

Stereochemical Confirmation of 13(S)-HpOTrE: A Comparative Guide to Chiral Phase HPLC

Executive Summary

13(S)-hydroperoxy-(9Z,11E,15Z)-octadecatrienoic acid (13(S)-HpOTrE) is a bioactive lipid intermediate formed by the oxygenation of

-linolenic acid (ALA) via 13-Lipoxygenase (13-LOX).[1] Its stereochemistry is critical: the (S)-enantiomer is the specific precursor for the jasmonate signaling pathway in plants and anti-inflammatory mediators in mammals, while the (R)-enantiomer often indicates non-enzymatic autoxidation (racemic mixture) or specific fungal activity.

This guide details the Chiral Phase HPLC (CP-HPLC) methodology for confirming the stereochemical purity of 13(S)-HpOTrE. Unlike indirect methods (GC-MS, NMR) that require extensive derivatization and often reduction to the alcohol form (13-HOTrE), CP-HPLC allows for the direct, non-destructive analysis of the hydroperoxide, preserving its labile structure for accurate enantiomeric excess (ee%) determination.

Part 1: Comparative Analysis of Stereochemical Methods

The following table compares CP-HPLC against alternative analytical techniques. CP-HPLC is established as the "Gold Standard" for purity confirmation due to its ability to analyze the intact hydroperoxide.

Feature	Chiral Phase HPLC (Direct)	Chiral Phase HPLC (Reduced)	GC-MS (Derivatized)	NMR (Mosher's Method)
Analyte Form	13-HpOTrE (Hydroperoxide)	13-HOTrE (Alcohol)	Menthyl/Mosher Esters	Mosher Esters
Sample Prep	Minimal (Extraction only)	Reduction (e.g., NaBH₄)	Reduction + Derivatization	Reduction + Derivatization
Risk of Artifacts	Low (Thermal degradation minimized)	Low	High (Thermal rearrangement)	Medium (Kinetic resolution risk)
Sensitivity	High (UV @ 235 nm)	High (UV @ 234 nm)	High (SIM Mode)	Low (Requires mg quantities)
Resolution ( )	Excellent ( )	Excellent ( )	Good	Excellent (Distinct Shifts)
Primary Use	Purity Confirmation	Validation / Stability	Structural Elucidation	Absolute Config.[2] Assignment

Why CP-HPLC Wins

• Structural Integrity: 13(S)-HpOTrE is thermally unstable. GC-MS requires high temperatures (

  C) which can induce rearrangement or degradation. CP-HPLC operates at ambient or sub-ambient temperatures.

• Workflow Efficiency: Direct injection avoids the reduction step (HpOTrE

  HOTrE), removing a variable that could introduce kinetic isotope effects or incomplete conversion.

Part 2: Technical Deep Dive – The CP-HPLC Protocol

Column Selection & Mechanism

The separation relies on the interaction between the lipid's chiral center (C-13) and the chiral selector (polysaccharide carbamates or Pirkle-type brushes).

• Primary Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).

  • Mechanism:[3][4][5] Hydrogen bonding and

    - interactions between the carbamate groups of the stationary phase and the hydroperoxide/diene system of the analyte.

  • Particle Size: 5

    m (Standard) or 3 m (High Resolution).

• Alternative Column: Reprosil Chiral-NR (Pirkle-type).

  • Note: Specific studies have shown S-hydroperoxides eluting before R-isomers on this phase, offering a predictable elution order for validation.[6][7]

Mobile Phase & Conditions

• Solvent System: n-Hexane : Isopropanol (IPA).

• Ratio: 99:1 to 98:2 (v/v).

  • Expert Insight: HpOTrE is relatively non-polar. Higher IPA concentrations (>5%) will collapse retention times, causing co-elution with impurities. Keep IPA low to maximize resolution (

    ).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV-Vis Diode Array at 235 nm (Specific for the conjugated cis,trans-diene chromophore).

Self-Validating Elution Order

Crucial Warning: Elution order (S vs. R) can shift based on the specific column batch and mobile phase additives. You cannot rely solely on literature retention times. You must validate the peak identity using an enzymatic standard.

• Validation Step: Synthesize a pure 13(S)-HpOTrE standard using Soybean Lipoxygenase-1 (LOX-1) and

  -Linolenic Acid (ALA). Soybean LOX-1 is strictly regio- and stereospecific, producing 95%+ 13(S)-HpOTrE.

• Co-injection: Spike your unknown sample with this enzymatic standard. If the peak height increases without splitting, your sample is 13(S).

Part 3: Step-by-Step Experimental Workflow

Phase 1: Enzymatic Synthesis of Standard (Self-Validation)

• Substrate Prep: Dissolve

  -Linolenic Acid (ALA) in borate buffer (pH 9.0).

• Reaction: Add Soybean LOX-1 (Type I-B). Incubate at 4°C for 10-15 mins with continuous oxygen bubbling.

  • Why 4°C? Minimizes secondary reactions and degradation of the hydroperoxide.

• Quenching: Acidify to pH 3.0 with 1M HCl (stops enzyme activity immediately).

Phase 2: Extraction

• Solid Phase Extraction (SPE): Use C18 cartridges.

• Conditioning: Wash with Methanol, then Water.[8]

• Loading: Load the acidified reaction mixture.

• Wash: 10% Methanol/Water (removes salts/proteins).

• Elution: Methyl Formate or Diethyl Ether (elutes the HpOTrE).

• Drying: Evaporate solvent under a gentle stream of Nitrogen (

  ). Reconstitute in HPLC mobile phase (Hexane/IPA).

Phase 3: CP-HPLC Analysis

• Equilibration: Flush Chiralcel OD-H column with Hexane:IPA (99:1) for 30 mins.

• Injection: Inject 10-20

  L of sample.

• Run Time: Typically 15-25 minutes.

• Analysis:

  • Identify the major peak at 235 nm.

  • Compare Retention Time (

    ) with the LOX-1 generated standard.

  • Calculate Enantiomeric Excess (

    ):

Part 4: Visualization of Workflow

The following diagram illustrates the critical path for confirming 13(S)-HpOTrE stereochemistry, highlighting the "Self-Validating" loop using the enzymatic standard.

Figure 1: Workflow for the stereochemical confirmation of 13(S)-HpOTrE using enzymatic validation.

References

• Oliw, E. H., et al. (2011). Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases. Journal of Lipid Research. Retrieved March 4, 2026, from [Link]

• Schneider, C., et al. (2007). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Methods in Enzymology. Retrieved March 4, 2026, from [Link]

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALCEL OD-H. Retrieved March 4, 2026, from [Link]

• Lipid Maps. (n.d.). LIPID MAPS Structure Database: 13(S)-HpOTrE. Retrieved March 4, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 13-HpOTrE | C18H30O4 | CID 5282866 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. lipidmaps.org [lipidmaps.org]

Safety & Regulatory Compliance

13(S)-HpOTrE Proper Disposal Procedures: Technical Guide

Executive Summary & Immediate Directives

Compound: 13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid (13(S)-HpOTrE) Primary Hazard: Organic Hydroperoxide (Reactive, Oxidizer) Solvent Context: Typically supplied in Ethanol (Flammable) Storage: -80°C (Critical for stability)[1]

Core Safety Directive: Do NOT concentrate this material by evaporating the solvent. Concentration of lipid hydroperoxides increases the risk of rapid decomposition or explosion. Quench the peroxide functionality into a stable alcohol (13(S)-HOTrE) prior to entering the organic waste stream.

Hazard Assessment & Chemical Stability

To handle 13(S)-HpOTrE safely, one must understand the specific instability of the hydroperoxide moiety (-OOH). Unlike stable fatty acids, this molecule contains a weak O-O bond susceptible to homolytic cleavage, generating alkoxyl and hydroxyl radicals.

Property	Specification	Risk Implication
Chemical Class	Lipid Hydroperoxide	Shock/Heat sensitivity if concentrated.
Solvent	Ethanol (typically)	Flammability (Flash point ~13°C).
Stability	Labile > 0°C	Spontaneous degradation into aldehydes/oxoacids.
Toxicity	Aquatic Toxicity	Do not dispose of down the drain.[2]

Mechanism of Instability

The hydroperoxide group is an energetic oxidizer. In the presence of transition metals (Fe²⁺, Cu⁺) or heat, it undergoes a Fenton-type reaction:

This radical generation triggers chain reactions that can lead to rapid exothermic decomposition.

Pre-Disposal Stabilization Protocols

Objective: Chemically reduce the reactive hydroperoxide (HpOTrE) to its corresponding, stable hydroxide (HOTrE) before disposal. This eliminates the explosion hazard.

Protocol A: Ferrous Sulfate Reduction (Recommended)

Best for: Bulk disposal of expired aliquots or unknown peroxide-forming solvents.

Reagents:

• Ferrous Sulfate (

  )

• Dilute Sulfuric Acid (

  ) or Water

Step-by-Step Procedure:

• Preparation: Dissolve 6 g of

  in 100 mL of water (acidify with 6 mL dilute sulfuric acid to prevent iron precipitation if needed).

• Mixing: Slowly add the ferrous sulfate solution to the 13(S)-HpOTrE vial/solution. Use a ratio of 2:1 (Fe solution : Lipid solution) to ensure excess reducing agent.

• Reaction: Agitate gently for 5–10 minutes. The solution may turn yellowish-brown (oxidation of

  to ).

• Verification: Test a small aliquot with a peroxide test strip. It should read negative (0 ppm).

• Disposal: The resulting mixture is now a standard organic/aqueous waste mixture.

Protocol B: Triphenylphosphine (TPP) Reduction

Best for: Analytical chemists already utilizing TPP for lipid quantification.

Mechanism: TPP attacks the distal oxygen of the hydroperoxide, abstracting it to form Triphenylphosphine Oxide (TPPO) and the alcohol.

Step-by-Step Procedure:

• Preparation: Prepare a 10 mM solution of Triphenylphosphine (TPP) in Methanol or Chloroform.

• Mixing: Add TPP solution to the 13(S)-HpOTrE sample in a 1.5 molar excess relative to the estimated lipid mass.

• Reaction: Incubate at Room Temperature (RT) for 20 minutes.

• Result: The 13(S)-HpOTrE is converted to 13(S)-HOTrE (13-hydroxy-octadecatrienoic acid).

• Disposal: Dispose of as halogenated or non-halogenated organic solvent waste, depending on the solvent used.

Visualizations

Figure 1: Disposal Decision Workflow

This logic flow ensures no untreated peroxides enter the general waste stream.

Caption: Decision tree for the safe assessment and neutralization of lipid hydroperoxides prior to final disposal.

Figure 2: Chemical Quenching Pathway (TPP Method)

Understanding the molecular conversion validates the safety of the byproduct.

Caption: Stoichiometric reduction of 13(S)-HpOTrE to the stable alcohol 13(S)-HOTrE using TPP.

Waste Classification & Labeling

After quenching, the material is no longer a reactive hazard but remains a chemical hazard due to the solvent and organic content.

Parameter	Requirement
Waste Stream	Organic Solvent Waste (Non-Halogenated, unless Chloroform used)
EPA Hazard Codes	D001 (Ignitable - due to Ethanol)
Label Content	"Ethanol solution containing trace lipids (Quenched)."
Prohibited	Do NOT pour down sink. Do NOT mix with strong acids or oxidizers.

Emergency Procedures

In the event of exposure or accidental release:

• Skin Contact: Lipid hydroperoxides can cause contact dermatitis and free-radical damage to skin lipids.

  • Action: Wash immediately with soap and water for 15 minutes. Do not use organic solvents (ethanol) to wipe skin, as this increases absorption.

• Spill (Small Scale):

  • Action: Absorb with vermiculite or sand.[3][4] Do not use combustible materials (paper towels) if the concentration is high, though for typical mg-scale lab spills, paper towels followed by water wash is acceptable.

  • Disposal: Place absorbent material in a sealed bag and label as hazardous waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory . (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• Maccarrone, M., et al. (1995). In vitro oxygenation of soybean biomembranes by lipoxygenase-2. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.

• Schneider, C., et al. (2007). Analysis of Lipid Peroxidation Products. Methods in Enzymology. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. laballey.com [laballey.com]
• 3. evosupplygroupcatalog.sfo3.digitaloceanspaces.com [evosupplygroupcatalog.sfo3.digitaloceanspaces.com]
• 4. lsuhsc.edu [lsuhsc.edu]

Personal protective equipment for handling 13(S)-HpOTrE

This guide serves as a comprehensive Standard Operating Procedure (SOP) and technical reference for the safe handling, storage, and disposal of 13(S)-HpOTrE (13(S)-hydroperoxy-9Z,11E,15Z-octadecatrienoic acid).

Executive Summary & Biological Context

13(S)-HpOTrE is a bioactive lipid hydroperoxide derived from

-linolenic acid via the action of Lipoxygenase-2 (LO-2).[1][2][3][4] In plant physiology, it acts as a critical signaling node—diverging into the hydroperoxide lyase pathway (producing "green leaf volatiles" for defense) or the allene oxide synthase pathway (precursor to Jasmonic Acid).

Operational Criticality: The hydroperoxide moiety (-OOH) at carbon 13 is thermodynamically unstable. Improper handling leads to homolytic cleavage of the oxygen-oxygen bond, resulting in rapid degradation into secondary oxidation products (aldehydes, ketones) that compromise experimental data.

Risk Assessment & Hazard Identification

Handling 13(S)-HpOTrE requires balancing biological preservation with chemical safety.

Hazard Class	Specific Risk	Mechanism of Action
Reactivity	Explosive Polymerization	The peroxide bond is heat- and shock-sensitive. Concentration of the neat oil can lead to rapid, exothermic decomposition.
Chemical	Oxidizer	Promotes combustion in other materials. Incompatible with strong reducing agents and transition metal ions (Fe²⁺, Cu²⁺).
Health	Tissue Damage	Lipid hydroperoxides are potent pro-oxidants. Direct contact causes oxidative stress to skin/mucous membranes; inhalation of mists may damage lung surfactant.
Solvent	Flammability	Typically supplied in Ethanol (EtOH).[3] The primary fire hazard often stems from the solvent, not the lipid mass itself.

Personal Protective Equipment (PPE) Matrix

Rationale: Protection must address both the organic solvent carrier and the oxidative nature of the solute.

PPE Category	Requirement	Technical Rationale
Hand Protection	Nitrile Gloves (Double-gloved recommended)	Nitrile offers excellent resistance to ethanol. Double-gloving prevents micro-permeation of the lipid hydroperoxide, which can be skin-absorbed.
Eye Protection	Chemical Splash Goggles	Standard safety glasses are insufficient. Goggles seal the eyes against solvent vapors and accidental splashes during aliquoting.
Respiratory	Fume Hood (Face velocity: 100 fpm)	Volatile secondary oxidation products (aldehydes) can be respiratory irritants. Always handle open vials inside a certified hood.
Body Defense	Flame-Resistant Lab Coat	Due to the ethanol solvent, a standard cotton/poly coat is acceptable, but Nomex® is preferred if handling >10 mg quantities.

Operational Protocol: Handling & Aliquoting

The Golden Rule: Never allow 13(S)-HpOTrE to reach room temperature in the presence of oxygen.

Step-by-Step Workflow

• Preparation:

  • Pre-cool a benchtop cooler or aluminum block on dry ice.

  • Purge the workspace (fume hood) with Argon or Nitrogen gas to displace oxygen.

  • Self-Validation Step: Verify the UV absorbance of a small aliquot. 13(S)-HpOTrE exhibits a characteristic

    at 235 nm (conjugated diene system). A shift in this peak indicates degradation.

• Solvent Evaporation (If required):

  • Never use a rotary evaporator with a warm water bath.

  • Use a gentle stream of inert gas (Nitrogen/Argon) directed onto the surface of the liquid.

  • Evaporate until just dry, then immediately redissolve in the target buffer or solvent (e.g., DMSO, Methanol).

• Aliquoting:

  • Avoid repeated freeze-thaw cycles. Aliquot the stock solution into single-use amber glass vials (glass is preferred over plastic to minimize leaching/adsorption).

  • Overlay each aliquot with inert gas before sealing.

• Aqueous Solutions:

  • If dissolving in PBS (pH 7.2), keep the solution on ice and use within 12 hours . The half-life of lipid hydroperoxides in aqueous environments is short due to hydrolysis.

Visual Workflow: Safe Handling Loop

Caption: Operational workflow for maximizing stability and safety during 13(S)-HpOTrE manipulation.

Storage & Stability Specifications

To maintain the integrity of the peroxide bond (-OOH) and the conjugated diene system:

Parameter	Specification	Scientific Reasoning
Temperature	-80°C (Critical)	At -20°C, slow degradation occurs over months.[5] At -80°C, stability is maintained for ≥1 year.
Atmosphere	Inert (Ar or N₂)	Oxygen acts as a radical initiator, propagating the chain reaction of lipid peroxidation.
Container	Amber Glass / Teflon Caps	Protects from UV light (which cleaves the O-O bond) and prevents solvent evaporation.
Incompatibility	Transition Metals (Fe, Cu)	Trace metals catalyze the Fenton reaction, rapidly decomposing hydroperoxides into alkoxyl radicals.

Emergency & Disposal Procedures

Spill Response

• Isolate: Evacuate the immediate area if a large volume (>10 mL) is spilled.

• Suppress: Remove ignition sources (due to Ethanol solvent).

• Absorb: Use a non-combustible absorbent (Vermiculite or sand). Do not use paper towels, as drying organic peroxides on cellulose can create a fire hazard.

Disposal Protocol

Do not pour down the drain.

• Deactivation (Recommended for pure/concentrated waste):

  • Slowly add the lipid waste to a solution of 10% Ferrous Sulfate (FeSO₄) or Sodium Bisulfite . This chemically reduces the reactive hydroperoxide to a stable alcohol (13-HOTrE).

• Waste Stream:

  • Dispose of the deactivated mixture as Halogen-free Organic Solvent Waste .

  • Label clearly: "Contains Deactivated Fatty Acids in Ethanol."

Biological Pathway Context

Understanding the metabolic fate of 13(S)-HpOTrE helps in experimental design (e.g., using inhibitors for specific branches).

Caption: Divergent metabolic fate of 13(S)-HpOTrE in plant defense signaling pathways.

References

• Schneider, C., et al. (2007). Analysis of Lipid Peroxidation Products. In Methods in Enzymology. Academic Press.
• Maccarrone, M., et al. (1994). In vitro oxygenation of soybean biomembranes by lipoxygenase-2. Biochimica et Biophysica Acta (BBA), 1190(1), 164-169.

• Vick, B.A. (1993). Oxygenated fatty acids of the lipoxygenase pathway. In Lipid Metabolism in Plants (pp. 167-191).[2] CRC Press.

Sources

• 1. lookchem.com [lookchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. 13(S)-HYDROPEROXY-(9Z,11E,15Z)-OCTADECATRIENOIC ACID | 67597-26-6 [chemicalbook.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]